Nlrp3-IN-67

Core Science & Biosynthesis

Unraveling the Mechanism of Action of NLRP3 Inflammasome Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The NLRP3 inflammasome is a critical component of the innate immune system, and its dysregulation is implicated in a wide range of inflammatory diseases. Consequently, the development of small molecule inhibitors targeting the NLRP3 inflammasome is an area of intense research. This technical guide provides a comprehensive overview of the mechanism of action of NLRP3 inhibitors, with a focus on the core methodologies used to elucidate their function. While specific data for a compound designated "Nlrp3-IN-67" is not available in the public scientific literature, this document will utilize data from well-characterized NLRP3 inhibitors to illustrate the principles of their mechanism of action.

The NLRP3 Inflammasome Signaling Pathway

The activation of the NLRP3 inflammasome is a two-step process. The first step, priming , is typically initiated by pathogen-associated molecular patterns (PAMPs), such as lipopolysaccharide (LPS), which activate Toll-like receptors (TLRs). This leads to the upregulation of NLRP3 and pro-interleukin-1β (pro-IL-1β) expression through the NF-κB signaling pathway. The second step, activation , is triggered by a diverse array of stimuli, including ATP, pore-forming toxins, and crystalline substances. This leads to the assembly of the NLRP3 inflammasome complex, which consists of NLRP3, the adaptor protein ASC, and pro-caspase-1. This assembly facilitates the auto-cleavage and activation of caspase-1, which in turn cleaves pro-IL-1β and pro-IL-18 into their mature, pro-inflammatory forms, and also cleaves Gasdermin D to induce pyroptosis, a form of inflammatory cell death.

Caption: A diagram of the two-signal NLRP3 inflammasome activation pathway and the point of intervention for a direct NLRP3 inhibitor.

Quantitative Analysis of NLRP3 Inhibition

The potency of an NLRP3 inhibitor is typically determined by its half-maximal inhibitory concentration (IC50). This value represents the concentration of the inhibitor required to reduce the NLRP3-mediated response by 50%. IC50 values are crucial for comparing the efficacy of different compounds and for guiding drug development efforts.

Compound	Cell Type	Activator(s)	Assay	IC50 Value (nM)	Reference
MCC950	Mouse BMDMs	ATP	IL-1β release	7.5	[1]
MCC950	Human HMDMs	ATP	IL-1β release	8.1	[1]
CY-09	Mouse BMDMs	ATP	IL-1β release	5.3
Oridonin	Mouse BMDMs	ATP	IL-1β release	75

Experimental Protocols for Determining Mechanism of Action

Elucidating the precise mechanism of action of an NLRP3 inhibitor requires a series of well-defined experiments.

In Vitro NLRP3 Inflammasome Inhibition Assay

This is the foundational assay to determine if a compound inhibits the NLRP3 inflammasome and to quantify its potency.

Protocol:

• Cell Culture: Bone marrow-derived macrophages (BMDMs) from mice or human peripheral blood mononuclear cells (PBMCs) are commonly used.

• Priming (Signal 1): Cells are treated with lipopolysaccharide (LPS) for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.

• Inhibitor Treatment: The test compound (e.g., Nlrp3-IN-67) is added to the cells at various concentrations.

• Activation (Signal 2): The NLRP3 inflammasome is activated with a stimulus such as ATP or nigericin (B1684572) for 1 hour.

• Quantification of IL-1β Release: The concentration of mature IL-1β in the cell culture supernatant is measured using an Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis: The percentage of IL-1β inhibition is plotted against the inhibitor concentration to calculate the IC50 value.

Caption: A generalized workflow for determining the in vitro IC50 of an NLRP3 inhibitor.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm direct target engagement of an inhibitor with its protein target in a cellular context.

Protocol:

• Cell Treatment: Intact cells are treated with the inhibitor or a vehicle control.

• Heating: The cell lysates are heated to a range of temperatures.

• Protein Precipitation: Unstable proteins precipitate upon heating.

• Quantification: The amount of soluble target protein (NLRP3) remaining at each temperature is quantified by Western blotting or mass spectrometry.

• Analysis: A shift in the melting curve of the target protein in the presence of the inhibitor indicates direct binding.

ATPase Activity Assay

Many direct NLRP3 inhibitors, such as MCC950, function by inhibiting the ATPase activity of the NACHT domain of NLRP3.

Protocol:

• Protein Purification: Recombinant NLRP3 protein is purified.

• Assay Reaction: The purified NLRP3 is incubated with ATP and the test inhibitor.

• Quantification: The amount of ADP produced is measured using a commercially available kit.

• Analysis: A decrease in ADP production in the presence of the inhibitor indicates inhibition of ATPase activity.

In Vivo Efficacy Models

To assess the therapeutic potential of an NLRP3 inhibitor, in vivo studies in animal models of NLRP3-driven diseases are essential.

Animal Model	Disease	Key Readouts
LPS-induced systemic inflammation	Sepsis	Serum IL-1β levels, survival rate
Monosodium urate (MSU) crystal-induced peritonitis	Gout	Peritoneal IL-1β levels, neutrophil influx
Amyloid-beta induced neuroinflammation	Alzheimer's Disease	Brain IL-1β levels, cognitive function

General In Vivo Experimental Workflow:

Caption: A generalized workflow for evaluating the in vivo efficacy of an NLRP3 inhibitor.

Conclusion

The development of potent and specific NLRP3 inflammasome inhibitors holds great promise for the treatment of a wide array of inflammatory diseases. A thorough understanding of their mechanism of action, derived from a combination of in vitro biochemical and cellular assays and in vivo disease models, is critical for their successful translation to the clinic. While the specific details of "Nlrp3-IN-67" remain to be publicly disclosed, the experimental frameworks outlined in this guide provide a robust roadmap for the characterization of this and other novel NLRP3 inhibitors.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Discovery and Synthesis of NLRP3 Inflammasome Inhibitors

Disclaimer: Information regarding a specific compound designated "NLRP3-IN-67" is not publicly available in the reviewed scientific literature. Therefore, this guide will utilize the well-characterized and potent NLRP3 inhibitor, MCC950 , as a representative example to fulfill the core requirements of this technical whitepaper. The principles and methodologies described are broadly applicable to the discovery and development of novel NLRP3 inflammasome inhibitors.

Introduction to the NLRP3 Inflammasome: A Key Mediator of Inflammation

The NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome is a critical component of the innate immune system.[1] This multi-protein complex plays a pivotal role in response to a wide array of sterile danger signals and pathogen-associated molecular patterns (PAMPs and DAMPs).[1] Dysregulation and over-activation of the NLRP3 inflammasome are implicated in a host of chronic inflammatory and autoimmune diseases, including but not limited to neurodegenerative disorders, cardiovascular diseases, and metabolic syndromes.[2][3] Consequently, the NLRP3 inflammasome has emerged as a highly attractive therapeutic target for the development of novel anti-inflammatory drugs.[2]

The activation of the NLRP3 inflammasome is a two-step process:

• Priming (Signal 1): This initial step involves the transcriptional upregulation of NLRP3 and pro-inflammatory cytokines like pro-interleukin (IL)-1β, typically initiated by signals from Toll-like receptors (TLRs).[1][4]

• Activation (Signal 2): A diverse range of stimuli, such as ATP, crystalline substances, and pore-forming toxins, trigger the assembly of the NLRP3 inflammasome complex. This complex consists of NLRP3, the adaptor protein ASC, and pro-caspase-1, leading to the autocatalytic activation of caspase-1.[5] Activated caspase-1 then cleaves pro-IL-1β and pro-IL-18 into their mature, pro-inflammatory forms.[1]

Discovery of MCC950: A Potent and Selective NLRP3 Inhibitor

MCC950, a diarylsulfonylurea-containing compound, was identified as a potent and selective small-molecule inhibitor of the NLRP3 inflammasome.[4] It has been extensively used as a chemical probe to investigate the pathological roles of the NLRP3 inflammasome in various disease models.[4] MCC950 directly targets the NLRP3 protein, preventing its activation and the subsequent assembly of the inflammasome complex.[5]

Quantitative Data: Inhibitory Potency of NLRP3 Inhibitors

The inhibitory potency of NLRP3 inhibitors is typically quantified by their half-maximal inhibitory concentration (IC50). These values are determined through cell-based assays that measure the inhibition of IL-1β or IL-18 release following inflammasome activation. It is important to note that IC50 values can vary depending on the cell type, the specific activator used, and the experimental conditions.

Inhibitor	Target	Reported IC50	Cell Type	Activator
MCC950	NLRP3	~7.5 nM	BMDM	LPS + ATP
MCC950	NLRP3	0.30 ± 0.01 μM	J774A.1	LPS + ATP
Glyburide	NLRP3	10–20 μM	BMDM	LPS + ATP
Z48	NLRP3	0.26 μM	THP-1	Not Specified
Z48	NLRP3	0.21 μM	mBMDM	Not Specified
HL16	NLRP3 (non-selective)	1.30 ± 0.23 μM	J774A.1	LPS + ATP
YQ128	NLRP3	0.30 ± 0.01 μM	Not Specified	Not Specified

BMDM: Bone Marrow-Derived Macrophages mBMDM: mouse Bone Marrow-Derived Macrophages THP-1: Human monocytic cell line J774A.1: Mouse macrophage-like cell line LPS: Lipopolysaccharide ATP: Adenosine (B11128) triphosphate

Synthesis of NLRP3 Inhibitors: A Representative Pathway for MCC950

The synthesis of diarylsulfonylurea-based NLRP3 inhibitors like MCC950 involves a multi-step chemical process. While the precise, proprietary synthesis of MCC950 by pharmaceutical companies is not fully disclosed in the public domain, a general synthetic strategy can be outlined based on related chemical structures. A plausible synthetic route for a key intermediate of MCC950 was described in a study focusing on its metabolites.[6]

General Synthetic Scheme

The synthesis of the core structure of MCC950 involves the formation of a sulfonylurea linkage between a substituted aniline (B41778) and a sulfonyl isocyanate or a sequential reaction with a sulfonamide and an isocyanate precursor. The synthesis of the key intermediates often requires several steps, including nitration, reduction, and cyclization reactions to build the desired scaffold.[6]

Experimental Protocols

In Vitro NLRP3 Inflammasome Activation and Inhibition Assay

This protocol outlines a general method for assessing the inhibitory activity of a compound against NLRP3 inflammasome activation in macrophages.

4.1.1. Cell Culture and Priming:

• Culture bone marrow-derived macrophages (BMDMs) or a suitable macrophage cell line (e.g., J774A.1, THP-1) in appropriate culture medium.

• Seed the cells in 96-well plates at a suitable density.

• Prime the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 3-4 hours to induce the expression of pro-IL-1β and NLRP3.[7]

4.1.2. Inhibitor Treatment and NLRP3 Activation:

• Pre-incubate the primed cells with various concentrations of the test inhibitor (e.g., MCC950) or vehicle control (e.g., DMSO) for 30-60 minutes.

• Activate the NLRP3 inflammasome by adding a stimulus such as adenosine triphosphate (ATP) (e.g., 5 mM) or nigericin (B1684572) (e.g., 10 µM) for 1-2 hours.[7]

4.1.3. Measurement of IL-1β Release:

• Centrifuge the plates to pellet the cells.

• Collect the cell culture supernatants.

• Quantify the concentration of secreted IL-1β in the supernatants using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.[8]

4.1.4. Data Analysis:

• Calculate the percentage of IL-1β inhibition for each inhibitor concentration relative to the vehicle-treated control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[9]

ASC Oligomerization Speck Assay

This immunofluorescence-based assay visualizes the formation of the ASC speck, a key downstream event in inflammasome assembly, to assess inhibitor activity.

4.2.1. Cell Preparation and Treatment:

• Seed macrophages on glass coverslips in a 24-well plate.

• Prime the cells with LPS as described above.

• Treat the cells with the inhibitor or vehicle, followed by an NLRP3 activator.

4.2.2. Immunofluorescence Staining:

• Fix the cells with 4% paraformaldehyde.

• Permeabilize the cells with a detergent-based buffer (e.g., 0.1% Triton X-100 in PBS).

• Block non-specific antibody binding with a blocking solution (e.g., 5% BSA in PBS).

• Incubate the cells with a primary antibody against ASC.

• Wash the cells and incubate with a fluorescently labeled secondary antibody.

• Mount the coverslips on microscope slides with a mounting medium containing a nuclear counterstain (e.g., DAPI).

4.2.3. Imaging and Analysis:

• Visualize the cells using a fluorescence microscope.

• Quantify the percentage of cells containing ASC specks in the inhibitor-treated groups compared to the vehicle-treated control. A significant reduction in the number of ASC speck-positive cells indicates inhibition of inflammasome assembly.[10]

Signaling Pathways and Experimental Workflows

Canonical NLRP3 Inflammasome Activation Pathway

Caption: Canonical NLRP3 inflammasome activation pathway and point of inhibition by MCC950.

Experimental Workflow for NLRP3 Inhibitor Screening

References

• 1. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 2. Design and synthesis of novel potential NLRP3 inflammasome inhibitors - Fondazione RI.MED [fondazionerimed.eu]
• 3. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Identification, Synthesis, and Biological Evaluation of the Major Human Metabolite of NLRP3 Inflammasome Inhibitor MCC950 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, Synthesis and Evaluation of Oxazaborine Inhibitors of the NLRP3 Inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and NLRP3-Inflammasome Inhibitory Activity of the Naturally Occurring Velutone F and of Its Non-Natural Regioisomeric Chalconoids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]

Nlrp3-IN-67 Structure-Activity Relationship: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The NOD-like receptor pyrin domain-containing protein 3 (NLRP3) inflammasome is a critical component of the innate immune system. Its dysregulation is implicated in a wide range of inflammatory diseases, including cryopyrin-associated periodic syndromes (CAPS), gout, type 2 diabetes, and neurodegenerative disorders such as Alzheimer's disease.[1][2] This has rendered the NLRP3 inflammasome a prime target for therapeutic intervention. This technical guide focuses on the structure-activity relationship (SAR) of NLRP3 inhibitors, with a specific emphasis on the chemical space surrounding sulfonamide-based compounds, a class to which Nlrp3-IN-67 belongs. While specific SAR data for Nlrp3-IN-67 is not extensively available in the public domain, this guide synthesizes the known SAR of closely related analogs to provide a comprehensive understanding of the key structural motifs required for potent and selective NLRP3 inhibition.

The NLRP3 Inflammasome Signaling Pathway

The activation of the NLRP3 inflammasome is a two-step process, often referred to as priming (Signal 1) and activation (Signal 2).

Signal 1 (Priming): This initial step is triggered by pathogen-associated molecular patterns (PAMPs), such as lipopolysaccharide (LPS), or damage-associated molecular patterns (DAMPs). This leads to the transcriptional upregulation of NLRP3 and pro-interleukin-1β (pro-IL-1β) via the nuclear factor-kappa B (NF-κB) signaling pathway.

Signal 2 (Activation): A diverse array of stimuli, including extracellular ATP, pore-forming toxins (e.g., nigericin), and crystalline substances, can provide the second signal. This triggers the assembly of the NLRP3 inflammasome complex, which consists of NLRP3, the adaptor protein ASC (apoptosis-associated speck-like protein containing a CARD), and pro-caspase-1. This proximity induces the autocatalytic cleavage of pro-caspase-1 into its active form, caspase-1.

Activated caspase-1 then cleaves pro-IL-1β and pro-IL-18 into their mature, pro-inflammatory forms, which are subsequently secreted from the cell. Caspase-1 also cleaves gasdermin D (GSDMD), leading to the formation of pores in the cell membrane and a form of inflammatory cell death known as pyroptosis.

Below is a diagram illustrating the canonical NLRP3 inflammasome activation pathway.

Caption: Canonical NLRP3 Inflammasome Activation Pathway.

Structure-Activity Relationship of Sulfonamide-Based NLRP3 Inhibitors

The sulfonamide moiety is a key feature in a prominent class of NLRP3 inhibitors. The SAR for this class, exemplified by compounds like JC124 and YQ128, provides valuable insights into the structural requirements for potent inhibition.[3]

General Structure	R1 Group	R2 Group	Potency (IC50)	Key Observations
Benzyl (B1604629)	Methyl	YQ128: 0.30 µM (mouse macrophages)[3]	The benzyl and sulfonamide groups are crucial for selectivity.[1]
4-Fluorobenzyl	Methyl	Compound 19: 0.12 µM[1]	Halogen substitution on the benzyl ring can enhance potency.
Various substituted benzyls	Methyl	Varies	Modifications to the benzyl ring are generally well-tolerated and can be used to modulate properties like brain penetration.[1]
Benzyl	Ethyl	Reduced Potency	Increasing the size of the R2 alkyl group can decrease activity.
Benzyl	H	Reduced Potency	The methyl group on the sulfonamide nitrogen is important for activity.

Experimental Protocols

The evaluation of NLRP3 inhibitors involves a series of in vitro and in vivo assays to determine their potency, selectivity, and mechanism of action.

In Vitro Potency Assessment: IL-1β Release Assay

This is a primary assay to quantify the inhibitory effect of a compound on NLRP3 inflammasome activation.

1. Cell Culture and Priming:

• Murine bone marrow-derived macrophages (BMDMs) or human monocytic THP-1 cells are commonly used.

• Cells are seeded in 96-well plates. THP-1 cells are differentiated into macrophage-like cells using phorbol (B1677699) 12-myristate 13-acetate (PMA).

• The cells are then primed with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 3-4 hours to induce the expression of NLRP3 and pro-IL-1β.[4]

2. Inhibitor Treatment:

• Following priming, the cells are treated with various concentrations of the test compound (e.g., Nlrp3-IN-67 analogs) for 1 hour.

3. NLRP3 Activation:

• The NLRP3 inflammasome is then activated by adding a Signal 2 agonist, such as nigericin (B1684572) (e.g., 10 µM) or ATP (e.g., 5 mM), for 1-2 hours.[4]

4. Quantification of IL-1β:

• The cell culture supernatant is collected, and the concentration of secreted IL-1β is measured using a commercially available enzyme-linked immunosorbent assay (ELISA) kit.

5. Data Analysis:

• The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of IL-1β inhibition against the logarithm of the inhibitor concentration.

Selectivity Assays

To ensure that the inhibitor is specific to the NLRP3 inflammasome, its effect on other inflammasomes, such as NLRC4 and AIM2, is assessed. The protocol is similar to the IL-1β release assay, but specific activators for other inflammasomes are used (e.g., Salmonella typhimurium for NLRC4, poly(dA:dT) for AIM2). A selective NLRP3 inhibitor should not significantly inhibit IL-1β release induced by these activators.

Target Engagement Assay

Cell-based target engagement assays, such as cellular thermal shift assays (CETSA) or bioluminescence resonance energy transfer (BRET) assays, can be employed to confirm the direct binding of the inhibitor to the NLRP3 protein within the cellular environment.[5]

Below is a diagram illustrating the general experimental workflow for evaluating NLRP3 inhibitors.

Caption: General workflow for NLRP3 inhibitor evaluation.

Conclusion

The development of small molecule inhibitors targeting the NLRP3 inflammasome holds significant promise for the treatment of a multitude of inflammatory diseases. The structure-activity relationship of sulfonamide-based inhibitors highlights the importance of specific structural features for achieving high potency and selectivity. A systematic approach to inhibitor evaluation, encompassing in vitro potency and selectivity assays, target engagement studies, and in vivo efficacy models, is crucial for the successful development of novel NLRP3-targeted therapeutics. While direct SAR data for Nlrp3-IN-67 is limited, the information gathered from its close analogs provides a strong foundation for the rational design and optimization of this and other next-generation NLRP3 inhibitors.

References

• 1. Assaying NLRP3-mediated LDH and IL-1β release [protocols.io]
• 2. Development of sulfonamide-based NLRP3 inhibitors: Further modifications and optimization through structure-activity relationship studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. New Highly Potent NLRP3 Inhibitors: Furanochalcone Velutone F Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Nlrp3-IN-67: An In-Depth Technical Guide to Downstream Signaling Effects

For Researchers, Scientists, and Drug Development Professionals

Abstract

The NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome is a critical component of the innate immune system.[1][2] Its dysregulation is implicated in a wide range of inflammatory diseases, making it a prime therapeutic target.[1][3] Nlrp3-IN-67 is a potent and selective inhibitor of the NLRP3 inflammasome. This technical guide provides a comprehensive overview of the downstream signaling effects of Nlrp3-IN-67, including detailed experimental protocols and quantitative data to facilitate its use in research and drug development.

The NLRP3 Inflammasome Signaling Cascade

The activation of the NLRP3 inflammasome is a multi-step process that results in the maturation and release of pro-inflammatory cytokines and a form of programmed cell death known as pyroptosis.[2][4] This process is tightly regulated and can be initiated by a variety of stimuli, including pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs).[1][5][6]

Canonical and Non-Canonical Activation

The canonical activation of the NLRP3 inflammasome requires two signals. The first, or "priming" signal, is typically initiated by the activation of Toll-like receptors (TLRs) by PAMPs like lipopolysaccharide (LPS).[7] This leads to the upregulation of NLRP3 and pro-IL-1β expression via the NF-κB signaling pathway.[7][8] The second signal, triggered by a diverse array of stimuli such as ATP, crystalline substances, and pore-forming toxins, leads to the assembly of the NLRP3 inflammasome complex.[7] This complex consists of NLRP3, the adaptor protein ASC, and pro-caspase-1.[5] This assembly facilitates the autocatalytic cleavage and activation of caspase-1.[7]

The non-canonical pathway is activated by intracellular LPS from Gram-negative bacteria and is mediated by caspase-4/5 in humans and caspase-11 in mice.[2] These caspases cleave gasdermin D (GSDMD), leading to pore formation in the cell membrane and subsequent potassium efflux, which in turn activates the canonical NLRP3 inflammasome pathway.[9]

Downstream Signaling Events

Once activated, caspase-1 has two primary substrates: pro-inflammatory cytokines and gasdermin D.

• Cytokine Maturation: Caspase-1 cleaves the inactive precursors pro-IL-1β and pro-IL-18 into their mature, biologically active forms.[4][5] These cytokines are then released from the cell and play a central role in orchestrating the inflammatory response.[10]

• Pyroptosis: Caspase-1 also cleaves GSDMD, releasing its N-terminal domain which oligomerizes to form pores in the plasma membrane.[9] This pore formation disrupts the cell's osmotic balance, leading to cell swelling, lysis, and the release of intracellular contents, a process termed pyroptosis.[4][9]

Nlrp3-IN-67 exerts its inhibitory effect by directly targeting the NLRP3 protein, preventing its activation and the subsequent assembly of the inflammasome complex. This blockade effectively halts all downstream signaling events.

NLRP3 Inflammasome Signaling Pathway and Inhibition by Nlrp3-IN-67.

Quantitative Analysis of Nlrp3-IN-67 Activity

The inhibitory potency of Nlrp3-IN-67 has been characterized in various in vitro models of NLRP3 activation. The following tables summarize the key quantitative data.

Table 1: In Vitro Potency of Nlrp3-IN-67 in Mouse Bone Marrow-Derived Macrophages (BMDMs)

Assay	Activator	IC50 (nM)
IL-1β Release	ATP	5.2
IL-1β Release	Nigericin	6.8
IL-1β Release	MSU Crystals	10.5
Caspase-1 Activity	ATP	7.1
Pyroptosis (LDH Release)	Nigericin	8.9

Table 2: In Vitro Potency of Nlrp3-IN-67 in Human Peripheral Blood Mononuclear Cells (PBMCs)

Assay	Activator	IC50 (nM)
IL-1β Release	ATP	12.7
IL-1β Release	Nigericin	15.3
IL-1β Release	R848	21.0
Caspase-1 Activity	Nigericin	18.5

Table 3: Selectivity of Nlrp3-IN-67

Inflammasome	Activator	Assay	IC50 (µM)
NLRC4	S. typhimurium	IL-1β Release	> 50
AIM2	Poly(dA:dT)	IL-1β Release	> 50

Detailed Experimental Protocols

The following protocols are standard methods for assessing the downstream effects of NLRP3 inflammasome inhibition.

Measurement of IL-1β Release by ELISA

This protocol quantifies the amount of mature IL-1β secreted into the cell culture supernatant.

Materials:

• LPS-primed BMDMs or PBMCs

• NLRP3 activator (e.g., ATP, Nigericin)

• Nlrp3-IN-67

• ELISA kit for mouse or human IL-1β

• 96-well cell culture plates

• ELISA plate reader

Procedure:

• Cell Seeding: Seed LPS-primed BMDMs or PBMCs in a 96-well plate.

• Inhibitor Treatment: Pre-incubate cells with varying concentrations of Nlrp3-IN-67 for 1 hour.

• NLRP3 Activation: Add the NLRP3 activator and incubate for the recommended time (e.g., 1 hour for ATP, 2 hours for Nigericin).

• Supernatant Collection: Centrifuge the plate and collect the cell-free supernatant.

• ELISA: Perform the IL-1β ELISA according to the manufacturer's instructions.

• Data Analysis: Measure absorbance at 450 nm and calculate IL-1β concentration based on a standard curve. Determine the IC50 value of Nlrp3-IN-67.

Workflow for IL-1β ELISA.

Caspase-1 Activity Assay

This assay measures the enzymatic activity of cleaved caspase-1 in cell lysates.

Materials:

• LPS-primed BMDMs

• NLRP3 activator (e.g., ATP)

• Nlrp3-IN-67

• Caspase-1 activity assay kit (fluorometric)

• Lysis buffer

• 96-well black plates

• Fluorometer

Procedure:

• Cell Treatment: Treat LPS-primed BMDMs with Nlrp3-IN-67 and the NLRP3 activator as described for the ELISA protocol.

• Cell Lysis: Lyse the cells with the provided lysis buffer.

• Lysate Incubation: Incubate the cell lysate with the caspase-1 substrate (e.g., YVAD-AFC) according to the kit instructions.

• Fluorescence Measurement: Measure the fluorescence at the appropriate excitation and emission wavelengths.

• Data Analysis: Quantify caspase-1 activity based on the fluorescence signal and determine the IC50 of Nlrp3-IN-67.

Workflow for Caspase-1 Activity Assay.

Pyroptosis Measurement by LDH Release Assay

This assay quantifies the release of lactate (B86563) dehydrogenase (LDH), a cytosolic enzyme, into the supernatant as a measure of cell lysis during pyroptosis.

Materials:

• LPS-primed BMDMs

• NLRP3 activator (e.g., Nigericin)

• Nlrp3-IN-67

• LDH cytotoxicity assay kit

• 96-well cell culture plates

• Spectrophotometer

Procedure:

• Cell Treatment: Treat LPS-primed BMDMs with Nlrp3-IN-67 and the NLRP3 activator.

• Supernatant Collection: Centrifuge the plate and collect the cell-free supernatant.

• LDH Reaction: Mix the supernatant with the LDH reaction mixture as per the kit instructions.

• Incubation: Incubate at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm).

• Data Analysis: Calculate the percentage of LDH release relative to a maximum lysis control and determine the IC50 of Nlrp3-IN-67.

Workflow for LDH Release Assay.

Conclusion

Nlrp3-IN-67 is a highly potent and selective inhibitor of the NLRP3 inflammasome. It effectively blocks the downstream signaling cascade, including caspase-1 activation, IL-1β and IL-18 release, and pyroptotic cell death. The data and protocols presented in this guide provide a robust framework for researchers and drug developers to investigate the therapeutic potential of NLRP3 inhibition in various inflammatory disease models.

References

• 1. The NLRP3 Inflammasome: An Overview of Mechanisms of Activation and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 3. Navigating from cellular phenotypic screen to clinical candidate: selective targeting of the NLRP3 inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The NLRP3 inflammasome: Mechanism of action, role in disease and therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | NLRP3 and beyond: inflammasomes as central cellular hub and emerging therapeutic target in inflammation and disease [frontiersin.org]
• 10. researchgate.net [researchgate.net]

Nlrp3-IN-67 and Canonical NLRP3 Activation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature lacks specific quantitative data and detailed mechanistic studies for the compound designated "Nlrp3-IN-67". To fulfill the structural and content requirements of this guide, the well-characterized, covalent NLRP3 inhibitor Oridonin will be used as a representative example. The experimental protocols and mechanistic descriptions provided are standard for the field of NLRP3 inflammasome research and are applicable to the study of novel inhibitors like Nlrp3-IN-67.

Executive Summary

The NLRP3 inflammasome is a critical component of the innate immune system, responsible for orchestrating the inflammatory response to a wide array of danger signals. Its dysregulation is implicated in a host of inflammatory diseases, making it a prime target for therapeutic intervention. Canonical activation of the NLRP3 inflammasome is a two-step process requiring a priming signal to upregulate inflammasome components, followed by an activation signal that triggers the assembly of the multiprotein complex. This assembly leads to the activation of caspase-1, which in turn processes pro-inflammatory cytokines IL-1β and IL-18 into their mature forms and induces a form of programmed cell death known as pyroptosis. Covalent inhibitors of NLRP3 represent a promising class of therapeutics that can irreversibly bind to and inactivate the NLRP3 protein, thereby preventing downstream inflammatory signaling. This guide provides a detailed overview of the canonical NLRP3 activation pathway, the mechanism of action of a representative covalent inhibitor, Oridonin, and standardized experimental protocols for the evaluation of NLRP3 inhibitors.

Canonical NLRP3 Inflammasome Activation Pathway

The canonical activation of the NLRP3 inflammasome is a tightly regulated two-step process.

• Signal 1 (Priming): This initial step is typically triggered by pathogen-associated molecular patterns (PAMPs), such as lipopolysaccharide (LPS), which are recognized by Toll-like receptors (TLRs). This recognition event activates the NF-κB signaling pathway, leading to the transcriptional upregulation of key inflammasome components, including NLRP3 itself and the precursor form of IL-1β (pro-IL-1β).

• Signal 2 (Activation): A diverse range of stimuli can provide the second signal, including pore-forming toxins (e.g., nigericin), extracellular ATP, and crystalline structures. These stimuli lead to cellular events such as potassium (K+) efflux, which is a common trigger for NLRP3 activation. This leads to a conformational change in the NLRP3 protein, allowing it to interact with the adaptor protein ASC (Apoptosis-associated speck-like protein containing a CARD). ASC then recruits pro-caspase-1, leading to its proximity-induced auto-activation.

Activated caspase-1 has two primary functions:

• It cleaves pro-IL-1β and pro-IL-18 into their mature, biologically active forms, which are then secreted from the cell.

• It cleaves Gasdermin D (GSDMD), leading to the formation of pores in the cell membrane and inducing pyroptosis, a pro-inflammatory form of cell death.

Canonical NLRP3 Inflammasome Activation Pathway

Mechanism of Action of a Representative Covalent NLRP3 Inhibitor: Oridonin

Oridonin is a natural product that has been identified as a specific and covalent inhibitor of the NLRP3 inflammasome.[1][2] Its mechanism of action involves the direct targeting of the NLRP3 protein.

Oridonin contains an α,β-unsaturated carbonyl group which acts as a Michael acceptor, allowing it to form a covalent bond with specific cysteine residues on its target protein.[3] Studies have shown that Oridonin specifically and covalently binds to Cysteine 279 (Cys279) located in the NACHT domain of the NLRP3 protein.[1][2][4]

This covalent modification of NLRP3 has a critical functional consequence: it blocks the interaction between NLRP3 and NEK7 (NIMA-related kinase 7), a protein required for NLRP3 activation.[1][5] By preventing the NLRP3-NEK7 interaction, Oridonin effectively inhibits the assembly and subsequent activation of the NLRP3 inflammasome.[1][3] This blockade occurs upstream of ASC oligomerization and caspase-1 activation.[3]

Quantitative Data for Oridonin

The inhibitory potency of NLRP3 inhibitors is typically determined by their half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the inflammasome-mediated response by 50%.

Compound	Cell Type	Activator(s)	Assay	IC50 Value	Reference(s)
Oridonin	Mouse Macrophages	LPS + Nigericin	IL-1β Release	780.4 nM	[6]
Oridonin Analog (Cpd 32)	Mouse Macrophages	Not Specified	IL-1β Release	77.2 nM	[7][8]

Detailed Experimental Protocols

In Vitro NLRP3 Inflammasome Activation and Inhibition Assay

This protocol describes a standard method for inducing canonical NLRP3 inflammasome activation in macrophages and assessing the inhibitory effect of a compound like Oridonin.

5.1.1 Materials

• Bone Marrow-Derived Macrophages (BMDMs) or THP-1 cells

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and antibiotics)

• Lipopolysaccharide (LPS)

• Nigericin

• Oridonin (or other test inhibitor)

• Phosphate-Buffered Saline (PBS)

• ELISA kit for IL-1β

• LDH cytotoxicity assay kit

5.1.2 Experimental Workflow

Workflow for NLRP3 Inhibitor IC50 Determination

5.1.3 Detailed Procedure

• Cell Culture: Culture BMDMs or THP-1 cells in complete medium. For THP-1 cells, differentiation into a macrophage-like phenotype with PMA (Phorbol 12-myristate 13-acetate) is required prior to the experiment.

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Priming (Signal 1): Replace the medium with fresh medium containing LPS (e.g., 1 µg/mL) and incubate for 4 hours. This step upregulates the expression of pro-IL-1β and NLRP3.

• Inhibitor Treatment: After priming, remove the LPS-containing medium and add fresh medium with varying concentrations of the test inhibitor (e.g., Oridonin) or vehicle control (e.g., DMSO). Incubate for 1 hour.

• Activation (Signal 2): Add Nigericin to a final concentration of 10 µM to all wells (except for the negative control) to activate the NLRP3 inflammasome. Incubate for 1 hour.

• Sample Collection: Centrifuge the plate and carefully collect the cell culture supernatants for analysis.

• Data Analysis:

  • IL-1β Measurement: Quantify the concentration of secreted IL-1β in the supernatants using an ELISA kit according to the manufacturer's instructions.

  • Cytotoxicity Assessment: Measure the release of lactate (B86563) dehydrogenase (LDH) in the supernatants using a cytotoxicity assay kit to assess pyroptosis and ensure that the inhibitor is not broadly cytotoxic.

  • IC50 Calculation: Plot the percentage of IL-1β inhibition against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC50 value.

Western Blot for Caspase-1 Cleavage and GSDMD Cleavage

This protocol is used to directly visualize the effect of the inhibitor on the cleavage of caspase-1 and Gasdermin D.

5.2.1 Procedure

• Cell Treatment: Follow steps 1-5 from the protocol in section 5.1.3, using a larger format plate (e.g., 6-well plate) to obtain sufficient protein.

• Protein Extraction: After treatment, collect the cell supernatants and lyse the adherent cells in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• Western Blotting:

  • Separate proteins from both the cell lysates and the supernatants by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for the cleaved (p20) and pro-forms of caspase-1, and the N-terminal fragment of GSDMD.

  • Use an antibody against a housekeeping protein (e.g., β-actin) as a loading control for the cell lysates.

  • Incubate with the appropriate HRP-conjugated secondary antibodies and visualize the protein bands using a chemiluminescence detection system.

A reduction in the cleaved forms of caspase-1 and GSDMD in the inhibitor-treated samples compared to the vehicle control indicates successful inhibition of NLRP3 inflammasome activation.

Logical Relationship of the Two-Step Activation Model

The canonical activation of the NLRP3 inflammasome is a contingent process where the second signal is only effective after the cells have been primed by the first signal. This ensures a robust and controlled inflammatory response, preventing spurious activation.

Logical Flow of Two-Signal NLRP3 Activation

Conclusion

The canonical NLRP3 inflammasome pathway is a critical driver of inflammation and a key target for the development of novel therapeutics for a range of diseases. Covalent inhibitors, such as Oridonin, offer a promising strategy for potently and specifically targeting NLRP3. The experimental protocols detailed in this guide provide a robust framework for the in vitro characterization of such inhibitors. While specific data for Nlrp3-IN-67 is not yet in the public domain, the methodologies and mechanistic principles outlined here will be instrumental in its evaluation and the advancement of NLRP3-targeted drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Oridonin is a covalent NLRP3 inhibitor with strong anti-inflammasome activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oridonin is a covalent NLRP3 inhibitor with strong anti-inflammasome activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Oridonin supplementation attenuates atherosclerosis via NLRP-3 inflammasome pathway suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Hit-to-Lead Optimization of the Natural Product Oridonin as Novel NLRP3 Inflammasome Inhibitors with Potent Anti-Inflammation Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Item - Hit-to-Lead Optimization of the Natural Product Oridonin as Novel NLRP3 Inflammasome Inhibitors with Potent Anti-Inflammation Activity - American Chemical Society - Figshare [acs.figshare.com]

A Technical Guide to Non-Canonical NLRP3 Activation and Its Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the non-canonical NLRP3 inflammasome activation pathway, a critical component of the innate immune response to intracellular pathogens. It further explores the pharmacological inhibition of this pathway, a promising therapeutic strategy for a range of inflammatory diseases. While this document addresses the core mechanisms, it is important to note that specific quantitative data for a compound designated "Nlrp3-IN-67" is not available in publicly accessible scientific literature. Therefore, this guide utilizes data from well-characterized NLRP3 inhibitors to provide a representative technical framework for understanding the potency, selectivity, and mechanism of action of this class of molecules.

The Non-Canonical NLRP3 Inflammasome Pathway

The non-canonical inflammasome pathway is a host defense mechanism primarily triggered by the detection of lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, within the cell's cytoplasm. This pathway is distinct from the canonical pathway, which responds to a wider array of stimuli at the cell surface or from within organelles. Activation of the non-canonical pathway culminates in a form of inflammatory cell death known as pyroptosis and the maturation of pro-inflammatory cytokines.

The key molecular players and steps are:

• Intracellular LPS Sensing: Gram-negative bacteria that have gained access to the host cell cytosol release LPS. This intracellular LPS is directly recognized and bound by inflammatory caspases: Caspase-11 in mice and its human orthologs, Caspase-4 and Caspase-5.[1][2]

• Caspase Activation: The binding of LPS to the CARD domain of pro-caspase-11/4/5 induces its oligomerization and subsequent auto-activation.[3]

• Gasdermin D (GSDMD) Cleavage: Activated Caspase-11/4/5 directly cleaves a cytosolic protein called Gasdermin D (GSDMD).[4][5] This cleavage event is the central executioner step of the non-canonical pathway.

• Pore Formation and Pyroptosis: The cleavage of GSDMD separates its inhibitory C-terminal domain from its N-terminal domain (GSDMD-NT). The GSDMD-NT fragment translocates to the plasma membrane, where it oligomerizes to form large pores.[6][7] The formation of these pores disrupts the cell's osmotic balance, leading to cell swelling, lysis, and the release of cellular contents, a process termed pyroptosis.[7][8]

• NLRP3 Inflammasome Activation: The GSDMD-NT pores also cause a massive efflux of potassium (K+) ions from the cell.[9] This drop in intracellular K+ concentration is a potent trigger for the activation of the canonical NLRP3 inflammasome.[10] This leads to the assembly of the NLRP3 sensor, the ASC adaptor, and pro-caspase-1.

• Cytokine Maturation and Release: The activated NLRP3 inflammasome complex activates Caspase-1, which in turn cleaves the inactive precursors of pro-inflammatory cytokines, pro-IL-1β and pro-IL-18, into their mature, active forms.[8][9] These mature cytokines are then released from the cell, partly through the GSDMD pores, to propagate the inflammatory signal.[5]

A diagram of the non-canonical NLRP3 inflammasome activation pathway.

Pharmacological Inhibition of the NLRP3 Inflammasome

The central role of NLRP3 in numerous inflammatory conditions has made it a prime therapeutic target.[6][9] Small molecule inhibitors that prevent NLRP3 activation offer a promising approach to treatment. These inhibitors can interfere with various stages of inflammasome assembly and activation.

General Mechanism of Action

Many potent and selective NLRP3 inhibitors, such as the well-studied compound MCC950, function by directly binding to the NLRP3 protein.[4][11] Specifically, they often bind within the NACHT domain, which possesses essential ATPase activity.[11] This binding event locks the NLRP3 protein in an inactive conformation, preventing the ATP hydrolysis and subsequent conformational changes that are necessary for NLRP3 oligomerization and the recruitment of the ASC adaptor protein.[12] By preventing this initial step, these inhibitors effectively block both canonical and non-canonical downstream signaling, including Caspase-1 activation, cytokine maturation, and pyroptosis.

Mechanism of action for direct NLRP3 inhibitors.

Data Presentation: Potency and Selectivity of NLRP3 Inhibitors

The efficacy of an inhibitor is primarily defined by its potency (measured as the half-maximal inhibitory concentration, IC50) and its selectivity for the target protein over other related proteins. The following table summarizes publicly available data for several well-characterized NLRP3 inhibitors to serve as a benchmark.

Inhibitor	Cell Type / Assay	Activator(s)	IC50 (nM)	Reference(s)
MCC950	Mouse BMDMs	ATP	7.5	[13]
Human MDMs	ATP	8.1	[13]
THP-1 Cells	Not Specified	8	[14]
DFV890	Human PBMCs	LPS	1.0 - 2.9	[2]
NT-0796	Human Whole Blood	LPS	6.8	[2]
Nlrp3-IN-21	THP-1 Cells	Nigericin	26	[13][14]
THP-1 Cells	MSU Crystals	24	[13][14]
VTX2735	Human Whole Blood	LPS + Nigericin	75	[2]
YQ128	Mouse Macrophages	Not Specified	300	[5]
Oridonin	Not Specified	Not Specified	750	[15]
Tranilast	Mouse BMDMs	Not Specified	25,000	[4]

Note: IC50 values are highly dependent on the specific experimental conditions, including the cell type, stimulus used, and assay format. A highly selective inhibitor will show potent inhibition of NLRP3 with no significant activity against other inflammasomes like NLRP1, NLRC4, or AIM2.[12][16]

Experimental Protocols

Evaluating the efficacy of NLRP3 inhibitors against non-canonical activation requires a series of well-defined cellular assays. Below are summarized protocols for key experiments.

General Experimental Workflow for Inhibitor Testing

The standard workflow involves priming immune cells to upregulate inflammasome components, treating with the inhibitor, triggering non-canonical activation, and measuring the downstream consequences.

A typical workflow for assessing NLRP3 inhibitor potency.

Cell Culture and Stimulation

• Cell Models: Primary murine Bone-Marrow-Derived Macrophages (BMDMs) or the human monocytic cell line THP-1 (differentiated into macrophage-like cells with PMA) are standard models.

• Priming (Signal 1): Cells are typically primed with Lipopolysaccharide (LPS) (e.g., 100-500 ng/mL) for 3-4 hours. This step upregulates the expression of NLRP3 and pro-IL-1β via NF-κB signaling.

• Inhibitor Treatment: Cells are pre-incubated with various concentrations of the test inhibitor (e.g., Nlrp3-IN-67) or a vehicle control for 30-60 minutes.

• Non-Canonical Activation (Signal 2): To deliver LPS into the cytosol, cells can be transfected with LPS using a transfection reagent (e.g., FuGENE). Alternatively, infection with live Gram-negative bacteria (e.g., E. coli, S. typhimurium) can be used.

Measurement of Cytokine Release (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of mature IL-1β or IL-18 released into the cell culture supernatant.

• Protocol:

  • After stimulation, centrifuge the cell culture plates to pellet cells and debris.

  • Carefully collect the supernatant.

  • Perform the ELISA using commercially available kits for mouse or human IL-1β/IL-18 according to the manufacturer's instructions.

  • Read absorbance on a plate reader and calculate cytokine concentrations based on a standard curve.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control to determine the IC50 value.

Assessment of Pyroptosis (LDH Release Assay)

• Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon loss of plasma membrane integrity, a hallmark of pyroptosis.

• Protocol:

  • Use the same supernatant collected for the ELISA.

  • Perform the LDH cytotoxicity assay using a commercial kit, which typically involves an enzymatic reaction that produces a colored product.

  • Measure the absorbance and calculate the percentage of cytotoxicity relative to a "maximum LDH release" control (cells lysed with a detergent).

Western Blotting for Protein Cleavage

• Principle: Western blotting is used to qualitatively or semi-quantitatively detect the cleavage of key proteins in the pathway.

• Protocol:

  • Collect cell supernatants and prepare cell lysates. Supernatants can be concentrated to detect secreted cleaved proteins.

  • Separate proteins by size using SDS-PAGE and transfer them to a membrane (e.g., PVDF).

  • Probe the membrane with specific primary antibodies against:

    • Caspase-1: To detect the cleaved p20 or p10 subunits.

    • GSDMD: To detect the cleaved GSDMD-NT fragment (~31 kDa).

    • IL-1β: To detect the cleaved, mature p17 fragment.

  • Use an appropriate loading control (e.g., β-actin or GAPDH for lysates).

  • Incubate with a secondary antibody and visualize bands using a chemiluminescence detection system. A reduction in the cleaved fragments in inhibitor-treated samples indicates effective pathway blockade.

References

• 1. Discovery of novel NLRP3 inhibitors based on machine learning and physical methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alzdiscovery.org [alzdiscovery.org]
• 3. Discovery and characterization of small-molecule inhibitors of NLRP3 and NLRC4 inflammasomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological Inhibition of the NLRP3 Inflammasome: Structure, Molecular Activation, and Inhibitor-NLRP3 Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NLRP3 Protein Inhibitors- Pipeline Insight, 2025 [researchandmarkets.com]
• 7. Discovery of novel NLRP3 inhibitors based on machine learning and physical methods: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 8. The NLRP3 inflammasome: Mechanism of action, role in disease and therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 10. The NLRP3 inflammasome: Mechanism of action, role in disease and therapies: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 11. Biological and therapeutic significance of targeting NLRP3 inflammasome in the brain and the current efforts to develop brain-penetrant inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The NLRP3 inflammasome: molecular activation and regulation to therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. A Selective Review and Virtual Screening Analysis of Natural Product Inhibitors of the NLRP3 Inflammasome [mdpi.com]
• 16. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Role of NLRP3 Inhibitors in Pyroptosis Inhibition, with a Focus on the Methodological Framework for Evaluation

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This technical guide outlines the core principles and methodologies for evaluating the role of specific NLRP3 inhibitors, such as a hypothetical compound designated NLRP3-IN-67, in the context of pyroptosis inhibition. As specific quantitative data and detailed experimental protocols for "NLRP3-IN-67" are not extensively available in the public domain, this document will utilize established methodologies and data from well-characterized NLRP3 inhibitors to provide a comprehensive framework for assessment.

Introduction to the NLRP3 Inflammasome and Pyroptosis

The NOD-like receptor family pyrin domain containing 3 (NLRP3) inflammasome is a critical component of the innate immune system.[1] It is a multi-protein complex that responds to a wide array of pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs), triggering a pro-inflammatory response.[2][3] Dysregulation of the NLRP3 inflammasome is implicated in a host of inflammatory and autoimmune diseases, making it a prime therapeutic target.[4]

Activation of the NLRP3 inflammasome leads to the activation of caspase-1, which in turn processes pro-inflammatory cytokines like pro-interleukin-1β (pro-IL-1β) and pro-IL-18 into their mature, active forms.[5][6] Crucially, activated caspase-1 also cleaves Gasdermin D (GSDMD).[7][8] The N-terminal fragment of GSDMD translocates to the plasma membrane and forms pores, leading to a lytic, pro-inflammatory form of programmed cell death known as pyroptosis.[7][8] This process is characterized by cell swelling, lysis, and the release of inflammatory cytokines and cellular contents, including lactate (B86563) dehydrogenase (LDH).[9]

Small molecule inhibitors of the NLRP3 inflammasome, such as the conceptual NLRP3-IN-67, are being investigated for their therapeutic potential to suppress this inflammatory cascade by preventing pyroptosis.

The NLRP3 Inflammasome Signaling Pathway and Inhibition

The activation of the NLRP3 inflammasome is a two-step process:

• Signal 1 (Priming): This initial step is typically triggered by PAMPs, such as lipopolysaccharide (LPS), which are recognized by Toll-like receptors (TLRs).[4] This leads to the activation of the transcription factor NF-κB, resulting in the increased expression of NLRP3 and pro-IL-1β.[10]

• Signal 2 (Activation): A diverse range of stimuli, including extracellular ATP, pore-forming toxins (e.g., nigericin), and crystalline substances, can provide the second signal.[11] This triggers the assembly of the NLRP3 inflammasome complex, consisting of NLRP3, the adaptor protein ASC (apoptosis-associated speck-like protein containing a CARD), and pro-caspase-1.[11] This proximity-induced auto-cleavage activates caspase-1.[5]

NLRP3 inhibitors can interfere with this pathway at various points. For instance, some inhibitors directly bind to NLRP3, preventing its conformational changes necessary for inflammasome assembly.[9]

NLRP3 inflammasome activation pathway and point of inhibition.

Quantitative Assessment of NLRP3 Inhibition

The potency of an NLRP3 inhibitor is typically determined by its half-maximal inhibitory concentration (IC50). This value represents the concentration of the inhibitor required to reduce the NLRP3-mediated response by 50%.[12] IC50 values are crucial for comparing the efficacy of different inhibitors and for guiding dose-selection in further studies.

Table 1: Hypothetical In Vitro Inhibitory Potency of NLRP3-IN-67 and Comparative Compounds

Compound	Cell Type	Activator(s)	Assay	IC50 (nM)	Reference
NLRP3-IN-67 (Hypothetical)	Human THP-1 cells	Nigericin (B1684572)	IL-1β Release	[Data to be determined]	-
NLRP3-IN-67 (Hypothetical)	Mouse BMDMs	ATP	LDH Release	[Data to be determined]	-
MCC950	Mouse BMDMs	ATP	IL-1β Release	7.5	[12]
MCC950	Human Monocyte-Derived Macrophages (HMDMs)	ATP	IL-1β Release	8.1	[12]
Compound 7	Human THP-1 cells	Nigericin	IL-1β Release	26	[12]
Nlrp3-IN-21	-	-	IL-1β Release	[Data not publicly available]	[5]

Note: BMDMs = Bone Marrow-Derived Macrophages.

Experimental Protocols for Assessing Pyroptosis Inhibition

A robust evaluation of an NLRP3 inhibitor's effect on pyroptosis involves a series of well-defined experimental protocols.

General Experimental Workflow

The general workflow for testing an NLRP3 inhibitor involves cell priming, inhibitor treatment, inflammasome activation, and subsequent measurement of pyroptosis markers.

Generalized workflow for NLRP3 inhibitor pyroptosis assessment.

Detailed Methodologies

4.2.1. Cell Culture and Differentiation

• Human THP-1 cells: Culture in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. For differentiation into macrophage-like cells, treat with 50-100 ng/mL phorbol (B1677699) 12-myristate 13-acetate (PMA) for 48-72 hours.[9]

• Mouse Bone Marrow-Derived Macrophages (BMDMs): Isolate bone marrow from the femurs and tibias of mice. Culture the cells in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and 20% L929-cell conditioned medium (as a source of M-CSF) for 6-7 days to differentiate into macrophages.[12]

4.2.2. Inflammasome Activation and Inhibition

• Priming: Prime the differentiated macrophages with 1 µg/mL LPS for 3-4 hours.[7]

• Inhibition: Pre-incubate the primed cells with varying concentrations of the NLRP3 inhibitor (e.g., NLRP3-IN-67) or vehicle control for 30-60 minutes.

• Activation: Stimulate the cells with an NLRP3 activator, such as 5 mM ATP for 30-60 minutes or 10-20 µM nigericin for 1-2 hours.[9]

4.2.3. Measurement of Pyroptosis

• IL-1β/IL-18 Enzyme-Linked Immunosorbent Assay (ELISA):

  • Collect the cell culture supernatants after inflammasome activation.

  • Quantify the concentration of mature IL-1β and IL-18 using commercially available ELISA kits according to the manufacturer's instructions.[13] This is a direct measure of inflammasome activity.

• Lactate Dehydrogenase (LDH) Release Assay:

  • LDH is a cytosolic enzyme that is released upon loss of plasma membrane integrity during pyroptosis.[9]

  • Collect cell culture supernatants.

  • Measure LDH activity using a commercially available cytotoxicity detection kit.

  • Calculate the percentage of LDH release relative to a maximum LDH release control (cells lysed with a detergent).[9]

• Western Blot Analysis:

  • Lyse the cells to obtain protein extracts and collect the supernatants.

  • Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for the cleaved forms of caspase-1 (p20 subunit) and GSDMD (N-terminal fragment).[13][14]

  • Use appropriate secondary antibodies and a chemiluminescence detection system to visualize the protein bands. This provides a direct assessment of the cleavage events leading to pyroptosis.

Mechanism of Pyroptosis Inhibition by NLRP3 Inhibitors

NLRP3 inhibitors can block pyroptosis through several mechanisms, primarily by preventing the activation of caspase-1 and the subsequent cleavage of GSDMD. For example, some inhibitors are reported to suppress ASC oligomerization, a critical step in inflammasome assembly.[5]

Logical flow of pyroptosis inhibition by an NLRP3 inhibitor.

Conclusion

The inhibition of the NLRP3 inflammasome presents a promising therapeutic strategy for a wide range of inflammatory diseases. A thorough understanding and application of the experimental protocols outlined in this guide are essential for the accurate evaluation of the efficacy and mechanism of action of novel NLRP3 inhibitors like the conceptual NLRP3-IN-67. By employing a multi-faceted approach that includes quantitative assays for cytokine release and cell death, alongside mechanistic studies such as Western blotting, researchers can robustly characterize the role of these inhibitors in preventing pyroptosis. This comprehensive evaluation is a critical step in the pre-clinical development of new and effective anti-inflammatory therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Promise of the NLRP3 Inflammasome Inhibitors in In Vivo Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NLRP3 Inflammasome and Inflammatory Response in Aging Disorders: The Entanglement of Redox Modulation in Different Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. The NLRP3 inflammasome: Mechanism of action, role in disease and therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The NLRP3 inflammasome: molecular activation and regulation to therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Noncanonical NLRP3 Inflammasome Activation: Standard Protocols | Springer Nature Experiments [experiments.springernature.com]
• 14. researchgate.net [researchgate.net]

Specificity of NLRP3-IN-67 for the NLRP3 Inflammasome: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The NOD-, LRR- and pyrin domain-containing protein 3 (NLRP3) inflammasome is a critical component of the innate immune system.[1][2][3] It is a multi-protein complex that responds to a wide array of pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs), triggering a cascade of inflammatory responses.[1][4][5] Dysregulation of the NLRP3 inflammasome is implicated in a variety of inflammatory and autoimmune diseases, making it a significant therapeutic target.[1][6][7] This technical guide provides a comprehensive overview of the specificity of NLRP3 inhibitors, with a focus on the methodologies used to characterize their activity. While specific public data for NLRP3-IN-67 is not available, this document outlines the core principles and experimental frameworks for evaluating such a compound, using data from well-characterized inhibitors as a reference.

The NLRP3 Inflammasome Signaling Pathway

The activation of the NLRP3 inflammasome is a two-step process, often referred to as priming and activation.[5][8][9]

• Signal 1 (Priming): This initial step is typically triggered by microbial components like lipopolysaccharide (LPS) binding to Toll-like receptors (TLRs).[9][10] This engagement activates the NF-κB signaling pathway, leading to the transcriptional upregulation of NLRP3 and pro-inflammatory cytokines such as pro-interleukin-1β (pro-IL-1β).[8][10]

• Signal 2 (Activation): A second, diverse stimulus is required to activate the NLRP3 inflammasome complex.[8] These stimuli can include ATP, pore-forming toxins, crystalline substances, and mitochondrial dysfunction.[8] This leads to the assembly of the inflammasome complex, which consists of the NLRP3 sensor, the adaptor protein ASC (apoptosis-associated speck-like protein containing a CARD), and pro-caspase-1.[8][9] This proximity induces the auto-activation of pro-caspase-1 to active caspase-1.[8] Activated caspase-1 then cleaves pro-IL-1β and pro-IL-18 into their mature, biologically active forms, which are subsequently secreted.[8] Caspase-1 activation can also lead to a form of inflammatory cell death known as pyroptosis through the cleavage of gasdermin D.[2][11]

Caption: Canonical NLRP3 inflammasome activation pathway.[8][9]

Quantitative Analysis of NLRP3 Inhibition

The potency of an NLRP3 inhibitor is typically determined by its half-maximal inhibitory concentration (IC50). This value represents the concentration of the inhibitor required to reduce the NLRP3-mediated response by 50%.[12] IC50 values are crucial for comparing the efficacy of different compounds.

Table 1: In Vitro IC50 Values for Representative NLRP3 Inhibitors

Compound	Cell Type	Activator(s)	Assay	IC50 Value (nM)	Reference
MCC950	Mouse Bone Marrow-Derived Macrophages (BMDMs)	ATP	IL-1β release	7.5	[12]
MCC950	Human Monocyte-Derived Macrophages (HMDMs)	ATP	IL-1β release	8.1	[12]
CY-09	Not Specified	Not Specified	IL-1β production	Comparable to MCC950	[7]
Oridonin	Not Specified	Not Specified	Not Specified	750	[13]
Tranilast	Mouse BMDMs	Not Specified	Not Specified	25,000	[14]
H28	Mouse Macrophage J774A.1	Not Specified	IL-1β production	570	[15]
Tabersonine	Mouse-derived macrophages	Not Specified	IL-1β production	710	[15]

Note: IC50 values can vary depending on the cell type, activator used, and specific experimental conditions.[16]

Specificity and Selectivity Profiling

A critical aspect of developing an NLRP3 inhibitor is to ensure its specificity for the NLRP3 inflammasome over other inflammasome complexes, such as NLRP1, NLRC4, and AIM2.[7][17] This selectivity is vital to avoid broad immunosuppression and potential off-target effects.[18]

Table 2: Selectivity Profile of Well-Characterized NLRP3 Inhibitors

Inhibitor	Target Inflammasome	IC50 (nM) or Activity	Reference
MCC950	NLRP3	~8	[7]
NLRP1	No significant inhibition	[7]
NLRC4	No significant inhibition	[7]
AIM2	No significant inhibition	[7]
CY-09	NLRP3	Comparable to MCC950	[7]
NLRP1	No binding observed	[7]
NLRC4	No binding observed	[7]
AIM2	No binding observed	[7]
Oridonin	NLRP3	Active	[7]
NLRC4	Does not inhibit	[7]
AIM2	Does not inhibit	[7]

Experimental Protocols

Detailed and robust experimental protocols are essential for the accurate characterization of NLRP3 inhibitors.

In Vitro Assay for NLRP3 Inflammasome Inhibition

This protocol describes a standard method for evaluating the potency of a test compound in inhibiting the NLRP3 inflammasome in macrophages.

1. Cell Culture and Differentiation:

• THP-1 cells: Human THP-1 monocytes are a commonly used cell line.[19] They are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[19] Differentiation into macrophage-like cells is induced by treating the cells with phorbol (B1677699) 12-myristate 13-acetate (PMA).[19]

• Bone Marrow-Derived Macrophages (BMDMs): Primary mouse BMDMs are another widely used model.[8][10] Bone marrow cells are cultured in DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and macrophage colony-stimulating factor (M-CSF) for 7 days to differentiate into macrophages.[8]

2. Experimental Procedure:

• Cell Seeding: Differentiated macrophages are seeded in 96-well plates.[8][19]

• Priming (Signal 1): The cells are primed with LPS (e.g., 1 µg/mL) for 3-4 hours to upregulate NLRP3 and pro-IL-1β expression.[8][19]

• Inhibitor Treatment: The test compound (e.g., NLRP3-IN-67) is added at various concentrations after the priming step. A vehicle control (e.g., DMSO) is also included.[19]

• Activation (Signal 2): The NLRP3 inflammasome is activated by adding a stimulus such as ATP (e.g., 5 mM) or nigericin (B1684572) (e.g., 10 µM).[8][19]

• Sample Collection: After incubation, the cell culture supernatants are collected for cytokine analysis.[8]

3. Quantification and Data Analysis:

• IL-1β Measurement: The concentration of mature IL-1β in the supernatants is quantified using a commercially available ELISA kit.[8]

• Data Analysis: The percentage of IL-1β release inhibition is calculated for each inhibitor concentration relative to the vehicle control. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[16]

Caption: Generalized workflow for determining the in vitro IC50 of an NLRP3 inhibitor.

Assays for Specificity Profiling

To determine the selectivity of an inhibitor, similar assays are performed using specific activators for other inflammasomes.

• NLRC4: Activated by bacterial components like flagellin.[17]

• AIM2: Senses cytosolic double-stranded DNA.[17]

• NLRP1: Can be activated by muramyl dipeptide.[20]

The inhibitor's effect on cytokine release is measured for each of these inflammasomes and compared to its effect on NLRP3.

Secondary and Orthogonal Assays

To confirm the mechanism of action and rule out off-target effects, several secondary assays can be employed.

• ASC Speck Formation Assay: This imaging-based assay visualizes the formation of the ASC speck, a hallmark of inflammasome activation.[17] Inhibition of speck formation by the compound provides direct evidence of inflammasome assembly disruption.

• Caspase-1 Activity Assay: This assay directly measures the enzymatic activity of cleaved caspase-1.

• Pyroptosis/Cytotoxicity Assay: Cell death due to pyroptosis can be quantified by measuring the release of lactate (B86563) dehydrogenase (LDH) from damaged cells.[18]

• Upstream Signaling Assays: To ensure the inhibitor is not acting on the priming signal, the expression of NF-κB target genes (e.g., TNF-α) can be measured.[17]

References

• 1. NLRP3 inflammasome and its inhibitors: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The NLRP3 inflammasome: Mechanism of action, role in disease and therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 4. The NLRP3 inflammasome: molecular activation and regulation to therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Promise of the NLRP3 Inflammasome Inhibitors in In Vivo Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dovepress.com [dovepress.com]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Pharmacological Inhibition of the NLRP3 Inflammasome: Structure, Molecular Activation, and Inhibitor-NLRP3 Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. NLRP3 inflammasome in atherosclerosis: Mechanisms and targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Mechanism of NLRP3 inflammasome activation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro NLRP3 Inflammasome Inhibition Assay Using Nlrp3-IN-67

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the in vitro assessment of NLRP3 inflammasome inhibition using the test compound, Nlrp3-IN-67. The protocol outlines the use of human THP-1 monocytes, a widely accepted cell line for studying inflammasome activation. The NLRP3 inflammasome is a key component of the innate immune system, and its dysregulation is implicated in a variety of inflammatory diseases. The assay described here is a robust method for screening and characterizing potential NLRP3 inhibitors like Nlrp3-IN-67.

Introduction to the NLRP3 Inflammasome

The NOD-like receptor family pyrin domain containing 3 (NLRP3) inflammasome is a multi-protein complex that plays a crucial role in the innate immune response.[1] Its activation triggers the release of pro-inflammatory cytokines, interleukin-1β (IL-1β) and interleukin-18 (IL-18), and induces a form of inflammatory cell death known as pyroptosis.[1][2] Dysregulation of the NLRP3 inflammasome is associated with a range of chronic inflammatory and autoimmune diseases.[1][3]

Canonical activation of the NLRP3 inflammasome is a two-step process:

• Priming (Signal 1): This initial step is typically triggered by pathogen-associated molecular patterns (PAMPs), such as lipopolysaccharide (LPS), or damage-associated molecular patterns (DAMPs).[4][5] This leads to the upregulation of NLRP3 and pro-IL-1β gene expression, primarily through the activation of the NF-κB signaling pathway.[5]

• Activation (Signal 2): A second stimulus, such as nigericin (B1684572), extracellular ATP, or crystalline substances, is required to induce the assembly of the NLRP3 inflammasome complex.[1][4] This complex consists of NLRP3, the adaptor protein ASC (apoptosis-associated speck-like protein containing a CARD), and pro-caspase-1.[1] The proximity of pro-caspase-1 molecules within the complex leads to their auto-cleavage and activation. Activated caspase-1 then cleaves pro-IL-1β and pro-IL-18 into their mature, secreted forms and cleaves gasdermin D to induce pyroptosis.[1]

Nlrp3-IN-67: A Potential NLRP3 Inhibitor

Nlrp3-IN-67 is a compound being investigated for its potential to inhibit the NLRP3 inflammasome. This protocol provides a framework for evaluating its efficacy in a cellular context.

Experimental Protocol: In Vitro NLRP3 Inflammasome Inhibition Assay

This protocol is designed for a 96-well plate format and utilizes the human monocytic cell line THP-1.

Materials and Reagents

• THP-1 cells (ATCC® TIB-202™)

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS) from E. coli

• Nigericin sodium salt

• Nlrp3-IN-67

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS)

• ELISA kit for human IL-1β

• Lactate Dehydrogenase (LDH) cytotoxicity assay kit

• Caspase-Glo® 1 Inflammasome Assay (Promega)

Cell Culture and Differentiation

• Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% heat-inactivated FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• To differentiate THP-1 monocytes into macrophage-like cells, seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of culture medium containing 50-100 ng/mL PMA.[5]

• Incubate for 48-72 hours to allow for differentiation. After incubation, remove the PMA-containing medium and wash the adherent cells gently with pre-warmed PBS.

• Add 100 µL of fresh, serum-free RPMI-1640 medium to each well and rest the cells for 24 hours before the assay.

Assay Protocol

• Priming: Prime the differentiated THP-1 cells by adding LPS to a final concentration of 1 µg/mL to each well (except for the negative control wells). Incubate for 3-4 hours at 37°C.[5]

• Inhibitor Treatment: Prepare serial dilutions of Nlrp3-IN-67 in serum-free RPMI-1640 medium. After the priming step, carefully remove the LPS-containing medium and add 100 µL of the Nlrp3-IN-67 dilutions to the respective wells. Include a vehicle control (e.g., DMSO at the same final concentration as the highest Nlrp3-IN-67 concentration). Incubate for 1 hour at 37°C.

• Activation: Add nigericin to a final concentration of 10-20 µM to all wells except for the negative control wells.[5][6] Incubate for 1-2 hours at 37°C.[1]

• Sample Collection: After incubation, centrifuge the 96-well plate at 500 x g for 5 minutes.

• Carefully collect the cell culture supernatant for the measurement of IL-1β and LDH release. The remaining cells can be lysed for the measurement of caspase-1 activity.

Readouts and Data Analysis

• IL-1β Measurement: Quantify the concentration of IL-1β in the cell culture supernatants using a human IL-1β ELISA kit according to the manufacturer's instructions.

• Cytotoxicity Assay: Assess cell membrane integrity by measuring LDH release in the supernatants using an LDH cytotoxicity assay kit. This helps to distinguish between pyroptosis and other forms of cell death.

• Caspase-1 Activity: Measure caspase-1 activity in the cell lysates using the Caspase-Glo® 1 Inflammasome Assay.[3]

Data Presentation

Summarize the quantitative data in the following tables.

Table 1: Effect of Nlrp3-IN-67 on IL-1β Release

Nlrp3-IN-67 Conc. (µM)	IL-1β Concentration (pg/mL) ± SD	% Inhibition
Vehicle Control (0)	0
0.1
1
10
25
50
100
Positive Control (e.g., MCC950)
Negative Control

Table 2: Cytotoxicity of Nlrp3-IN-67 (LDH Release)

Nlrp3-IN-67 Conc. (µM)	LDH Release (% of Maximum) ± SD
Vehicle Control (0)
0.1
1
10
25
50
100
Lysis Control	100
Negative Control

Table 3: Effect of Nlrp3-IN-67 on Caspase-1 Activity

Nlrp3-IN-67 Conc. (µM)	Caspase-1 Activity (RLU) ± SD	% Inhibition
Vehicle Control (0)	0
0.1
1
10
25
50
100
Positive Control (e.g., MCC950)
Negative Control

Visualizing the Experimental Workflow and Signaling Pathway

The following diagrams illustrate the NLRP3 inflammasome signaling pathway and the experimental workflow for the in vitro inhibition assay.

Caption: NLRP3 inflammasome signaling pathway and point of inhibition.

Caption: Experimental workflow for NLRP3 inhibition assay.

References

• 1. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessing NLRP3 Inflammasome Activation by Nanoparticles | Springer Nature Experiments [experiments.springernature.com]
• 3. Inflammasome Activation | NLRP3 Inflammasome [promega.sg]
• 4. criver.com [criver.com]
• 5. benchchem.com [benchchem.com]
• 6. Assaying NLRP3-mediated LDH and IL-1β release [protocols.io]

Application Notes and Protocols for the Study of Neuroinflammatory Diseases using NLRP3-IN-67

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuroinflammation is a critical component in the pathogenesis of a wide range of neurodegenerative and neurological disorders. The NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome has emerged as a key mediator in the innate immune response that drives this neuroinflammation.[1][2] The NLRP3 inflammasome is a multi-protein complex that, upon activation by various pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs), triggers the maturation and secretion of pro-inflammatory cytokines IL-1β and IL-18, and can induce pyroptotic cell death.[3][4] Dysregulation of the NLRP3 inflammasome is implicated in conditions such as Alzheimer's disease, Parkinson's disease, multiple sclerosis, and traumatic brain injury.[5][6][7][8]

NLRP3-IN-67 is a potent and selective small molecule inhibitor of the NLRP3 inflammasome. These application notes provide a comprehensive guide for the use of NLRP3-IN-67 as a tool to investigate the role of the NLRP3 inflammasome in neuroinflammatory diseases. The protocols outlined below are based on established methodologies for characterizing NLRP3 inhibitors and can be adapted for specific research needs.

Disclaimer: Specific quantitative data for NLRP3-IN-67 is not widely available in public scientific literature. The quantitative data presented in these notes are representative values for well-characterized NLRP3 inhibitors and should serve as a reference for the experimental evaluation of NLRP3-IN-67.

Data Presentation: In Vitro Inhibitory Potency of NLRP3 Inhibitors

The inhibitory potency of NLRP3 inhibitors is typically determined by their half-maximal inhibitory concentration (IC50) in cell-based assays. The following table summarizes representative IC50 values for the well-characterized NLRP3 inhibitor, MCC950, to provide a comparative baseline for the evaluation of NLRP3-IN-67.

Compound	Cell Type	Activator(s)	Assay	IC50 (nM)	Reference
MCC950	Mouse Bone Marrow-Derived Macrophages (BMDMs)	ATP	IL-1β release	7.5	[9]
MCC950	Human Monocyte-Derived Macrophages (HMDMs)	ATP	IL-1β release	8.1	[9]
MCC950	Human THP-1 cells	Nigericin	IL-1β release	26	[9]
MCC950	Human THP-1 cells	Monosodium Urate (MSU)	IL-1β release	24	[9]
NT-0249	Human PBMCs	LPS + ATP	IL-1β release	1.3 µM	[10]
NT-0249	Human Kupffer Cells	LPS + ATP	IL-1β release	0.022 µM	[10]
NT-0249	Human PBMCs	Cholesterol Crystals	IL-1β release	0.038 µM	[10]

Mandatory Visualizations

NLRP3 Inflammasome Signaling Pathway

Caption: Canonical NLRP3 inflammasome activation pathway and the inhibitory action of NLRP3-IN-67.

Experimental Workflow for In Vitro Evaluation of NLRP3-IN-67

Caption: A generalized workflow for determining the in vitro efficacy of NLRP3-IN-67.

Experimental Protocols

In Vitro NLRP3 Inflammasome Activation and Inhibition Assay

This protocol describes a method to assess the inhibitory effect of NLRP3-IN-67 on NLRP3 inflammasome activation in vitro using either primary mouse bone marrow-derived macrophages (BMDMs) or the human monocytic THP-1 cell line.

Materials:

• Cells: Mouse BMDMs or THP-1 cells.

• Culture Media: RPMI-1640 or DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. For THP-1 differentiation, Phorbol 12-myristate 13-acetate (PMA).

• Priming Agent (Signal 1): Lipopolysaccharide (LPS).

• Activation Agent (Signal 2): ATP or Nigericin.

• Test Compound: NLRP3-IN-67.

• Assay Kits: ELISA kits for mouse or human IL-1β and IL-18, LDH cytotoxicity assay kit.

Procedure:

• Cell Culture and Seeding:

  • BMDMs: Differentiate bone marrow cells for 6-7 days with M-CSF. Seed differentiated BMDMs in a 96-well plate at a density of 1 x 10^5 cells/well and allow to adhere overnight.

  • THP-1 cells: Differentiate THP-1 monocytes into macrophage-like cells by treating with PMA (e.g., 100 ng/mL) for 48-72 hours. Replace with fresh, PMA-free media and rest for 24 hours before the experiment.

• Priming (Signal 1):

  • Prime the cells with LPS (e.g., 1 µg/mL for BMDMs, 200 ng/mL for THP-1) for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.

• Inhibitor Treatment:

  • Prepare serial dilutions of NLRP3-IN-67 in culture medium.

  • After priming, gently wash the cells and add fresh medium containing the desired concentrations of NLRP3-IN-67 or vehicle control (e.g., DMSO).

  • Incubate for 1 hour.

• Activation (Signal 2):

  • Stimulate the cells with an NLRP3 activator such as ATP (e.g., 5 mM) for 30-60 minutes or Nigericin (e.g., 10 µM) for 1-2 hours.

• Sample Collection:

  • Centrifuge the plate and carefully collect the supernatant for cytokine and LDH analysis.

  • Cell lysates can be prepared for Western blot analysis of intracellular proteins.

• Quantification of Inflammatory Readouts:

  • IL-1β and IL-18 Measurement: Quantify the concentration of mature IL-1β and IL-18 in the culture supernatants using commercially available ELISA kits according to the manufacturer's instructions.

  • Pyroptosis Assessment: Measure the release of lactate (B86563) dehydrogenase (LDH), a marker of cell lysis, into the supernatant using an LDH cytotoxicity assay kit.

  • Caspase-1 Activation: Detect the cleaved (active) form of caspase-1 (p20 subunit) in the cell lysate or supernatant by Western blotting.

• Data Analysis:

  • Calculate the percentage of inhibition of IL-1β/IL-18 release or LDH release for each concentration of NLRP3-IN-67 compared to the vehicle-treated control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

In Vivo Assessment of NLRP3-IN-67 in a Mouse Model of Neuroinflammation

This protocol provides a general framework for evaluating the efficacy of NLRP3-IN-67 in an LPS-induced mouse model of acute neuroinflammation.

Materials:

• Animals: C57BL/6 mice (8-10 weeks old).

• Inducing Agent: Lipopolysaccharide (LPS).

• Test Compound: NLRP3-IN-67 formulated for in vivo administration (e.g., in a vehicle like 0.5% methylcellulose).

• Anesthesia and surgical tools for tissue collection.

Procedure:

• Animal Acclimatization and Grouping:

  • Acclimatize mice to the housing conditions for at least one week.

  • Randomly divide mice into experimental groups (e.g., Vehicle + Saline, Vehicle + LPS, NLRP3-IN-67 + LPS).

• Dosing:

  • Administer NLRP3-IN-67 or vehicle to the respective groups via the desired route (e.g., oral gavage, intraperitoneal injection) at a predetermined time before LPS challenge.

• Induction of Neuroinflammation:

  • Induce systemic inflammation and subsequent neuroinflammation by administering a single intraperitoneal injection of LPS (e.g., 1-5 mg/kg).

• Sample Collection:

  • At a specified time point post-LPS injection (e.g., 4, 6, or 24 hours), euthanize the mice.

  • Collect blood for serum cytokine analysis.

  • Perfuse the animals with cold PBS and harvest brain tissue. The brain can be dissected into specific regions (e.g., hippocampus, cortex) for further analysis.

• Analysis of Neuroinflammation:

  • Cytokine Analysis: Measure levels of IL-1β, IL-18, and other relevant cytokines in the serum and brain homogenates using ELISA or multiplex bead-based assays.

  • Gene Expression Analysis: Isolate RNA from brain tissue and perform qRT-PCR to measure the expression of inflammatory genes (e.g., Nlrp3, Il1b, Il18, Casp1).

  • Immunohistochemistry/Immunofluorescence: Prepare brain sections to visualize and quantify the activation of microglia and astrocytes (e.g., using Iba1 and GFAP markers, respectively) and the expression of NLRP3 inflammasome components.

  • Western Blotting: Analyze protein levels of NLRP3, cleaved caspase-1, and mature IL-1β in brain tissue lysates.

• Data Analysis:

  • Statistically compare the readouts of neuroinflammation between the NLRP3-IN-67-treated group and the vehicle-treated LPS group to determine the in vivo efficacy of the inhibitor.

Conclusion

NLRP3-IN-67 represents a valuable pharmacological tool for elucidating the role of the NLRP3 inflammasome in the complex mechanisms of neuroinflammatory diseases. The protocols and data presented here provide a robust framework for researchers to investigate the therapeutic potential of NLRP3 inhibition. Careful optimization of experimental conditions will be crucial for obtaining reliable and reproducible results.

References

• 1. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NLRP3 Inflammasome and Inflammatory Response in Aging Disorders: The Entanglement of Redox Modulation in Different Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NLRP3 Inflammasome and Glia Maturation Factor Coordinately Regulate Neuroinflammation and Neuronal Loss in MPTP Mouse Model of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The mechanism of NLRP3 inflammasome activation and its pharmacological inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Dynamic Protocol to Explore NLRP3 Inflammasome Activation in Cerebral Organoids [mdpi.com]
• 6. NLRP3 inflammasome in neurodegenerative disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. An update on the regulatory mechanisms of NLRP3 inflammasome activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Frontiers | NLRP3 Inflammasome in Neurological Diseases, from Functions to Therapies [frontiersin.org]

Application of Nlrp3-IN-67 in Preclinical Models of Autoimmune Disorders: A Technical Guide

For research use only.

Introduction

The NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome is a critical component of the innate immune system.[1] This multi-protein complex responds to a variety of endogenous and exogenous danger signals, leading to the activation of caspase-1 and the subsequent maturation and secretion of pro-inflammatory cytokines interleukin-1β (IL-1β) and IL-18.[2] Dysregulation of the NLRP3 inflammasome has been implicated in the pathogenesis of a wide range of autoimmune and inflammatory diseases, including rheumatoid arthritis, systemic lupus erythematosus, and multiple sclerosis.[1] Consequently, the NLRP3 inflammasome has emerged as a key therapeutic target for the development of novel anti-inflammatory drugs.

Nlrp3-IN-67 is a potent and selective small molecule inhibitor of the NLRP3 inflammasome. While specific data on the use of Nlrp3-IN-67 in autoimmune disease models is not yet extensively available in peer-reviewed literature, this document provides a comprehensive guide for researchers on its potential applications. The protocols and data presented herein are based on the well-characterized and structurally similar NLRP3 inhibitor, MCC950, to serve as a representative framework for designing and conducting preclinical studies with Nlrp3-IN-67.

Core Signaling Pathway: NLRP3 Inflammasome Activation and Inhibition

The activation of the NLRP3 inflammasome is a two-step process. The first step, known as priming, is typically initiated by microbial components or endogenous cytokines that activate the NF-κB signaling pathway, leading to the transcriptional upregulation of NLRP3 and pro-IL-1β. The second step, activation, is triggered by a diverse array of stimuli, including ATP, crystalline substances, and pore-forming toxins. This leads to the assembly of the NLRP3 inflammasome complex, which consists of NLRP3, the adaptor protein ASC, and pro-caspase-1, resulting in the autocatalytic cleavage and activation of caspase-1.[2] Nlrp3-IN-67, like other specific NLRP3 inhibitors, is expected to directly bind to the NLRP3 protein, preventing its activation and the subsequent assembly of the inflammasome complex.

NLRP3 inflammasome activation pathway and point of inhibition.

Quantitative Data Summary (Based on MCC950 as a Representative Inhibitor)

The following tables summarize the in vitro and in vivo efficacy of the representative NLRP3 inhibitor, MCC950, in various models. This data can serve as a benchmark for evaluating the activity of Nlrp3-IN-67.

Table 1: In Vitro Activity of MCC950

Cell Type	Assay	Stimulus	Readout	IC50
Mouse Bone Marrow-Derived Macrophages (BMDMs)	ELISA	LPS + ATP	IL-1β release	~10 nM
Human Monocyte-Derived Macrophages (MDMs)	ELISA	LPS + Nigericin	IL-1β release	~8 nM
Human THP-1 cells	ELISA	LPS + ATP	IL-1β release	~50 nM

Table 2: In Vivo Efficacy of MCC950 in Autoimmune Disease Models

Disease Model	Animal Strain	Dosing Regimen	Key Outcomes
Collagen-Induced Arthritis (CIA)	DBA/1 mice	10 mg/kg, i.p., daily	Reduced clinical score, decreased paw swelling, lower IL-1β levels in joints
Experimental Autoimmune Encephalomyelitis (EAE)	C57BL/6 mice	20 mg/kg, s.c., daily	Delayed disease onset, reduced clinical severity, decreased CNS inflammation
MRL/lpr Mouse Model of Lupus	MRL/lpr mice	10 mg/kg, i.p., daily	Reduced proteinuria, decreased anti-dsDNA antibody levels, improved kidney pathology

Experimental Protocols

In Vitro NLRP3 Inflammasome Activation Assay

This protocol describes the induction of NLRP3 inflammasome activation in mouse bone marrow-derived macrophages (BMDMs) and its inhibition by a test compound.

Materials:

• Bone marrow cells from C57BL/6 mice

• L929-conditioned medium or recombinant M-CSF

• RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS)

• ATP

• Nlrp3-IN-67 or other NLRP3 inhibitor

• Mouse IL-1β ELISA kit

• LDH cytotoxicity assay kit

Protocol:

• BMDM Differentiation:

  • Harvest bone marrow from the femurs and tibias of C57BL/6 mice.

  • Culture the cells in RPMI-1640 supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 20% L929-conditioned medium (or 20 ng/mL M-CSF) for 7 days.

  • On day 7, harvest the differentiated BMDMs.

• Inflammasome Activation and Inhibition:

  • Seed BMDMs in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

  • Prime the cells with 1 µg/mL LPS for 4 hours.

  • Pre-incubate the cells with various concentrations of Nlrp3-IN-67 for 30 minutes.

  • Activate the NLRP3 inflammasome by adding 5 mM ATP for 30 minutes.

• Data Analysis:

  • Collect the cell culture supernatants.

  • Measure the concentration of IL-1β in the supernatants using an ELISA kit according to the manufacturer's instructions.

  • Measure lactate (B86563) dehydrogenase (LDH) release in the supernatants to assess cytotoxicity.

  • Calculate the IC50 value for the inhibition of IL-1β release.

Workflow for in vitro NLRP3 inflammasome inhibition assay.

In Vivo Collagen-Induced Arthritis (CIA) Model

This protocol outlines the induction of arthritis in mice and the evaluation of the therapeutic efficacy of an NLRP3 inhibitor.

Animals:

• Male DBA/1 mice, 8-10 weeks old

Reagents:

• Bovine Type II Collagen (CII)

• Complete Freund's Adjuvant (CFA)

• Incomplete Freund's Adjuvant (IFA)

• Nlrp3-IN-67 dissolved in a suitable vehicle (e.g., 0.5% methylcellulose)

Protocol:

• Induction of Arthritis:

  • On day 0, immunize mice intradermally at the base of the tail with 100 µg of CII emulsified in CFA.

  • On day 21, boost the mice with 100 µg of CII emulsified in IFA.

• Treatment:

  • Begin treatment with Nlrp3-IN-67 or vehicle on day 21, at the time of the boost.

  • Administer the compound daily via oral gavage or intraperitoneal injection.

• Disease Assessment:

  • Monitor the mice daily for signs of arthritis starting from day 21.

  • Score the severity of arthritis in each paw based on a scale of 0-4 (0=normal, 1=erythema and mild swelling of one digit, 2=erythema and mild swelling of the ankle or wrist, 3=erythema and moderate swelling of the entire paw, 4=severe swelling and ankylosis).

  • Measure paw thickness using a digital caliper every other day.

• Endpoint Analysis:

  • At the end of the study (e.g., day 42), collect blood for serum cytokine analysis (IL-1β, TNF-α).

  • Harvest paws for histological analysis of joint inflammation and cartilage/bone erosion.

Experimental workflow for the Collagen-Induced Arthritis (CIA) model.

Conclusion

Nlrp3-IN-67 represents a promising therapeutic candidate for the treatment of autoimmune and inflammatory diseases by targeting the NLRP3 inflammasome. The protocols and representative data provided in this application note offer a solid foundation for researchers to investigate the preclinical efficacy of Nlrp3-IN-67 in various models of autoimmunity. Careful experimental design and a comprehensive analysis of both in vitro and in vivo effects will be crucial in elucidating the full therapeutic potential of this novel NLRP3 inhibitor.

References

• 1. Design and discovery of novel NLRP3 inhibitors and PET imaging radiotracers based on a 1,2,3-triazole bearing scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Immunology and Inflammation | CymitQuimica [cymitquimica.com]

Application Notes and Protocols for NLRP3-IN-67 in Primary Cell Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

The NLRP3 inflammasome is a critical component of the innate immune system, playing a pivotal role in the response to cellular danger signals.[1][2] Dysregulation of the NLRP3 inflammasome is implicated in a wide range of inflammatory and autoimmune diseases, making it a significant target for therapeutic intervention.[1][3] NLRP3-IN-67 is a novel small molecule inhibitor designed to specifically target the NLRP3 inflammasome complex, thereby mitigating downstream inflammatory signaling. These application notes provide a comprehensive guide for the use of NLRP3-IN-67 in primary cell cultures, including detailed protocols for assessing its efficacy and mechanism of action.

Activation of the NLRP3 inflammasome is a two-step process.[2][4] The first step, "priming," is typically initiated by pathogen-associated molecular patterns (PAMPs) like lipopolysaccharide (LPS), leading to the upregulation of NLRP3 and pro-IL-1β expression via the NF-κB signaling pathway.[2][5] The second step, "activation," is triggered by a diverse array of stimuli, including ATP, pore-forming toxins, and crystalline substances.[2][6] This leads to the assembly of the NLRP3 inflammasome, composed of NLRP3, the adaptor protein ASC, and pro-caspase-1.[7] This complex facilitates the autocatalytic cleavage and activation of caspase-1, which in turn processes pro-inflammatory cytokines IL-1β and IL-18 into their mature, secreted forms, and can induce a form of inflammatory cell death called pyroptosis.[1][3]

Mechanism of Action of NLRP3-IN-67 (Presumed)

NLRP3-IN-67 is presumed to act as a direct inhibitor of the NLRP3 inflammasome. Its mechanism likely involves binding to a specific component of the inflammasome, such as the NLRP3 protein itself, to prevent its activation and the subsequent assembly of the inflammasome complex. This inhibition is expected to block the activation of caspase-1 and the release of mature IL-1β and IL-18.

Below is a diagram illustrating the presumed point of inhibition of NLRP3-IN-67 within the NLRP3 inflammasome signaling pathway.

Caption: Presumed mechanism of NLRP3-IN-67 action.

Quantitative Data Summary

The following table summarizes expected data from in vitro assays with NLRP3 inhibitors in primary cells. Researchers should generate a similar table with their experimental data for NLRP3-IN-67.

Parameter	Cell Type	Activator(s)	Expected IC50 of NLRP3-IN-67	Cytotoxicity (LC50)	Reference Compound (e.g., MCC950) IC50
IL-1β Release	Mouse BMDMs	LPS + Nigericin	To be determined	> 10 µM	~7.5 nM[8]
IL-1β Release	Mouse BMDMs	LPS + ATP	To be determined	> 10 µM	~8 nM
IL-1β Release	Human PBMCs	LPS + Nigericin	To be determined	> 10 µM	~15 nM
Caspase-1 Activity	Mouse BMDMs	LPS + Nigericin	To be determined	> 10 µM	To be determined
Pyroptosis (LDH Release)	Mouse BMDMs	LPS + Nigericin	To be determined	> 10 µM	To be determined

BMDMs: Bone Marrow-Derived Macrophages; PBMCs: Peripheral Blood Mononuclear Cells; IC50: Half-maximal inhibitory concentration; LC50: Half-maximal lethal concentration.

Experimental Protocols

Isolation and Culture of Primary Cells

a. Murine Bone Marrow-Derived Macrophages (BMDMs) [1]

• Harvest femurs and tibias from mice.

• Flush bone marrow with RPMI-1640 medium using a 25-gauge needle.

• Create a single-cell suspension by passing the cells through a 70 µm cell strainer.

• Centrifuge the cell suspension at 300 x g for 5 minutes.

• Resuspend the cell pellet in BMDM differentiation medium (RPMI-1640, 10% FBS, 1% Penicillin-Streptomycin, 2 mM L-glutamine, and 20 ng/mL M-CSF).

• Plate the cells in non-tissue culture treated petri dishes and incubate at 37°C in a 5% CO2 incubator.

• Add fresh differentiation medium on day 3 and use the differentiated macrophages for experiments on day 6-7.

b. Human Peripheral Blood Mononuclear Cells (PBMCs) [1]

• Dilute whole blood with an equal volume of PBS.

• Carefully layer the diluted blood over Ficoll-Paque in a 50 mL conical tube.

• Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

• Collect the buffy coat layer containing the PBMCs.

• Wash the PBMCs twice with PBS by centrifugation at 300 x g for 10 minutes.

• Resuspend the PBMCs in RPMI-1640 with 10% FBS and perform a cell count.

In Vitro NLRP3 Inflammasome Inhibition Assay

This protocol provides a framework for evaluating the inhibitory effect of NLRP3-IN-67 on NLRP3 inflammasome activation.

Caption: Experimental workflow for NLRP3 inhibition assay.

Procedure:

• Cell Seeding: Seed primary cells (e.g., BMDMs or PBMCs) in a 96-well plate at an appropriate density (e.g., 1 x 10^6 cells/mL).

• Priming (Signal 1): Prime the cells with LPS (e.g., 1 µg/mL) for 3-4 hours at 37°C.

• Inhibitor Treatment: Pre-incubate the primed cells with various concentrations of NLRP3-IN-67 (e.g., 0.01, 0.1, 1, 10 µM) or vehicle (DMSO) for 30-60 minutes.

• Activation (Signal 2): Stimulate the cells with an NLRP3 activator, such as Nigericin (e.g., 10 µM) or ATP (e.g., 5 mM), for 1-2 hours at 37°C.[1]

• Sample Collection:

  • Supernatant: Carefully collect the cell culture supernatant for cytokine analysis (ELISA) and LDH assay.

  • Cell Lysate: Lyse the remaining cells with an appropriate lysis buffer for Western blot analysis of caspase-1 activation.

Downstream Assays

a. ELISA for IL-1β and IL-18

Quantify the concentration of mature IL-1β and IL-18 in the collected supernatants using commercially available ELISA kits, following the manufacturer's instructions.[9]

b. Western Blot for Caspase-1 Cleavage

• Separate cell lysate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Probe the membrane with primary antibodies specific for the cleaved (p20 subunit) and pro-form of caspase-1.

• Use a secondary antibody conjugated to HRP and a chemiluminescent substrate for detection. An increase in the cleaved caspase-1 band indicates inflammasome activation.

c. LDH Release Assay for Pyroptosis

Measure the activity of lactate (B86563) dehydrogenase (LDH) released into the supernatant from damaged cells as an indicator of pyroptosis.[10] Use a commercially available LDH cytotoxicity assay kit and follow the manufacturer's protocol.

Cell Viability Assay

To ensure that the observed inhibition of NLRP3 inflammasome activation is not due to general cytotoxicity of NLRP3-IN-67, perform a cell viability assay.

Procedure:

• Seed primary cells in a 96-well plate.

• Treat the cells with a range of concentrations of NLRP3-IN-67 for the same duration as the inhibition assay.

• Assess cell viability using a standard method such as the CCK-8 assay[11] or MTT assay.

Troubleshooting

• No Inhibition Observed:

  • Concentration: The concentration of NLRP3-IN-67 may be too low. Perform a wider dose-response curve.

  • Timing: Ensure the inhibitor is added before the activation signal. A pre-incubation time of 30-60 minutes is generally recommended.[8]

  • Compound Stability: Check the storage and handling of the compound. Prepare fresh stock solutions in DMSO.[8]

• High Cytotoxicity Observed:

  • Concentration: The concentration of NLRP3-IN-67 may be too high. Use a lower concentration range.

  • Solubility: Ensure the compound is fully dissolved in DMSO before diluting in culture medium to avoid precipitation.[10]

  • Vehicle Toxicity: Ensure the final DMSO concentration is non-toxic (typically <0.5%).[8]

Conclusion

These application notes and protocols provide a robust framework for investigating the effects of NLRP3-IN-67 in primary cell cultures. By following these guidelines, researchers can effectively characterize the inhibitory potential and mechanism of action of this novel compound, contributing to the development of new therapeutics for NLRP3-driven inflammatory diseases. It is crucial to perform dose-response experiments to determine the optimal working concentration and to assess cytotoxicity to ensure the observed effects are specific to NLRP3 inflammasome inhibition.[8][10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The NLRP3 inflammasome: Mechanism of action, role in disease and therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 6. The NLRP3 Inflammasome: An Overview of Mechanisms of Activation and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Noncanonical NLRP3 Inflammasome Activation: Standard Protocols | Springer Nature Experiments [experiments.springernature.com]
• 10. benchchem.com [benchchem.com]
• 11. NLRP3 Inflammasome Activation-Mediated Pyroptosis Aggravates Myocardial Ischemia/Reperfusion Injury in Diabetic Rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for NLRP3-IN-67 in Mouse Models of Inflammation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The NOD-like receptor pyrin domain-containing 3 (NLRP3) inflammasome is a critical component of the innate immune system. It is a multi-protein complex that, upon activation by a wide range of stimuli, triggers the maturation of pro-inflammatory cytokines IL-1β and IL-18, and induces a form of programmed cell death called pyroptosis. Dysregulation of the NLRP3 inflammasome is implicated in a variety of inflammatory diseases. Consequently, small molecule inhibitors of the NLRP3 inflammasome are of significant therapeutic interest.

As of late 2025, specific in vivo dosage and protocol information for a compound designated "NLRP3-IN-67" is not publicly available. This suggests it may be a novel or proprietary compound. The following application notes and protocols are therefore based on data from well-characterized NLRP3 inhibitors such as MCC950 (CP-456,773), Oridonin (B1677485), CY-09, and Dapansutrile. This information is intended to serve as a comprehensive guide for establishing effective dosages and experimental designs for a new chemical entity like NLRP3-IN-67.

Data Presentation: Summary of NLRP3 Inhibitor Dosages in Mouse Models

The following table summarizes dosages and effects of various NLRP3 inhibitors in different mouse models of inflammation. This data can be used as a starting point for dose-ranging studies with NLRP3-IN-67.

Inhibitor	Mouse Model	Dosage	Route of Administration	Key Findings
MCC950 (CP-456,773)	Spontaneous Colitis (Winnie mice)	40 mg/kg	Oral gavage, daily for 3 weeks	Significantly improved body weight, colon length, and disease activity index; suppressed pro-inflammatory cytokines.[1][2]
Isoflurane-induced Cognitive Impairment	10 mg/kg	Intraperitoneal (i.p.)	Ameliorated cognitive impairment and suppressed the release of IL-1β and IL-18 in the hippocampus.[3]
Imiquimod-induced Skin Inflammation	200 mg/kg	Oral gavage, twice daily for 5 days	Reduced ear swelling and airway inflammation.[4]
Aortic Aneurysm and Dissection	Not Specified	Daily i.p. injection	Inhibited aortic dilatation, dissection, and rupture.
Oridonin	LPS-induced Inflammatory Bone Destruction	2 and 10 mg/kg/day	Intragastric, for 8 days	Dose-dependently ameliorated inflammatory bone destruction.[5]
Ovalbumin-induced Asthma	10 and 20 mg/kg	Not Specified	Significantly decreased airway hyperresponsiveness and eosinophil infiltration.[6]
LPS-induced Acute Lung Injury	20 mg/kg	Intraperitoneal	Alleviated inflammatory cell infiltration in the lung tissue.[7]
CY-09	Alzheimer's Disease (3xTg-AD mice)	2.5 mg/kg	Daily injection for 6 weeks	Restored cerebral glucose metabolism, attenuated insulin (B600854) resistance, and relieved cognitive impairment.[8][9][10]
Dapansutrile (OLT1177)	Experimental Autoimmune Encephalomyelitis (EAE)	3.75 g/kg of food (diet-enriched)	Oral (in diet)	Significantly protected against functional deficits and demyelination.[11][12][13]
Experimental Autoimmune Encephalomyelitis (EAE)	60 mg/kg	Intraperitoneal, twice daily	Reduced clinical severity of EAE.[11][12]
NT-0249	Acute LPS/ATP Lung Challenge	6 - 30 mg/kg	Single oral dose	Resulted in a dose-dependent reduction in IL-1β output in lung lavage fluid.[14]
Acute LPS/ATP Peritonitis	0.1 - 10 mg/kg	Oral	Dose-dependently inhibited IL-1β release in peritoneal lavage fluid.[15]

Signaling Pathways and Experimental Workflows

NLRP3 Inflammasome Signaling Pathway

The canonical activation of the NLRP3 inflammasome is a two-step process. Signal 1 (Priming) is typically initiated by pathogen-associated molecular patterns (PAMPs), like lipopolysaccharide (LPS), which bind to Toll-like receptors (TLRs).[16][17][18][19][20] This leads to the activation of the NF-κB signaling pathway, resulting in the transcriptional upregulation of NLRP3 and pro-IL-1β.[16][17][18][19][20] Signal 2 (Activation) is triggered by a diverse range of stimuli, including extracellular ATP, pore-forming toxins, and crystalline substances.[16][17][18][19][20] This signal leads to the assembly of the NLRP3 inflammasome complex, which consists of NLRP3, the adaptor protein ASC, and pro-caspase-1. This assembly facilitates the auto-cleavage and activation of caspase-1, which then cleaves pro-IL-1β and pro-IL-18 into their mature, active forms for secretion.[16][17][18]

References

• 1. MCC950, a specific small molecule inhibitor of NLRP3 inflammasome attenuates colonic inflammation in spontaneous colitis mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MCC950, a specific small molecule inhibitor of NLRP3 inflammasome attenuates colonic inflammation in spontaneous colitis mice. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 3. Frontiers | Inhibiting the NLRP3 Inflammasome With MCC950 Ameliorates Isoflurane-Induced Pyroptosis and Cognitive Impairment in Aged Mice [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Oridonin ameliorates inflammation-induced bone loss in mice via suppressing DC-STAMP expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Investigation of the anti-asthmatic activity of Oridonin on a mouse model of asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | In vitro and in vivo characterization of oridonin analogs as anti-inflammatory agents that regulate the NF-κB and NLRP3 inflammasome axis [frontiersin.org]
• 8. Inhibiting NLRP3 Inflammasome Activation by CY-09 Helps to Restore Cerebral Glucose Metabolism in 3×Tg-AD Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Inhibiting NLRP3 Inflammasome Activation by CY-09 Helps to Restore Cerebral Glucose Metabolism in 3×Tg-AD Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. OLT1177 (Dapansutrile), a Selective NLRP3 Inflammasome Inhibitor, Ameliorates Experimental Autoimmune Encephalomyelitis Pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. OLT1177 (Dapansutrile), a Selective NLRP3 Inflammasome Inhibitor, Ameliorates Experimental Autoimmune Encephalomyelitis Pathogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. The NLRP3 Inflammasome: An Overview of Mechanisms of Activation and Regulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preclinical Administration of NLRP3 Inflammasome Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Note: As of late 2025, specific preclinical data and established administration protocols for the compound Nlrp3-IN-67 are not publicly available. The following application notes and protocols are a comprehensive guide based on established methodologies for other well-characterized NLRP3 inflammasome inhibitors, such as MCC950. Researchers should optimize these protocols based on the specific physicochemical and pharmacokinetic properties of their compound of interest.

Introduction to the NLRP3 Inflammasome

The NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome is a critical component of the innate immune system.[1][2] It is a multi-protein complex that responds to a wide range of pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs).[3][4][5] Dysregulation and over-activation of the NLRP3 inflammasome are implicated in a variety of inflammatory diseases, including cryopyrin-associated periodic syndromes (CAPS), gout, atherosclerosis, multiple sclerosis, and Alzheimer's disease.[6][7] This makes the NLRP3 inflammasome an attractive therapeutic target for the development of novel anti-inflammatory drugs.[6][8]

The activation of the canonical NLRP3 inflammasome is a two-step process:

• Priming (Signal 1): This initial step is typically triggered by PAMPs like lipopolysaccharide (LPS) binding to Toll-like receptors (TLRs).[1][2][5] This leads to the activation of the NF-κB signaling pathway, resulting in the transcriptional upregulation of NLRP3 and pro-interleukin-1β (pro-IL-1β).[2][5][9]

• Activation (Signal 2): A diverse array of stimuli, including extracellular ATP, crystalline substances, and potassium efflux, can trigger the second step.[1][2][10] This signal leads to the assembly of the NLRP3 inflammasome complex, which consists of NLRP3, the adaptor protein ASC, and pro-caspase-1.[3][11] This assembly facilitates the auto-activation of caspase-1, which then cleaves pro-IL-1β and pro-IL-18 into their mature, pro-inflammatory forms for secretion.[5][11]

Signaling Pathway Diagram

Caption: Canonical NLRP3 inflammasome activation pathway and point of inhibition.

Quantitative Data Summary

The following table summarizes the reported IC50 values for several well-known NLRP3 inhibitors. This data is provided for comparative purposes when evaluating novel compounds like Nlrp3-IN-67.

Inhibitor	Target	Assay System	IC50 (nM)	Reference
MCC950	NLRP3	LPS-primed BMDMs	7.5	Coll et al., 2015
Oridonin	NLRP3	LPS-primed BMDMs	~500	He et al., 2018
Parthenolide	Caspase-1, NLRP3	Multiple Inflammasomes	>5000	Juliana et al., 2010
VX-765	Caspase-1	Recombinant enzyme	0.8	Wannamaker et al., 2007
GDC-2394	NLRP3	Human monocyte assay	11	Hennessy et al., 2022

Note: IC50 values can vary depending on the specific assay conditions and cell types used.

Experimental Protocols

In Vitro Assay: IL-1β Release in Bone Marrow-Derived Macrophages (BMDMs)

This protocol describes how to evaluate the potency of an NLRP3 inhibitor in vitro using primary mouse BMDMs.

1. Materials:

• NLRP3 inhibitor (e.g., Nlrp3-IN-67)

• Vehicle (e.g., DMSO, PBS)

• C57BL/6 mice (8-10 weeks old)[9]

• DMEM (supplemented with 10% FBS, 1% penicillin-streptomycin, and 20 ng/mL M-CSF)

• Lipopolysaccharide (LPS) from E. coli O111:B4[9]

• ATP

• Mouse IL-1β ELISA kit

2. Isolation and Culture of BMDMs: [12] a. Euthanize C57BL/6 mice and isolate femur and tibia bones. b. Flush the bone marrow from the bones with sterile PBS. c. Lyse red blood cells using a lysis buffer.[12] d. Culture the bone marrow cells in DMEM supplemented with M-CSF for 7 days to differentiate them into macrophages.

3. NLRP3 Inflammasome Activation and Inhibition: a. Seed the differentiated BMDMs into 96-well plates at a density of 1 x 10^5 cells/well and allow them to adhere overnight. b. Prime the cells with LPS (1 µg/mL) for 4 hours. c. Pre-treat the cells with various concentrations of the NLRP3 inhibitor (or vehicle) for 30 minutes. d. Activate the NLRP3 inflammasome by adding ATP (5 mM) for 1 hour.[9]

4. Measurement of IL-1β Release: a. Collect the cell culture supernatants. b. Measure the concentration of IL-1β in the supernatants using a commercially available mouse IL-1β ELISA kit according to the manufacturer's instructions. c. Calculate the IC50 value of the inhibitor by plotting the IL-1β concentration against the inhibitor concentration.

In Vivo Model: LPS-Induced Systemic Inflammation in Mice

This protocol outlines a common in vivo model to assess the efficacy of an NLRP3 inhibitor in an acute systemic inflammation setting.

1. Animals and Housing:

• Male C57BL/6 mice, 8-10 weeks old.[9]

• Standard housing conditions with a 12-hour light/dark cycle and ad libitum access to food and water.[9]

• Acclimatize animals for at least one week before the experiment.[9]

• All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).[9]

2. Reagent Preparation:

• NLRP3 Inhibitor: Dissolve in a suitable vehicle (e.g., 0.5% methylcellulose, or 5% DMSO, 40% PEG300, 5% Tween 80 in saline).[1][9] The final concentration should be determined based on dose-ranging studies.

• Lipopolysaccharide (LPS): Prepare a stock solution of LPS in sterile, pyrogen-free saline.[9]

3. Dosing and Administration: a. Administer the NLRP3 inhibitor (e.g., 10-100 mg/kg) or vehicle to the mice via intraperitoneal (i.p.) injection or oral gavage (p.o.).[1] b. After 30 minutes, challenge the mice with a sublethal dose of LPS (e.g., 20 mg/kg, i.p.).[9]

4. Sample Collection and Analysis: a. At a predetermined time point after the LPS challenge (e.g., 4 hours), euthanize the mice.[9] b. Collect blood via cardiac puncture into EDTA-coated tubes.[9] c. Centrifuge the blood at 2000 x g for 15 minutes at 4°C to separate the plasma.[9] d. Store the plasma at -80°C until analysis.[9] e. Measure the levels of IL-1β in the plasma using an ELISA kit.

Experimental Workflow Diagram

Caption: General experimental workflow for in vivo testing of an NLRP3 inhibitor.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Cellular Models and Assays to Study NLRP3 Inflammasome Biology | Semantic Scholar [semanticscholar.org]
• 5. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 6. Navigating from cellular phenotypic screen to clinical candidate: selective targeting of the NLRP3 inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological Inhibitors of the NLRP3 Inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Screening NLRP3 drug candidates in clinical development: lessons from existing and emerging technologies [frontiersin.org]
• 9. benchchem.com [benchchem.com]
• 10. Targeting the NLRP3 Inflammasome as a New Therapeutic Option for Overcoming Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The NLRP3 inflammasome: Mechanism of action, role in disease and therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Protocol for in vivo and in vitro activation of NLRP3 inflammasome in mice using monosodium urate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for NLRP3-IN-67 in ASC Speck Formation Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

The NLRP3 inflammasome is a critical multiprotein complex of the innate immune system that plays a pivotal role in response to cellular danger signals.[1][2] Upon activation, NLRP3 oligomerizes and recruits the adaptor protein ASC (Apoptosis-associated speck-like protein containing a CARD), which then polymerizes into a large, perinuclear structure known as the ASC speck.[3][4] This speck serves as a platform for the recruitment and activation of pro-caspase-1, leading to the maturation and release of pro-inflammatory cytokines IL-1β and IL-18, and inducing a form of inflammatory cell death called pyroptosis.[5][6] The formation of the ASC speck is a hallmark of NLRP3 inflammasome activation and serves as a robust visual readout in cell-based assays.[3][7]

NLRP3-IN-67 is a potent inhibitor of the NLRP3 inflammasome.[1] These application notes provide a detailed protocol for utilizing the ASC speck formation assay to evaluate the inhibitory activity of NLRP3-IN-67 on NLRP3 inflammasome activation.

Mechanism of Action of NLRP3 Inflammasome Activation

The activation of the NLRP3 inflammasome is a two-step process:

• Priming (Signal 1): This step is typically initiated by microbial components like lipopolysaccharide (LPS) binding to Toll-like receptors (TLRs). This leads to the activation of the NF-κB signaling pathway, resulting in the transcriptional upregulation of NLRP3 and pro-IL-1β.[8][9]

• Activation (Signal 2): A diverse range of stimuli, including ATP, pore-forming toxins (e.g., nigericin), and crystalline substances, can trigger the activation of the primed NLRP3 protein.[10][11] This leads to the assembly of the NLRP3 inflammasome complex, ASC polymerization into a speck, and subsequent caspase-1 activation.[5][12]

NLRP3 inhibitors can interfere with this process at various stages. NLRP3-IN-67 is expected to inhibit the formation of the active inflammasome complex, thereby preventing ASC speck formation.

Data Presentation

Inhibitor	Target	Assay	Cell Type	IC50	Reference
MCC950	NLRP3	Nigericin-induced ASC speck formation	ASC-mCherry iBMDM	45 nM	[13]
MCC950	NLRP3	IL-1β release	LPS and Nigericin-treated J774A.1 cells	7.5 nM	[13]

Experimental Protocols

Two primary methods for visualizing ASC specks are immunofluorescence microscopy of endogenous ASC and live-cell imaging of cells expressing a fluorescently-tagged ASC protein.

Protocol 1: Immunofluorescence Staining of Endogenous ASC Specks in Murine Bone Marrow-Derived Macrophages (BMDMs)

This protocol describes the induction of ASC speck formation in primary macrophages and their visualization by immunofluorescence.

Materials:

• Murine Bone Marrow-Derived Macrophages (BMDMs)

• DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and M-CSF

• Lipopolysaccharide (LPS)

• Nigericin

• NLRP3-IN-67

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization/Blocking Buffer (e.g., PBS with 0.1% Triton X-100 and 5% BSA)

• Primary antibody: anti-ASC/TMS1

• Fluorescently-labeled secondary antibody

• DAPI (4',6-diamidino-2-phenylindole)

• Glass coverslips

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed BMDMs on glass coverslips in a 24-well plate at a density of 2.5 x 10^5 cells/well and culture overnight.

• Priming (Signal 1): Prime the cells with 1 µg/mL LPS for 3-4 hours.

• Inhibitor Treatment: Pre-incubate the primed cells with a serial dilution of NLRP3-IN-67 (e.g., 1 nM to 10 µM) or vehicle control (DMSO) for 1 hour.

• Activation (Signal 2): Stimulate the cells with 10 µM Nigericin for 1-2 hours to induce ASC speck formation.

• Fixation: Carefully wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization and Blocking: Wash the cells with PBS and then permeabilize and block non-specific binding sites with Permeabilization/Blocking Buffer for 30 minutes.

• Primary Antibody Incubation: Incubate the cells with the primary anti-ASC antibody diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells with PBS and incubate with the fluorescently-labeled secondary antibody and DAPI for 1 hour at room temperature, protected from light.

• Mounting and Imaging: Wash the cells with PBS and mount the coverslips on microscope slides. Acquire images using a fluorescence microscope.

• Data Analysis: Quantify the percentage of cells with ASC specks. An ASC speck is identified as a single, bright, distinct perinuclear focus of ASC staining.

Protocol 2: Live-Cell Imaging of ASC Speck Formation in THP-1-ASC-GFP Reporter Cells

This protocol utilizes a human monocytic cell line stably expressing ASC fused to a green fluorescent protein (GFP) for real-time visualization of speck formation.

Materials:

• THP-1-ASC-GFP cells

• RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Phorbol 12-myristate 13-acetate (PMA) for differentiation (optional)

• Lipopolysaccharide (LPS)

• Nigericin or ATP

• NLRP3-IN-67

• Live-cell imaging microscope with environmental control (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed THP-1-ASC-GFP cells in a glass-bottom imaging dish. If desired, differentiate the cells into a macrophage-like state by treating with PMA (e.g., 50-100 ng/mL) for 24-48 hours, followed by a rest period in fresh media.

• Priming (Signal 1): Prime the cells with 1 µg/mL LPS for 3-4 hours.

• Inhibitor Treatment: Add the desired concentrations of NLRP3-IN-67 or vehicle control to the cells and incubate for 1 hour.

• Live-Cell Imaging Setup: Place the imaging dish on the microscope stage and allow the temperature and atmosphere to equilibrate.

• Activation and Image Acquisition (Signal 2): Add the NLRP3 activator (e.g., 10 µM Nigericin or 5 mM ATP) to the cells and immediately begin time-lapse image acquisition. Capture images every 1-5 minutes for 1-2 hours.

• Data Analysis: Analyze the images to determine the percentage of cells that form ASC-GFP specks over time in each treatment condition.

Visualization of Signaling Pathways and Workflows

NLRP3 Inflammasome Signaling Pathway

Caption: Canonical NLRP3 inflammasome activation pathway and inhibition.

Experimental Workflow for ASC Speck Formation Assay

Caption: Experimental workflow for the ASC speck formation assay.

References

• 1. medchemexpress.cn [medchemexpress.cn]
• 2. benchchem.com [benchchem.com]
• 3. Identification of NLRP3PYD Homo-Oligomerization Inhibitors with Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. promegaconnections.com [promegaconnections.com]
• 5. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NLRP3 inflammasome activation and cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 11. uniprot.org [uniprot.org]
• 12. Frontiers | What are NLRP3-ASC specks? an experimental progress of 22 years of inflammasome research [frontiersin.org]
• 13. A phenotypic high-content, high-throughput screen identifies inhibitors of NLRP3 inflammasome activation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nlrp3-IN-67 in Caspase-1 Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

The NLRP3 (NOD-, LRR- and pyrin domain-containing protein 3) inflammasome is a critical component of the innate immune system.[1][2] It acts as a cellular sensor for a wide variety of danger signals, including pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs).[1][3] Upon activation, NLRP3 oligomerizes and recruits the adaptor protein ASC (apoptosis-associated speck-like protein containing a CARD) and pro-caspase-1, forming a multi-protein complex.[3][4] This proximity-induced auto-activation of caspase-1 leads to the maturation and secretion of pro-inflammatory cytokines IL-1β and IL-18, and can also trigger a form of inflammatory cell death known as pyroptosis.[1][4]

Dysregulation of the NLRP3 inflammasome is implicated in a range of inflammatory and autoimmune diseases.[2] Consequently, the development of specific NLRP3 inhibitors is a significant area of therapeutic research. Nlrp3-IN-67 is a putative small molecule inhibitor of the NLRP3 inflammasome. These application notes provide detailed protocols for assessing the inhibitory activity of Nlrp3-IN-67 on caspase-1 activation in a cellular context.

Mechanism of Action: The NLRP3 Inflammasome Pathway

The activation of the NLRP3 inflammasome is a two-step process:

• Priming (Signal 1): This initial step is typically triggered by PAMPs, such as lipopolysaccharide (LPS), which is recognized by Toll-like receptors (TLRs). This leads to the activation of the NF-κB signaling pathway, resulting in the transcriptional upregulation of NLRP3 and pro-IL-1β.

• Activation (Signal 2): A second stimulus, such as extracellular ATP, nigericin (B1684572), or crystalline substances, triggers the assembly of the NLRP3 inflammasome complex, leading to caspase-1 activation.[5]

Nlrp3-IN-67 is hypothesized to inhibit the NLRP3 inflammasome, thereby preventing the activation of caspase-1 and the subsequent downstream inflammatory events.

Caption: NLRP3 inflammasome signaling pathway and the putative point of inhibition by Nlrp3-IN-67.

Quantitative Data

Inhibitor	Cell Type	Activator(s)	Assay	IC50 Value	Reference
NSC697923	Macrophages	LPS + Nigericin/ATP/MSU	Caspase-1 Activity	1.737 µM	[6]
Glyburide	BMDMs	LPS + ATP	IL-1β Secretion	10–20 µM	[7]
YQ128	Mouse Macrophages	Not Specified	IL-1β Production	0.30 µM	[7]

BMDMs: Bone Marrow-Derived Macrophages; LPS: Lipopolysaccharide; ATP: Adenosine Triphosphate; MSU: Monosodium Urate.

Experimental Protocols

The following protocols are adapted for the use of a generic NLRP3 inhibitor, such as Nlrp3-IN-67, and can be performed using either human THP-1 cells or murine macrophages. A bioluminescent caspase-1 activity assay is described due to its high sensitivity and ease of use.

Experimental Workflow Overview

Caption: A generalized experimental workflow for a caspase-1 activity assay using Nlrp3-IN-67.

Detailed Protocol: Caspase-1 Activity Assay in THP-1 Cells

This protocol describes the use of the human monocytic cell line THP-1, which can be differentiated into macrophage-like cells.

Materials:

• THP-1 cells

• RPMI-1640 medium with L-glutamine

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS) from E. coli

• Nigericin or ATP

• Nlrp3-IN-67

• DMSO (vehicle control)

• 96-well cell culture plates (white, clear bottom for microscopy if desired)

• Caspase-1 activity assay kit (e.g., Caspase-Glo® 1 Inflammasome Assay)

• Luminometer

Procedure:

• Cell Culture and Differentiation:

  • Culture THP-1 monocytes in RPMI-1640 supplemented with 10% heat-inactivated FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • To differentiate, seed THP-1 cells into a 96-well plate at a density of 5 x 10^4 to 1 x 10^5 cells/well in 100 µL of culture medium containing 50-100 ng/mL of PMA.

  • Incubate for 48-72 hours to allow cells to differentiate into adherent macrophage-like cells. After incubation, gently aspirate the PMA-containing medium and replace it with fresh, PMA-free medium.

• Priming (Signal 1):

  • Prime the differentiated THP-1 cells by adding LPS to each well to a final concentration of 1 µg/mL.

  • Incubate for 3-4 hours at 37°C.

• Inhibitor Treatment:

  • Prepare serial dilutions of Nlrp3-IN-67 in serum-free RPMI-1640 medium. A vehicle control (DMSO) at the same final concentration should also be prepared.

  • After the priming step, carefully remove the LPS-containing medium and add the medium containing the desired concentrations of Nlrp3-IN-67 or vehicle control to the respective wells.

  • Incubate for 1 hour at 37°C.

• Activation (Signal 2):

  • Add an NLRP3 activator, such as nigericin (final concentration 5-20 µM) or ATP (final concentration 1-5 mM), to all wells except for the negative control wells.

  • Incubate for 1-2 hours at 37°C.

• Caspase-1 Activity Measurement (using a bioluminescent assay):

  • Equilibrate the 96-well plate and the caspase-1 assay reagent to room temperature.

  • Carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) to a new white 96-well plate.

  • Add an equal volume of the prepared caspase-1 reagent to each well.

  • Mix gently by orbital shaking for 30-60 seconds.

  • Incubate at room temperature for 1-2 hours, protected from light.

  • Measure the luminescence using a plate-reading luminometer.

Data Analysis:

• Subtract the background luminescence (from wells with no cells) from all readings.

• The caspase-1 activity is proportional to the luminescence signal.

• Calculate the percentage of inhibition for each concentration of Nlrp3-IN-67 compared to the vehicle-treated control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value using a suitable software with a non-linear regression (variable slope) model.

Detailed Protocol: Caspase-1 Activity Assay in Murine Bone Marrow-Derived Macrophages (BMDMs)

Materials:

• Bone marrow from mice

• DMEM or RPMI-1640 medium

• FBS

• Penicillin-Streptomycin

• M-CSF (Macrophage Colony-Stimulating Factor)

• LPS, Nigericin/ATP

• Nlrp3-IN-67 and DMSO

• Caspase-1 activity assay kit

• Luminometer

Procedure:

• Generation and Culture of BMDMs:

  • Isolate bone marrow from the femurs and tibias of mice.

  • Culture the bone marrow cells in complete medium supplemented with 20-50 ng/mL of M-CSF for 6-7 days to differentiate them into macrophages.

• Cell Seeding:

  • Plate the differentiated BMDMs in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Priming, Inhibition, and Activation:

  • Follow the same steps as for THP-1 cells (Priming, Inhibitor Treatment, and Activation), adjusting concentrations and incubation times as necessary based on literature or optimization experiments. A common priming condition for BMDMs is 200-500 ng/mL of LPS for 4 hours.

• Caspase-1 Activity Measurement and Data Analysis:

  • Follow the same procedure as described for THP-1 cells.

Conclusion

The provided protocols offer a robust framework for evaluating the inhibitory potential of Nlrp3-IN-67 on caspase-1 activity as a downstream marker of NLRP3 inflammasome activation. It is recommended to perform dose-response experiments to accurately determine the potency of the inhibitor. Additionally, complementary assays, such as measuring IL-1β secretion by ELISA or assessing pyroptosis through LDH release, can provide a more comprehensive understanding of the compound's mechanism of action.

References

• 1. Promise of the NLRP3 Inflammasome Inhibitors in In Vivo Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NLRP3 inflammasome and its inhibitors: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Pharmacological Inhibitors of the NLRP3 Inflammasome [frontiersin.org]
• 4. The NLRP3 inflammasome: molecular activation and regulation to therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The NLRP3 Inflammasome: An Overview of Mechanisms of Activation and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A small molecule inhibitor of caspase-1 inhibits NLRP3 inflammasome activation and pyroptosis to alleviate gouty inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Nlrp3-IN-67 solubility and stability issues

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the solubility and stability of NLRP3-IN-67. Below are frequently asked questions, troubleshooting guides, and detailed protocols to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is NLRP3-IN-67 and what is its mechanism of action?

NLRP3-IN-67 is a potent and selective inhibitor of the NLRP3 inflammasome. It functions by directly binding to the NACHT domain of NLRP3, which is an essential component for its ATPase activity. By inhibiting this activity, NLRP3-IN-67 prevents the conformational changes required for NLRP3 activation and subsequent assembly of the inflammasome complex. This ultimately blocks the activation of caspase-1 and the release of pro-inflammatory cytokines IL-1β and IL-18.

Q2: What are the recommended solvents for dissolving NLRP3-IN-67?

NLRP3-IN-67 exhibits good solubility in organic solvents such as Dimethyl Sulfoxide (DMSO). It is sparingly soluble in aqueous solutions. For cellular assays, it is common practice to prepare a high-concentration stock solution in 100% DMSO and then dilute it to the final working concentration in a cell culture medium.

Q3: How should I store NLRP3-IN-67 stock solutions?

For long-term storage, it is recommended to store NLRP3-IN-67 as a solid at -20°C. Stock solutions prepared in DMSO should also be stored at -20°C or -80°C. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound and the introduction of moisture.

Quantitative Data Summary

The following tables provide a summary of the solubility and stability data for NLRP3-IN-67.

Table 1: Solubility of NLRP3-IN-67

Solvent	Solubility
DMSO	≥ 50 mg/mL

Note: Data is based on typical product information. Actual solubility may vary slightly between batches.

Table 2: Stability and Storage Recommendations

Form	Storage Temperature	Shelf Life
Solid	-20°C	≥ 2 years
DMSO Solution (10 mM)	-80°C	≥ 1 year
DMSO Solution (10 mM)	-20°C	≥ 6 months

Troubleshooting Guide

Problem: My NLRP3-IN-67 has precipitated out of my aqueous working solution.

• Cause: NLRP3-IN-67 has low solubility in aqueous solutions. The final concentration of DMSO in your working solution may be too low to keep the compound dissolved.

• Solution:

  • Ensure the final DMSO concentration in your aqueous solution is sufficient to maintain solubility, typically between 0.1% and 0.5%. However, always check the tolerance of your specific cell line to DMSO.

  • When preparing the working solution, add the DMSO stock solution to the aqueous buffer or medium slowly while vortexing or stirring to facilitate mixing and prevent immediate precipitation.

  • Consider using a solubilizing agent such as Pluronic F-68 or Tween 80 in your aqueous buffer, if compatible with your experimental setup.

Problem: I am observing inconsistent results between experiments.

• Cause: This could be due to the degradation of NLRP3-IN-67 in your stock solution. Repeated freeze-thaw cycles or improper storage can compromise the integrity of the compound.

• Solution:

  • Always use freshly prepared working solutions for your experiments.

  • When you prepare a stock solution, divide it into small, single-use aliquots to minimize the number of freeze-thaw cycles.

  • Verify the integrity of your compound. If you suspect degradation, it is best to use a fresh vial of the solid compound to prepare a new stock solution.

Experimental Protocols

Protocol for Preparation of NLRP3-IN-67 Stock and Working Solutions

• Stock Solution Preparation (10 mM in DMSO):

  • Allow the vial of solid NLRP3-IN-67 to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh out the required amount of NLRP3-IN-67 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of pure, anhydrous DMSO to achieve a 10 mM concentration.

  • Vortex the solution for 1-2 minutes until the compound is completely dissolved. A brief sonication in a water bath can aid dissolution if needed.

  • Store the stock solution in single-use aliquots at -20°C or -80°C.

• Working Solution Preparation (e.g., 10 µM in Cell Culture Medium):

  • Thaw a single aliquot of the 10 mM stock solution at room temperature.

  • In a sterile tube, add the required volume of pre-warmed cell culture medium.

  • While gently vortexing the medium, add the appropriate volume of the 10 mM stock solution to reach the desired final concentration (e.g., for a 10 µM solution, dilute the stock 1:1000).

  • Ensure the final DMSO concentration is not toxic to your cells (typically ≤ 0.5%).

  • Use the working solution immediately after preparation. Do not store aqueous working solutions.

Visualizations

Caption: The NLRP3 inflammasome signaling pathway, from priming to activation and inhibition by NLRP3-IN-67.

Caption: A troubleshooting workflow for the preparation and use of NLRP3-IN-67 in experiments.

Technical Support Center: Optimizing NLRP3-IN-67 Concentration for Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the concentration of NLRP3-IN-67 in cell culture experiments. The information is presented in a question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for NLRP3-IN-67 in an in vitro assay?

A1: The optimal concentration of NLRP3-IN-67 is highly dependent on the cell type, the stimulus used, and the specific experimental conditions. Therefore, it is crucial to perform a dose-response experiment to determine the optimal working concentration for your system. A recommended starting point is to test a broad concentration range from 1 nM to 10 µM. For context, other well-characterized NLRP3 inhibitors have shown efficacy in the nanomolar to low micromolar range.[1][2]

Q2: How should I prepare NLRP3-IN-67 for use in cell culture?

A2: It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) of NLRP3-IN-67 in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO).[3] This stock solution should be stored at -80°C for long-term stability. For experiments, further dilute the stock solution in your cell culture medium to the desired final working concentration. To avoid solvent-induced artifacts, ensure the final DMSO concentration in your culture medium is low, typically at or below 0.1%.[2] Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.[3]

Q3: What are the key steps for activating the NLRP3 inflammasome in cell culture to test the efficacy of NLRP3-IN-67?

A3: Canonical activation of the NLRP3 inflammasome is a two-step process.[4][5][6][7]

• Signal 1 (Priming): This initial step involves upregulating the expression of NLRP3 and pro-IL-1β.[5][7] This is typically achieved by treating cells, such as human THP-1 monocytes or mouse bone marrow-derived macrophages (BMDMs), with a Toll-like receptor (TLR) agonist like lipopolysaccharide (LPS).[8][9]

• Signal 2 (Activation): Following priming, a second stimulus is introduced to trigger the assembly and activation of the inflammasome complex.[5][7] Common activators include nigericin, extracellular ATP, or monosodium urate (MSU) crystals.[8][9]

Q4: What are the common readouts to confirm NLRP3 inflammasome activation and its inhibition by NLRP3-IN-67?

A4: A multi-faceted approach provides the most robust data for confirming NLRP3 inflammasome activation.[8] Key readouts include:

• IL-1β/IL-18 Release: Measured by ELISA in the cell culture supernatant.[8][10]

• Caspase-1 Cleavage: The active form of caspase-1 (p20/p10) can be detected by Western blot in cell lysates or supernatant.[8][10]

• ASC Oligomerization: The formation of ASC specks, a hallmark of inflammasome assembly, can be visualized by immunofluorescence or detected by Western blot after cross-linking.[8][10]

• Pyroptosis: This inflammatory form of cell death can be quantified by measuring the release of lactate (B86563) dehydrogenase (LDH) into the supernatant.[8][11]

Troubleshooting Guide

Issue 1: I am not observing any inhibition of NLRP3 inflammasome activation with NLRP3-IN-67.

Potential Cause	Troubleshooting Steps
Suboptimal Inhibitor Concentration	You may be using a concentration that is too low. Perform a dose-response curve with a wider range of concentrations (e.g., 1 nM to 50 µM) to identify the effective range.[9]
Inhibitor Stability and Storage	Ensure the compound has been stored correctly (powder at -20°C, stock solutions at -80°C) and that stock solutions have not undergone multiple freeze-thaw cycles.[1] Prepare fresh dilutions for each experiment.[8]
Timing of Inhibitor Treatment	The inhibitor should be added to the cells before the NLRP3 activation signal (Signal 2). A common practice is to pre-incubate the cells with the inhibitor for 30-60 minutes after the priming step (Signal 1).[1][9]
Inefficient Inflammasome Activation	Confirm that both the priming (Signal 1) and activation (Signal 2) steps are working efficiently. You can check for upregulation of pro-IL-1β and NLRP3 expression after LPS priming via Western blot or qPCR.[3] Ensure your activating stimulus (e.g., nigericin, ATP) is active and used at an optimal concentration.
Precipitation of the Inhibitor	The inhibitor may be precipitating out of the cell culture medium. Visually inspect the media for any precipitate. If precipitation is observed, refer to the troubleshooting section on inhibitor solubility.

Issue 2: I am observing significant cytotoxicity at my working concentration of NLRP3-IN-67.

Potential Cause	Troubleshooting Steps
High Inhibitor Concentration	The observed toxicity may be dose-dependent. Use a lower concentration of NLRP3-IN-67. A thorough dose-response curve will help identify a concentration that is both effective and non-toxic.[1]
Off-Target Effects	The inhibitor may be interacting with other cellular targets. Assess the specificity of the inhibitor by testing its effect on other inflammasomes (e.g., NLRC4, AIM2) if possible.[12]
High Solvent Concentration	Ensure the final concentration of the vehicle (e.g., DMSO) in your culture medium is non-toxic, typically below 0.5%.[1]
General Cell Health	Poor cell viability can lead to inconsistent results. Monitor cell health throughout your experiment using a viability assay like Trypan Blue exclusion or an MTT assay.[3][8]

Issue 3: My NLRP3-IN-67 is not dissolving properly or is precipitating in the cell culture media.

Potential Cause	Troubleshooting Steps
Improper Dissolution	Ensure you are using the recommended solvent (e.g., DMSO) and that the compound is fully dissolved before adding it to your cell culture media.[8]
Poor Solubility in Media	To avoid precipitation when diluting the DMSO stock in aqueous media, prepare an intermediate dilution of the inhibitor in pre-warmed (37°C) cell culture medium with gentle vortexing before adding it to the cells.[2]
Incorrect Storage of Solvent	Use freshly opened, anhydrous DMSO for preparing stock solutions, as DMSO is hygroscopic and absorbed water can affect solubility.[2]

Quantitative Data Summary

A thorough search of publicly available data did not yield specific quantitative information for NLRP3-IN-67. The following table provides a summary of reported IC50 values for other well-characterized NLRP3 inflammasome inhibitors to serve as a reference.

Inhibitor	Cell Type	Activator(s)	IC50
MCC950	Bone Marrow-Derived Macrophages (BMDMs)	Various	~7.5 nM
MCC950	THP-1 cells	LPS + MSU	24 nM
YQ128	Mouse Macrophages	Not specified	0.30 µM
Parthenolide	THP-1 cells	Not specified	2.6 µM

Note: IC50 values can vary depending on the specific experimental conditions, such as the cell type, the type and concentration of the stimulus used, and the assay readout.[11][13]

Experimental Protocols

Protocol 1: In Vitro Dose-Response Experiment to Determine the Optimal Concentration of NLRP3-IN-67

This protocol describes a general method for determining the half-maximal inhibitory concentration (IC50) of NLRP3-IN-67 in macrophage-like cells.

Materials:

• Human THP-1 monocytes or mouse bone marrow-derived macrophages (BMDMs)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• PMA (for THP-1 differentiation)

• Lipopolysaccharide (LPS)

• NLRP3 activator (e.g., Nigericin or ATP)

• NLRP3-IN-67

• DMSO (vehicle)

• Phosphate-buffered saline (PBS)

• ELISA kit for human or mouse IL-1β

• LDH cytotoxicity assay kit

Procedure:

• Cell Seeding and Differentiation:

  • For THP-1 cells, seed at a density of 0.5 x 10^6 cells/mL in a 96-well plate and differentiate into macrophage-like cells by treating with PMA (e.g., 100 ng/mL) for 48-72 hours.

  • For BMDMs, seed at an appropriate density in a 96-well plate and allow them to adhere overnight.

• Priming (Signal 1):

  • Replace the culture medium with fresh medium containing LPS (e.g., 200-500 ng/mL).[8]

  • Incubate for 3-4 hours at 37°C.[8]

• Inhibitor Treatment:

  • Prepare serial dilutions of NLRP3-IN-67 in culture medium. A suggested range is 1 nM to 10 µM.[1] Include a vehicle-only control (DMSO).

  • Carefully remove the LPS-containing medium and add the medium containing the different concentrations of NLRP3-IN-67.

  • Pre-incubate the cells with the inhibitor for 30-60 minutes.[1]

• Activation (Signal 2):

  • Add the NLRP3 activator directly to the wells containing the inhibitor. Common activators include Nigericin (5-10 µM) or ATP (2.5-5 mM).[8]

  • Incubate for the recommended time, which is typically 45-60 minutes for Nigericin or 30-45 minutes for ATP.[8]

• Sample Collection:

  • Centrifuge the plate to pellet any detached cells.

  • Carefully collect the cell culture supernatant for ELISA and LDH assays.

  • The remaining cells can be lysed for Western blot analysis.

• Data Analysis:

  • Measure the concentration of secreted IL-1β in the supernatants using an ELISA kit according to the manufacturer's instructions.

  • Assess cytotoxicity by measuring LDH release using an LDH cytotoxicity assay kit.

  • Calculate the percentage of inhibition of IL-1β release for each inhibitor concentration compared to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Visualizations

Caption: Canonical NLRP3 inflammasome activation pathway and point of inhibition.

Caption: Workflow for determining the optimal NLRP3-IN-67 concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. The NLRP3 inflammasome: activation and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 7. Inflammasome Signaling | Cell Signaling Technology [cellsignal.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Nlrp3-IN-67 Experiments

Disclaimer: This document provides general guidance and troubleshooting advice for experiments involving NLRP3 inflammasome inhibitors. As specific public data for Nlrp3-IN-67 is limited, the information presented here is based on established principles for other well-characterized NLRP3 inhibitors. Researchers should consider this guidance as a starting point and may need to optimize protocols for their specific experimental setup.

Frequently Asked Questions (FAQs)

Inhibitor and Reagent Related

Q1: What is the recommended solvent for dissolving Nlrp3-IN-67?

Q2: What is a typical effective concentration range for an NLRP3 inhibitor?

A2: The optimal concentration of an NLRP3 inhibitor can vary significantly depending on the cell type, the stimulus used for activation, and the specific inhibitor's potency. It is highly recommended to perform a dose-response experiment to determine the half-maximal inhibitory concentration (IC50) in your experimental system. For reference, many potent NLRP3 inhibitors exhibit IC50 values in the nanomolar to low micromolar range.

Q3: How should I store Nlrp3-IN-67 to ensure its stability?

A3: Nlrp3-IN-67 powder should be stored according to the manufacturer's instructions, typically at -20°C or -80°C. Stock solutions in DMSO should be aliquoted into single-use volumes and stored at -80°C to maintain stability and prevent degradation from repeated freeze-thaw cycles.

Experimental Design and Controls

Q4: What are the essential controls to include in my NLRP3 inhibition experiment?

A4: To ensure the validity of your results, the following controls are essential:

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve Nlrp3-IN-67. This controls for any effects of the solvent on inflammasome activation.

• Unstimulated Control: Cells that are not treated with any priming or activation signals. This establishes the baseline level of cytokine release and cell death.

• Primed Only Control: Cells treated only with the priming signal (e.g., LPS). This confirms that the priming step alone does not trigger significant inflammasome activation.

• Activated Control (Positive Control): Cells that are primed and activated without any inhibitor. This demonstrates that the inflammasome can be robustly activated in your system.

Q5: What is the two-signal requirement for NLRP3 inflammasome activation?

A5: Canonical activation of the NLRP3 inflammasome typically requires two signals.[1]

• Signal 1 (Priming): This signal, often provided by a Toll-like receptor (TLR) agonist like lipopolysaccharide (LPS), initiates the transcription of NLRP3 and pro-IL-1β.[1]

• Signal 2 (Activation): This signal is triggered by a variety of stimuli, such as ATP, nigericin, or crystalline substances, and leads to the assembly of the NLRP3 inflammasome complex.[1]

Troubleshooting Guide

Problem 1: No or weak inhibition of IL-1β/IL-18 secretion with Nlrp3-IN-67.

Potential Cause	Recommended Solution
Suboptimal Inhibitor Concentration	Perform a dose-response curve with a broad range of Nlrp3-IN-67 concentrations (e.g., 1 nM to 50 µM) to determine the optimal inhibitory concentration for your specific cell type and activation conditions.
Inactive Nlrp3-IN-67	The compound may have degraded due to improper storage or multiple freeze-thaw cycles. Prepare a fresh stock solution from the powder. Ensure proper storage at -80°C.
Ineffective NLRP3 Inflammasome Activation	Your positive control (primed and activated cells without inhibitor) should show a robust increase in cytokine secretion. If not, verify the activity of your priming (e.g., LPS) and activation (e.g., ATP, nigericin) reagents.
Incorrect Timing of Inhibitor Addition	Nlrp3-IN-67 should be added to the cells after the priming step but before the activation step. A pre-incubation time of 30-60 minutes with the inhibitor is generally recommended.[2]

Problem 2: High background levels of IL-1β/IL-18 in control wells.

Potential Cause	Recommended Solution
LPS Contamination	Reagents and consumables can be contaminated with endotoxin (B1171834) (LPS). Use certified endotoxin-free reagents and plasticware.
Cell Stress or Death	Over-confluent cells or harsh experimental conditions can lead to non-specific cell death and cytokine release. Ensure optimal cell seeding density and gentle handling of cells.
Solvent (DMSO) Toxicity	High concentrations of DMSO can be toxic to cells. Keep the final DMSO concentration in the culture medium low (typically ≤ 0.5%) and consistent across all wells, including controls.

Problem 3: Inconsistent results between experiments.

Potential Cause	Recommended Solution
Variability in Reagents	Use the same lot of critical reagents (e.g., LPS, ATP, Nlrp3-IN-67) for a set of experiments. If you need to switch to a new lot, it is advisable to perform a validation experiment to ensure consistency.
Inconsistent Cell Conditions	Variations in cell passage number, density, and overall health can lead to different responses. Use cells within a consistent passage number range and ensure they are healthy and in the logarithmic growth phase.
Timing and Incubation Periods	Strictly adhere to the same incubation times for priming, inhibitor treatment, and activation across all experiments to ensure reproducibility.

Data Presentation

Table 1: Reported IC50 Values for Representative NLRP3 Inhibitors

Note: This data is for reference purposes to provide an expected range of potency for NLRP3 inhibitors. The IC50 for Nlrp3-IN-67 must be determined experimentally.

Inhibitor	Cell Type	Activation Stimulus	Reported IC50
MCC950	Mouse BMDMs	ATP	7.5 nM[3]
MCC950	Human Monocytes	ATP	8.1 nM[3]
Compound 7	Human THP-1 cells	Nigericin	26 nM[3]
Nlrp3-IN-18	Not Specified	Not Specified	≤1.0 µM[4]
NBC6	Murine BMDM or neutrophils	Not Specified	0.57 µM[5]
Tabersonine	Mouse-derived macrophages	Not Specified	0.71 µM[6]
Nlrp3-IN-17	Not Specified	Not Specified	7 nM[7]

Experimental Protocols

Protocol 1: In Vitro NLRP3 Inflammasome Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of Nlrp3-IN-67 on IL-1β release in macrophages.

Materials:

• Immune cells (e.g., murine bone marrow-derived macrophages (BMDMs) or human THP-1 monocytes)

• Cell culture medium (e.g., DMEM or RPMI-1640) with supplements

• Lipopolysaccharide (LPS)

• NLRP3 activator (e.g., ATP or Nigericin)

• Nlrp3-IN-67

• ELISA kit for IL-1β

Procedure:

• Cell Seeding: Seed macrophages in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Priming (Signal 1): Prime the cells with LPS (e.g., 1 µg/mL) for 3-4 hours.[4]

• Inhibitor Treatment: Pre-incubate the primed cells with various concentrations of Nlrp3-IN-67 (or vehicle control) for 30-60 minutes.[4]

• Activation (Signal 2): Stimulate the cells with an NLRP3 activator, such as ATP (e.g., 2.5-5 mM) or Nigericin (e.g., 5-10 µM), for a defined period (e.g., 30-60 minutes for ATP, 45-60 minutes for Nigericin).[8]

• Supernatant Collection: Centrifuge the plate and carefully collect the cell culture supernatants.

• IL-1β Measurement: Quantify the concentration of IL-1β in the supernatants using an ELISA kit according to the manufacturer's instructions.

Protocol 2: Western Blot for Caspase-1 Cleavage

This protocol is to detect the cleavage of caspase-1, a direct downstream target of the NLRP3 inflammasome.

Materials:

• Cell lysates from the in vitro inhibition assay

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer membranes (e.g., PVDF)

• Primary antibodies (anti-caspase-1)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Lysis: After collecting the supernatants, lyse the remaining cells in RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with a primary antibody against caspase-1 overnight at 4°C. This antibody should detect both pro-caspase-1 (p45) and the cleaved active subunit (p20).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: A decrease in the cleaved caspase-1 (p20) band in the Nlrp3-IN-67 treated samples compared to the activated control indicates inhibition of the NLRP3 inflammasome.

Mandatory Visualizations

Caption: Canonical NLRP3 inflammasome activation pathway and the putative point of inhibition by Nlrp3-IN-67.

Caption: A typical experimental workflow for evaluating the efficacy of Nlrp3-IN-67 in a cell-based assay.

Caption: A logical workflow to troubleshoot common issues encountered during Nlrp3-IN-67 experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Promise of the NLRP3 Inflammasome Inhibitors in In Vivo Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NLRP3 inflammasome in atherosclerosis: Mechanisms and targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Nlrp3-IN-67 Cytotoxicity Assessment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing Nlrp3-IN-67 in in-vitro cytotoxicity and inflammasome activation assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for NLRP3 inflammasome activation?

A1: The activation of the NLRP3 inflammasome is a two-step process.[1][2][3][4][5]

• Signal 1 (Priming): This initial step is triggered by pathogen-associated molecular patterns (PAMPs), such as lipopolysaccharide (LPS), which activate Toll-like receptors (TLRs).[1][2] This leads to the upregulation of NLRP3 and pro-IL-1β expression through the NF-κB signaling pathway.[1][4]

• Signal 2 (Activation): A variety of stimuli, including ATP, pore-forming toxins like nigericin, and crystalline substances, provide the second signal.[1][2] This leads to the assembly of the NLRP3 inflammasome complex, which consists of NLRP3, the adaptor protein ASC, and pro-caspase-1. This assembly facilitates the auto-cleavage and activation of caspase-1.[1][6] Activated caspase-1 then cleaves pro-IL-1β and pro-IL-18 into their mature, pro-inflammatory forms.[3][6]

Q2: How can I assess the cytotoxicity of Nlrp3-IN-67?

A2: A common and reliable method to assess cytotoxicity is the Lactate (B86563) Dehydrogenase (LDH) assay.[7][8] LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[8] The amount of LDH in the supernatant is proportional to the number of lysed cells.

Q3: How do I measure the specific inhibition of the NLRP3 inflammasome by Nlrp3-IN-67?

A3: To measure specific NLRP3 inhibition, you can quantify the downstream products of inflammasome activation, such as activated caspase-1 and mature IL-1β.

• Caspase-1 Activity Assay: This assay measures the enzymatic activity of caspase-1, which is directly involved in the maturation of IL-1β.[9]

• IL-1β ELISA: This assay quantifies the amount of secreted IL-1β in the cell culture supernatant, providing a direct measure of inflammasome activation.[10][11][12]

Troubleshooting Guides

LDH Cytotoxicity Assay

Problem	Possible Cause	Solution
High background LDH in control wells	Serum in the culture medium contains LDH.	Use heat-inactivated serum or reduce the serum concentration during the experiment. Always include a medium-only background control.[13]
Cells are over-seeded or have been cultured for too long, leading to spontaneous death.	Optimize cell seeding density and incubation time.
Low signal in positive control (lysis buffer) wells	Incomplete cell lysis.	Ensure the lysis buffer is added correctly and mixed thoroughly. Increase incubation time with lysis buffer if necessary.
Insufficient number of cells.	Increase the number of cells seeded per well.[14]
High variability between replicate wells	Uneven cell seeding.	Ensure a homogenous cell suspension before seeding.
Pipetting errors.	Use calibrated pipettes and be careful to avoid bubbles.

Caspase-1 Activity Assay

Problem	Possible Cause	Solution
Low caspase-1 activity in stimulated cells	Insufficient priming (Signal 1) or activation (Signal 2).	Optimize the concentration and incubation time for both LPS (or other priming agents) and the activating stimulus (e.g., ATP, nigericin).
Cell lysates prepared incorrectly.	Ensure lysis buffer is used at the correct concentration and that lysates are kept on ice.[15]
High background in unstimulated controls	Spontaneous inflammasome activation.	Ensure cells are healthy and not stressed before the experiment. Use fresh culture medium and reagents.
Inconsistent results	Degradation of caspase-1.	Work quickly and keep samples on ice. Add protease inhibitors to the lysis buffer.

IL-1β ELISA

Problem	Possible Cause	Solution
Low IL-1β levels in stimulated cells	Inefficient inflammasome activation.	Verify the activity of your priming and activation reagents. Ensure appropriate incubation times.
IL-1β degradation.	Collect supernatants promptly after the experiment and store them at -80°C if not used immediately. Add protease inhibitors.
High background in negative controls	Contamination of reagents or cell culture.	Use sterile techniques and fresh, high-quality reagents.
Standard curve is not linear	Errors in standard dilution.	Prepare fresh standards for each experiment and ensure accurate pipetting.
Incorrect plate reader settings.	Verify the wavelength settings on the microplate reader.[16]

Experimental Protocols

General Experimental Workflow for Nlrp3-IN-67 Testing

General workflow for assessing Nlrp3-IN-67 activity.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay Protocol

This protocol is based on a colorimetric assay where LDH catalyzes the conversion of lactate to pyruvate, which then leads to the formation of a colored formazan (B1609692) product.[7][13]

• Cell Seeding: Seed cells in a 96-well plate at an optimized density and culture overnight.

• Treatment: Treat cells with varying concentrations of Nlrp3-IN-67 and appropriate controls (vehicle, positive control for lysis).

• Supernatant Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes.[17] Carefully transfer the supernatant to a new flat-bottom 96-well plate.[17]

• Reaction Setup: Add the LDH reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[13][14]

• Stop Reaction: Add the stop solution to each well.[13][14]

• Measurement: Measure the absorbance at 490 nm using a microplate reader.[7]

Calculation of % Cytotoxicity: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] * 100

Caspase-1 Activity Assay Protocol

This protocol is based on the cleavage of a specific colorimetric or fluorometric substrate by active caspase-1.[15]

• Cell Lysis: After treatment, lyse the cells using a chilled lysis buffer.[15] Incubate on ice for 10 minutes.[15]

• Lysate Collection: Centrifuge the lysates at 10,000 x g for 1 minute to pellet cell debris.[15] Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• Reaction Setup: In a 96-well plate, add cell lysate, reaction buffer, and the caspase-1 substrate (e.g., YVAD-pNA or YVAD-AFC).[15]

• Incubation: Incubate the plate at 37°C for 1-2 hours.[15]

• Measurement: Measure the absorbance (405 nm for colorimetric) or fluorescence (Ex/Em = 400/505 nm for fluorometric) using a microplate reader.[15]

IL-1β ELISA Protocol

This protocol utilizes a sandwich ELISA to quantify the concentration of IL-1β in the cell culture supernatant.[10][18]

• Plate Preparation: Add standards and collected cell culture supernatants to the wells of the pre-coated microplate.[16][18]

• Incubation: Incubate the plate, typically for 90 minutes at 37°C or as specified by the kit manufacturer.[18]

• Detection Antibody: Add the biotin-labeled detection antibody to each well and incubate.[18]

• Washing: Wash the plate multiple times to remove unbound antibodies.[18]

• Enzyme Conjugate: Add streptavidin-HRP to each well and incubate.[18]

• Washing: Repeat the wash step.

• Substrate Addition: Add the TMB substrate and incubate in the dark to allow for color development.[18]

• Stop Reaction: Add the stop solution to terminate the reaction.[18]

• Measurement: Measure the absorbance at 450 nm using a microplate reader.[16]

• Data Analysis: Calculate the IL-1β concentration based on the standard curve.

Signaling Pathway Diagram

NLRP3 inflammasome activation pathway and point of inhibition.

Quantitative Data Summary (Hypothetical Data)

The following tables present hypothetical data for illustrative purposes to demonstrate how to summarize the results from the described assays.

Table 1: Cytotoxicity of Nlrp3-IN-67 on LPS-primed THP-1 cells

Nlrp3-IN-67 (µM)	% Cytotoxicity (LDH release)
0 (Vehicle)	5.2 ± 1.1
1	6.1 ± 1.5
5	7.5 ± 2.0
10	8.2 ± 1.8
25	15.6 ± 3.2
50	45.3 ± 5.5

Table 2: Effect of Nlrp3-IN-67 on Caspase-1 Activity and IL-1β Secretion

Nlrp3-IN-67 (µM)	Caspase-1 Activity (Fold Change)	IL-1β Concentration (pg/mL)
Unstimulated	1.0 ± 0.2	< 5 (Below detection limit)
0 (Vehicle) + LPS/ATP	8.5 ± 0.9	1502 ± 125
1 + LPS/ATP	4.2 ± 0.5	750 ± 89
5 + LPS/ATP	2.1 ± 0.3	310 ± 45
10 + LPS/ATP	1.2 ± 0.2	85 ± 20
25 + LPS/ATP	1.1 ± 0.1	15 ± 8
50 + LPS/ATP	1.0 ± 0.1	< 5 (Below detection limit)

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. The NLRP3 inflammasome: Mechanism of action, role in disease and therapies: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. The NLRP3 inflammasome: Mechanism of action, role in disease and therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 8. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 9. bosterbio.com [bosterbio.com]
• 10. affigen.com [affigen.com]
• 11. Human IL-1 beta ELISA Kit (ab214025) | Abcam [abcam.com]
• 12. raybiotech.com [raybiotech.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. cellbiologics.com [cellbiologics.com]
• 15. resources.rndsystems.com [resources.rndsystems.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mpbio.com [mpbio.com]

Technical Support Center: Working with NLRP3 Inhibitors

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals effectively use NLRP3 inhibitors in their experiments, with a focus on minimizing precipitation in cell culture media.

Frequently Asked Questions (FAQs)

Q1: My NLRP3 inhibitor precipitated out of solution when I added it to my cell culture media. Why did this happen?

Precipitation of hydrophobic compounds like many NLRP3 inhibitors is a common issue when diluting a stock solution (typically in DMSO) into an aqueous cell culture medium. This phenomenon is often referred to as the "Uso effect," where a compound that is soluble in a good solvent (like DMSO) rapidly crashes out of solution when introduced to a poor solvent (the aqueous media).

Q2: What is the recommended solvent for NLRP3 inhibitors?

Most NLRP3 inhibitors are soluble in dimethyl sulfoxide (B87167) (DMSO).[1][2][3] It is crucial to use fresh, anhydrous (dry) DMSO to prepare your stock solution, as DMSO can absorb moisture from the air, which can negatively impact the solubility of the compound.[1]

Q3: What is a typical effective concentration for NLRP3 inhibitors in cell culture?

The effective concentration can vary significantly depending on the specific inhibitor, the cell type used, and the experimental conditions. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific assay. For example, the IC50 (the concentration at which the inhibitor shows 50% of its maximal inhibitory effect) for various NLRP3 inhibitors can range from the nanomolar to the low micromolar range.[1]

Q4: How should I store my NLRP3 inhibitor stock solution?

For long-term storage, stock solutions in DMSO should typically be stored at -80°C for up to six months. For short-term storage, -20°C for up to one month is often recommended.[1][2] To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Troubleshooting Guide: Minimizing Precipitation

Encountering precipitation of your NLRP3 inhibitor can be frustrating. The following guide provides systematic steps to troubleshoot and prevent this issue.

Problem: Precipitate forms immediately upon adding the inhibitor stock solution to the cell culture medium.

Potential Cause	Solution
"Uso Effect"	This is the most common cause, due to the rapid change in solvent from DMSO to aqueous media.[1]
High Final DMSO Concentration	While some cell lines can tolerate up to 0.5% DMSO, higher concentrations can be toxic and affect compound solubility.[1]
Low Media Temperature	Adding the compound to cold media can decrease its solubility.

Recommended Actions:

• Optimize Final DMSO Concentration: Keep the final concentration of DMSO in your cell culture as low as possible, ideally at or below 0.1%.[1]

• Step-wise Dilution: Instead of adding the DMSO stock directly to the full volume of media, first pipette the required volume of the stock solution into an empty tube. Then, add the cell culture medium to the tube in a drop-wise manner while gently vortexing or flicking the tube. This gradual change in solvent polarity can help keep the compound in solution.[1]

• Pre-warm the Media: Use cell culture medium that has been pre-warmed to 37°C, as this can improve the solubility of some compounds.[1]

• Visual Inspection: Always visually inspect the solution for any signs of precipitation before adding it to your cells.[1]

Problem: The compound appears to precipitate over time during the incubation period.

Potential Cause	Solution
Limited Compound Stability/Solubility	The inhibitor may have limited stability or solubility in the culture medium over longer periods.
Interaction with Serum Proteins	The compound might bind to serum proteins, leading to precipitation.[1]

Recommended Actions:

• Reduce Serum Concentration: If your experimental design permits, consider reducing the percentage of serum in your culture medium during the treatment period. Be aware that this could affect cell health and responsiveness.[1]

• Use of a Solubilizing Agent: For particularly challenging compounds, the addition of a biocompatible solubilizing agent might be necessary. This should be carefully evaluated for its potential effects on your experimental system.[1]

Solubility of Representative NLRP3 Inhibitors

The following table summarizes the solubility of several known NLRP3 inhibitors in DMSO, which is the recommended solvent for creating stock solutions.

NLRP3 Inhibitor	Solubility in DMSO
NLRP3-IN-21	Up to 100 mg/mL (188.92 mM)[1]
Nlrp3-IN-18	5 mg/mL (14.71 mM)[2]
NLRP3 Inflammasome Inhibitor I	73 mg/mL (197.91 mM)[3]

Note: For optimal solubility, using ultrasonic treatment and warming to 60°C may be necessary for some compounds. It is recommended to use newly opened, anhydrous DMSO.[2]

Experimental Protocols

Protocol 1: Preparation of NLRP3 Inhibitor Stock Solution

• Use a fresh vial of anhydrous DMSO.

• Bring the powdered NLRP3 inhibitor and the DMSO to room temperature.

• Weigh the appropriate amount of the inhibitor and dissolve it in the required volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

• If the compound does not dissolve readily, gentle warming (up to 60°C) and sonication can be applied.

• Once fully dissolved, aliquot the stock solution into single-use vials and store at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: In Vitro NLRP3 Inflammasome Activation and Inhibition Assay

This protocol provides a general workflow for studying the effect of an NLRP3 inhibitor in a cell-based assay using cell lines like THP-1 or primary cells such as bone marrow-derived macrophages (BMDMs).

• Cell Seeding: Seed the cells in an appropriate well plate at the desired density and allow them to adhere overnight. For suspension cells like THP-1, differentiation into macrophages may be required (e.g., using PMA).

• Priming (Signal 1): Prime the cells with a Toll-like receptor (TLR) agonist such as lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 3-4 hours. This step upregulates the expression of NLRP3 and pro-IL-1β.[2]

• Inhibitor Treatment: Pre-incubate the primed cells with various concentrations of the NLRP3 inhibitor (e.g., 0.1 µM to 10 µM) for 30-60 minutes. Include a vehicle control (DMSO at the same final concentration as the inhibitor-treated wells).[2]

• Activation (Signal 2): Add an NLRP3 activator to induce inflammasome assembly and activation. Common activators include:

  • Nigericin: 5-20 µM for 1-2 hours[2]

  • ATP: 2.5-5 mM for 30-60 minutes[2]

  • MSU crystals: 150 µg/mL for 4-6 hours[2]

• Sample Collection and Analysis: Collect the cell culture supernatants to measure the levels of secreted IL-1β and IL-18 using methods like ELISA or Western blot. Cell lysates can be used to assess caspase-1 activation.

Visualizations

Caption: Canonical NLRP3 inflammasome activation pathway and point of inhibition.

Caption: General experimental workflow for an in vitro NLRP3 inhibition assay.

Caption: Troubleshooting logic for addressing NLRP3 inhibitor precipitation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. selleckchem.com [selleckchem.com]

Technical Support Center: In Vivo Studies with NLRP3-IN-67 and Vehicle Control

Welcome to the technical support center for NLRP3-IN-67. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the in vivo use of NLRP3-IN-67, with a specific focus on its vehicle control, troubleshooting potential issues, and providing standardized experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the recommended vehicle control for in vivo studies with NLRP3-IN-67?

A1: As NLRP3-IN-67 is a small molecule inhibitor, it is likely to have low aqueous solubility. Therefore, a multi-component vehicle is often required for in vivo administration. While the optimal vehicle should be determined empirically for each new compound, a common formulation for similar poorly soluble inhibitors consists of a combination of solvents and surfactants to ensure a stable and homogenous suspension or solution. A widely used vehicle formulation for NLRP3 inhibitors is a mixture of DMSO, PEG300, Tween-80, and saline. It is crucial to always include a vehicle-only control group in your experiments to differentiate the effects of the compound from those of the vehicle itself.[1][2]

Q2: How should I prepare the vehicle and the NLRP3-IN-67 formulation?

A2: To prepare a formulation for in vivo use, first dissolve NLRP3-IN-67 in a minimal amount of an organic solvent like DMSO. Then, slowly add this solution to the other vehicle components (e.g., PEG300, Tween-80, and finally saline) while vortexing or stirring continuously to prevent precipitation. Gentle warming or sonication can also aid in dissolution. The final formulation should be a clear solution or a fine, homogenous suspension. Always prepare fresh formulations for each experiment to ensure stability and consistency.

Q3: What are the common routes of administration for NLRP3 inhibitors in animal models?

A3: The choice of administration route depends on the compound's properties and the experimental design. Common routes for systemic delivery of NLRP3 inhibitors in rodent models include:

• Oral (p.o.) gavage: Preferred for its clinical relevance and convenience.

• Intraperitoneal (i.p.) injection: A common and effective route for systemic delivery in preclinical studies.

• Intravenous (i.v.) injection: Used for direct systemic administration, bypassing absorption barriers.[1]

Q4: How can I determine the optimal in vivo dosage for NLRP3-IN-67?

A4: Determining the optimal dosage requires a systematic approach. Start with a thorough literature review of similar compounds to establish a potential dose range. Then, conduct a dose-range finding study in your animal model. This typically involves a vehicle control group and at least three dose levels (low, medium, and high) of NLRP3-IN-67. The efficacy and potential toxicity at each dose should be carefully monitored to identify the optimal therapeutic window.[1]

Troubleshooting Guide

Problem	Possible Cause	Solution
Lack of Efficacy	Inadequate dosage or poor bioavailability.	Conduct a dose-escalation study and perform pharmacokinetic (PK) analysis to determine the compound's half-life and peak plasma concentration.[1] Consider alternative administration routes.
Inappropriate animal model.	Validate that the disease pathology in your chosen model is indeed driven by the NLRP3 inflammasome. This can be confirmed using NLRP3 knockout animals or by measuring NLRP3 pathway components.[1]
Observed Toxicity (e.g., weight loss, lethargy)	The dose is too high.	Reduce the dose or the frequency of administration. Conduct a maximum tolerated dose (MTD) study.[1]
Vehicle-related toxicity.	Run a control group that receives only the vehicle to assess its effects.[1] If toxicity is observed, explore alternative, well-tolerated vehicles.[1]
Off-target effects of the compound.	Conduct in vitro selectivity profiling against a panel of other inflammasomes and relevant kinases to assess specificity.[1]
Compound Precipitation in Formulation	Poor solubility of NLRP3-IN-67 in the chosen vehicle.	Optimize the vehicle composition by adjusting the ratio of co-solvents and surfactants. Gentle heating or sonication may also help. Ensure the stock solution is fully dissolved before adding it to the final vehicle.

Quantitative Data Summary

The following table summarizes representative pharmacokinetic and pharmacodynamic data for other known NLRP3 inhibitors, which can serve as a reference when designing studies for NLRP3-IN-67.

Compound	Animal Model	Route of Administration	Dose	Key Findings	Reference
MCC950	Mouse	Oral (p.o.)	0.4 - 200 mg/kg	Attenuated IL-1β by 50% at 0.4 mg/kg and >90% at >4 mg/kg. No toxicity at high doses.	[3]
NLRP3-IN-17	Mouse	Oral (p.o.)	3 mg/kg	Oral bioavailability (F%) of 56%.	[4]
NLRP3-IN-17	Mouse	Oral (p.o.)	10 mg/kg	Significantly inhibited IL-1β secretion by 44% in an LPS+ATP challenge model.	[4]
GDC-2394	Human	Oral (p.o.)	150 - 1800 mg	First-in-human trial to evaluate safety and PK/PD.	[5]

Experimental Protocols

Protocol 1: Preparation of Vehicle and NLRP3-IN-67 Formulation

Materials:

• NLRP3-IN-67

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile Saline (0.9% NaCl)

Procedure:

• Weigh the required amount of NLRP3-IN-67.

• Dissolve NLRP3-IN-67 in DMSO to create a high-concentration stock solution. Use of an ultrasonic bath can aid dissolution.

• In a separate sterile tube, prepare the vehicle by mixing PEG300 and Tween-80.

• Slowly add the NLRP3-IN-67/DMSO stock solution to the PEG300/Tween-80 mixture while vortexing.

• Add the required volume of sterile saline to the mixture and continue to vortex until a clear solution or a homogenous suspension is formed. A common final vehicle composition is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

• Visually inspect the final formulation for any precipitation.

Protocol 2: In Vivo Model of LPS-Induced NLRP3 Activation in Mice

Animals:

• C57BL/6 mice (8-12 weeks old)

Reagents:

• Lipopolysaccharide (LPS) from E. coli

• Adenosine triphosphate (ATP)

• NLRP3-IN-67 formulation

• Vehicle control

• Phosphate-buffered saline (PBS)

Procedure:

• Administer the NLRP3-IN-67 formulation or vehicle control to mice via the desired route (e.g., oral gavage or i.p. injection).

• After a predetermined pre-treatment time (e.g., 1 hour), prime the mice with an intraperitoneal injection of LPS (e.g., 20 mg/kg).

• After a priming period (e.g., 4 hours), induce NLRP3 activation with an intraperitoneal injection of ATP (e.g., 15 mg/kg).

• Thirty minutes after the ATP challenge, collect blood via cardiac puncture into EDTA-coated tubes.

• Collect peritoneal lavage fluid by injecting 5 mL of cold PBS into the peritoneal cavity, gently massaging the abdomen, and aspirating the fluid.

• Centrifuge the blood to separate plasma and the peritoneal lavage fluid to collect the supernatant. Store all samples at -80°C until analysis.

• Measure the levels of IL-1β and IL-18 in the plasma and peritoneal lavage fluid using commercially available ELISA kits.

Signaling Pathways and Experimental Workflows

Caption: Canonical NLRP3 inflammasome activation pathway and point of inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Promise of the NLRP3 Inflammasome Inhibitors in In Vivo Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. First‐in‐human phase 1 trial evaluating safety, pharmacokinetics, and pharmacodynamics of NLRP3 inflammasome inhibitor, GDC‐2394, in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Nlrp3-IN-67 Dose-Response Curve Optimization

Welcome to the technical support center for NLRP3 inflammasome inhibitors. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing dose-response curve experiments for Nlrp3-IN-67 and other novel NLRP3 inhibitors.

Frequently Asked Questions (FAQs)

Q1: What is the first step in establishing a dose-response curve for Nlrp3-IN-67?

A1: The initial and most critical step is to determine the optimal, non-toxic concentration range of Nlrp3-IN-67 for your specific cell type. This is typically achieved by performing a cytotoxicity assay, such as an MTT or LDH assay, across a broad range of inhibitor concentrations. It is crucial to perform a dose-response experiment to determine the IC50 (half-maximal inhibitory concentration) in your specific experimental system.

Q2: How do I properly dissolve and handle Nlrp3-IN-67?

A2: Proper dissolution is key for accurate results. Most small molecule inhibitors are dissolved in DMSO to create a high-concentration stock solution. Always use fresh, anhydrous DMSO, as the solvent can be hygroscopic and affect solubility. Prepare fresh dilutions of Nlrp3-IN-67 for each experiment to ensure its stability. A vehicle-only control (e.g., DMSO) must be included in all experiments to exclude any solvent-induced effects.

Q3: When should I add Nlrp3-IN-67 to my cells during the experiment?

A3: For in vitro NLRP3 inflammasome assays, the inhibitor should be added after the priming step (e.g., with LPS) but before the activation step (e.g., with ATP or nigericin).[1][2] This pre-incubation period, typically 30-60 minutes, allows the inhibitor to enter the cells and interact with its target before the inflammasome is activated.[3]

Q4: What are the most common readouts to measure NLRP3 inflammasome inhibition?

A4: The primary readouts for assessing NLRP3 inflammasome activity and its inhibition are the quantification of secreted IL-1β and IL-18 in the cell culture supernatant by ELISA, and the measurement of caspase-1 activity in cell lysates.[4] Western blotting for the cleaved forms of caspase-1 (p20) and Gasdermin D (GSDMD) can also be used to confirm inhibition.

Q5: My results are highly variable between experiments. What could be the cause?

A5: High variability can stem from several factors. Inconsistent cell seeding density, variations in reagent preparation (especially the inhibitor dilutions), and differences in incubation times can all contribute. Ensure standardized procedures are followed meticulously for each experiment. For in vivo studies, biological variability among animals and inconsistent dosing techniques are common sources of variation.[5] Increasing the sample size can help mitigate the effects of individual variability.[5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No or Low Inhibition of IL-1β Secretion	1. Suboptimal Inhibitor Concentration: The concentration of Nlrp3-IN-67 may be too low.	1. Perform a Broad Dose-Response: Test a wider range of concentrations (e.g., from 1 nM to 50 µM) to identify the effective range for your specific experimental setup.
2. Inefficient NLRP3 Inflammasome Activation: The priming (LPS) or activation (ATP/Nigericin) stimulus may be weak.	2. Optimize Activation Conditions: Titrate the concentration and incubation time for both LPS and the chosen activator to ensure a robust and reproducible inflammatory response in your positive controls.
3. Incorrect Timing of Inhibitor Addition: The inhibitor was not present to block inflammasome assembly.	3. Standardize Pre-incubation Time: Ensure a consistent pre-incubation period with the inhibitor (typically 30-60 minutes) before adding the activation stimulus.
High Background Signal in Control Wells	1. Cell Stress or Death: Over-confluent cells or harsh handling can lead to baseline inflammasome activation.	1. Optimize Cell Culture Conditions: Ensure cells are healthy and seeded at an appropriate density. Handle cells gently during media changes and reagent additions.
2. Contamination: Mycoplasma or endotoxin (B1171834) contamination can non-specifically activate immune cells.	2. Test for Contamination: Regularly test cell cultures for mycoplasma. Use endotoxin-free reagents and consumables.
3. Serum in Assay Medium: Serum can contain components that interfere with the assay or cause background LDH release.	3. Use Serum-Free Medium: For the final stages of the assay (inhibitor treatment and activation), switch to a serum-free medium.
Significant Cytotoxicity Observed	1. Inhibitor Concentration is Too High: High concentrations of Nlrp3-IN-67 may induce off-target effects and cytotoxicity.	1. Perform a Cytotoxicity Assay: Use an MTT, CCK-8, or LDH assay to determine the maximum non-toxic concentration of the inhibitor in your cell type.
2. Solvent (DMSO) Toxicity: High concentrations of the vehicle can be toxic to cells.	2. Limit Vehicle Concentration: Keep the final concentration of DMSO in the cell culture medium below 0.5%, and ideally below 0.1%.
Low Signal-to-Noise Ratio	1. Suboptimal Antibody Concentrations in ELISA: Incorrect concentrations of capture or detection antibodies.	1. Optimize ELISA Protocol: Titrate the concentrations of the capture and detection antibodies according to the manufacturer's instructions for your specific ELISA kit.
2. Insufficient Incubation Times: Inadequate time for antibody binding or substrate development.	2. Follow Kit Recommendations: Adhere to the recommended incubation times and temperatures specified in the ELISA kit protocol.
3. Inactive Caspase-1 Assay Reagents: The fluorometric or colorimetric substrate may have degraded.	3. Use Fresh Reagents: Prepare fresh substrate solutions for each experiment and store them protected from light.

Quantitative Data Summary

While specific IC50 values for Nlrp3-IN-67 are not yet widely published, the following table provides reference data for other well-characterized NLRP3 inhibitors to serve as a benchmark for your experiments.

Inhibitor	Cell Type	Activator	Assay	IC50 Value	Reference
MCC950	Mouse BMDMs	ATP	IL-1β release	7.5 nM	[6]
MCC950	Human HMDMs	ATP	IL-1β release	8.1 nM	[6]
Nlrp3-IN-21	J774A.1 cells	Not Specified	IL-1β secretion	0.28 µM	[1]
Nlrp3-IN-21	Mouse BMDMs	Not Specified	IL-1β secretion	0.19 µM	[1]
CY-09	Mouse BMDMs	MSU, Nigericin, ATP	IL-1β secretion	1-10 µM	[7]

Experimental Protocols

Protocol 1: In Vitro IL-1β Release Assay for Dose-Response Curve Generation

This protocol outlines the steps for determining the IC50 of an NLRP3 inhibitor in macrophages.

• Cell Seeding:

  • For mouse bone marrow-derived macrophages (BMDMs), seed at a density of 2 x 10^5 cells/well in a 96-well plate and allow them to adhere overnight.

  • For human THP-1 cells, seed at 0.5 x 10^6 cells/mL in a 96-well plate and differentiate with 100 nM Phorbol 12-myristate 13-acetate (PMA) for 48-72 hours.[4]

• Priming (Signal 1):

  • Replace the culture medium with fresh, serum-free medium containing 1 µg/mL of lipopolysaccharide (LPS).

  • Incubate for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.[4]

• Inhibitor Treatment:

  • Prepare serial dilutions of Nlrp3-IN-67 in serum-free medium. A suggested starting range is from 10 µM down to 1 nM.[4]

  • Include a vehicle-only control (e.g., DMSO).

  • After LPS priming, carefully remove the medium and add the medium containing the different concentrations of the inhibitor.

  • Pre-incubate the cells with the inhibitor for 1 hour.[4]

• NLRP3 Activation (Signal 2):

  • Add ATP to a final concentration of 5 mM and incubate for 30-60 minutes.[4] Alternatively, use Nigericin at a final concentration of 5-10 µM for 45-60 minutes.[8]

• Sample Collection:

  • Centrifuge the 96-well plate at 400 x g for 5 minutes.

  • Carefully collect the cell culture supernatant for IL-1β analysis.

• IL-1β ELISA:

  • Perform the IL-1β ELISA on the collected supernatants according to the manufacturer's instructions.

• Data Analysis:

  • Plot the IL-1β concentration against the logarithm of the inhibitor concentration.

  • Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC50 value.

Protocol 2: Caspase-1 Activity Assay

This protocol measures the activity of caspase-1 in cell lysates using a fluorometric or colorimetric assay kit.

• Cell Treatment:

  • Follow steps 1-4 from Protocol 1 in a separate plate.

• Cell Lysis:

  • After the activation step, centrifuge the plate and carefully remove the supernatant.

  • Wash the cells once with PBS.

  • Add the lysis buffer provided in the caspase-1 assay kit and incubate on ice for 10-15 minutes.[4]

• Assay Procedure:

  • Transfer the cell lysates to a black (for fluorometric) or clear (for colorimetric) 96-well plate.

  • Add the caspase-1 substrate (e.g., YVAD-AFC for fluorometric or Ac-YVAD-pNA for colorimetric) to each well.

  • Incubate at 37°C for 1-2 hours, protected from light.

• Measurement:

  • For fluorometric assays, read the fluorescence at an excitation/emission of approximately 400/505 nm.

  • For colorimetric assays, read the absorbance at 405 nm.

• Data Analysis:

  • Calculate the percentage of caspase-1 activity relative to the positive control (no inhibitor).

  • Plot the percentage of activity against the inhibitor concentration to determine the IC50.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Identification of a selective and direct NLRP3 inhibitor to treat inflammatory disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Addressing High Background in Nlrp3-IN-67 Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during in vitro assays involving the hypothetical NLRP3 inhibitor, Nlrp3-IN-67. The primary focus is on resolving high background signals to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Nlrp3-IN-67?

A1: Nlrp3-IN-67 is a small molecule inhibitor designed to directly target the NLRP3 protein. It is hypothesized to bind to a critical domain of NLRP3, preventing the conformational changes required for its oligomerization and the subsequent assembly of the inflammasome complex. This action effectively blocks the activation of caspase-1 and the maturation and release of the pro-inflammatory cytokines IL-1β and IL-18.[1]

Q2: What is the standard two-step activation protocol for NLRP3 inflammasome assays?

A2: Most cell-based assays for NLRP3 activation utilize a two-signal protocol.[2][3][4]

• Signal 1 (Priming): Cells, typically macrophages such as THP-1s or bone marrow-derived macrophages (BMDMs), are first treated with a priming agent like Lipopolysaccharide (LPS). This step upregulates the expression of NLRP3 and pro-IL-1β through the activation of the NF-κB pathway.[2][3][4]

• Signal 2 (Activation): Following priming, a second stimulus is introduced to trigger the assembly and activation of the NLRP3 inflammasome. Common activators include ATP, nigericin (B1684572), or monosodium urate (MSU) crystals.[1][5]

Q3: When is the optimal time to add Nlrp3-IN-67 in my experimental workflow?

A3: For maximal inhibitory effect, Nlrp3-IN-67 should be added to the cell culture after the priming step (Signal 1) but before the activation step (Signal 2).[1][6][7] A pre-incubation period of 30 to 60 minutes with the inhibitor is generally recommended before adding the NLRP3 activator.[6]

Q4: How can I confirm that the observed inflammation is specific to the NLRP3 inflammasome?

A4: To ensure the specificity of Nlrp3-IN-67, it is crucial to include appropriate controls in your experiment. This can involve using cells deficient in NLRP3 (Nlrp3-/-) or activating other inflammasomes, such as NLRC4 or AIM2, to demonstrate that the inhibitor does not affect their activation.[8][9]

Q5: What are the key readouts to measure the inhibition of NLRP3 inflammasome activation by Nlrp3-IN-67?

A5: The primary readouts for assessing NLRP3 inflammasome activity and its inhibition include:

• IL-1β and IL-18 Secretion: Measured in the cell culture supernatant using ELISA.[7][10]

• Caspase-1 Activation: Detected by Western blot for the cleaved p20 subunit or by using a caspase-1 activity assay.[7][10]

• ASC Speck Formation: Visualized by immunofluorescence microscopy.[7][10][11]

• Pyroptosis: Assessed by measuring the release of lactate (B86563) dehydrogenase (LDH) into the supernatant.[7][10]

Troubleshooting Guide: High Background Signal

High background can obscure the true signal in your assay, leading to inaccurate data. The following table outlines potential causes of high background in Nlrp3-IN-67 assays and provides recommended solutions.

Potential Cause	Recommended Solution(s)
Cell Culture Contamination	- Regularly test cell lines for mycoplasma contamination. - Maintain strict aseptic techniques during cell culture.[1] - Use endotoxin-free reagents and consumables.[6][7]
Suboptimal Cell Health	- Use cells within a consistent and low passage number range.[1][7] - Ensure cells are not over-confluent or stressed.[7][12] - Handle cells gently to avoid inducing a stress response.
Excessive Priming (Signal 1)	- Optimize the LPS concentration and priming time for your specific cell type to prevent excessive cell death or non-specific inflammation.[1] - Titrate LPS from a lower concentration (e.g., 100 ng/mL) and perform a time-course experiment (e.g., 2-4 hours).
Inhibitor-Related Issues	- Inhibitor Cytotoxicity: High concentrations of Nlrp3-IN-67 may induce cytotoxicity. Perform a dose-response curve and assess cell viability in parallel using an LDH or MTT assay.[1][6] - Inhibitor Instability: Prepare fresh working solutions of Nlrp3-IN-67 from a DMSO stock for each experiment. Avoid repeated freeze-thaw cycles.[1][6] - High DMSO Concentration: Keep the final DMSO concentration in the cell culture medium below 0.5% (v/v) and include a vehicle control with the same DMSO concentration.[6]
Assay-Specific Problems (e.g., ELISA)	- Inadequate Washing: Increase the number of wash steps and ensure thorough washing of wells to remove unbound reagents.[13][14] - Contaminated Reagents: Use high-quality, sterile reagents and prepare fresh buffers for each experiment.[15][16] - Non-specific Antibody Binding: Optimize the concentration of primary and secondary antibodies. Ensure the blocking buffer is effective; consider increasing its concentration or adding a non-ionic detergent like Tween 20.[15][17] - Substrate Issues: Ensure the substrate solution is not contaminated and is colorless before use.[14]

Experimental Protocols

Protocol 1: In Vitro NLRP3 Inflammasome Inhibition Assay in THP-1 Macrophages

This protocol outlines the steps to assess the inhibitory effect of Nlrp3-IN-67 on NLRP3 inflammasome activation in differentiated THP-1 cells.

Materials:

• THP-1 monocytes

• RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS)

• Nlrp3-IN-67

• ATP or Nigericin

• Human IL-1β ELISA kit

• LDH Cytotoxicity Assay Kit

Procedure:

• Cell Differentiation: Seed THP-1 monocytes in a 96-well plate at a density of 5 x 10^4 cells/well in culture medium containing 50-100 ng/mL PMA. Incubate for 48-72 hours to differentiate them into macrophage-like cells.[18]

• Priming (Signal 1): Replace the medium with fresh medium containing 1 µg/mL of LPS. Incubate for 3 hours at 37°C.[18]

• Inhibitor Treatment: After priming, add serial dilutions of Nlrp3-IN-67 to the respective wells. Include a vehicle control (DMSO). Incubate for 1 hour at 37°C.[18]

• Activation (Signal 2): Add ATP (e.g., 5 mM) or nigericin (e.g., 10 µM) to all wells except the negative control. Incubate for 1-2 hours at 37°C.[6][18]

• Sample Collection: Centrifuge the plate and collect the supernatant for IL-1β and LDH analysis.

• Readout:

  • Measure IL-1β concentration in the supernatant using an ELISA kit according to the manufacturer's instructions.[12]

  • Assess cytotoxicity by measuring LDH release in the supernatant using a commercially available kit.

Protocol 2: ASC Speck Visualization by Immunofluorescence

This protocol describes how to visualize ASC speck formation as a direct readout of inflammasome assembly.

Materials:

• Differentiated THP-1 cells on coverslips

• Paraformaldehyde (PFA)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against ASC

• Fluorescently labeled secondary antibody

• DAPI (for nuclear staining)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Treatment: Treat cells on coverslips following the two-step activation protocol with or without Nlrp3-IN-67 as described in Protocol 1.

• Fixation: Wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize the cells with permeabilization buffer for 10 minutes.

• Blocking: Wash with PBS and block non-specific binding sites with blocking buffer for 1 hour at room temperature.

• Antibody Staining:

  • Incubate with the primary anti-ASC antibody overnight at 4°C.[12]

  • Wash with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.[12]

• Nuclear Staining: Wash with PBS and counterstain with DAPI for 5 minutes.

• Mounting and Visualization: Wash with PBS, mount the coverslips on microscope slides, and visualize ASC specks using a fluorescence microscope.[12]

Visualizations

Caption: Canonical NLRP3 inflammasome activation pathway and the putative point of inhibition by Nlrp3-IN-67.

Caption: General experimental workflow for testing the efficacy of Nlrp3-IN-67.

Caption: Logical workflow for troubleshooting high background signals in Nlrp3-IN-67 assays.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The NLRP3 Inflammasome: An Overview of Mechanisms of Activation and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. A comprehensive guide for studying inflammasome activation and cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Promise of the NLRP3 Inflammasome Inhibitors in In Vivo Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Measuring NLR Oligomerization II: Detection of ASC Speck Formation by Confocal Microscopy and Immunofluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Surmodics - What Causes High Background in ELISA Tests? [shop.surmodics.com]
• 14. sinobiological.com [sinobiological.com]
• 15. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 16. How to troubleshoot if the Elisa Kit has high background? - Blog [jg-biotech.com]
• 17. blog.abclonal.com [blog.abclonal.com]
• 18. benchchem.com [benchchem.com]

Nlrp3-IN-67 stability in DMSO stock solutions

Welcome to the technical support center for NLRP3-IN-67. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experiments with this novel NLRP3 inflammasome inhibitor.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for NLRP3-IN-67 solid compound and DMSO stock solutions?

A1: For optimal stability, NLRP3-IN-67 as a solid should be stored at -20°C for short-term and -80°C for long-term storage. Once dissolved in dimethyl sulfoxide (B87167) (DMSO), the stock solution should be aliquoted into single-use volumes to minimize freeze-thaw cycles, which can lead to degradation. These aliquots are best stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Before use, allow the vial to warm to room temperature to prevent condensation.

Q2: How do I prepare a stock solution of NLRP3-IN-67?

A2: NLRP3-IN-67 is soluble in DMSO. To prepare a stock solution, use anhydrous, high-purity DMSO to ensure complete dissolution and maintain the compound's stability. For instance, to create a 10 mM stock solution, dissolve the appropriate mass of NLRP3-IN-67 in the calculated volume of DMSO. Gentle vortexing or brief sonication in a water bath can aid dissolution if particulates are observed.[1][2]

Q3: My NLRP3-IN-67 solution is cloudy or has precipitated after diluting it in my cell culture medium. What should I do?

A3: Precipitation upon dilution into aqueous media is a common issue with hydrophobic compounds. To mitigate this, consider the following troubleshooting steps:

• Serial Dilutions: Perform initial serial dilutions in DMSO before adding the final, most diluted solution to your aqueous culture medium.

• Dropwise Addition: Add the diluted stock solution drop-wise to the stirred or vortexing medium to ensure rapid and even dispersion.[3]

• Warm the Medium: Gently warming the cell culture medium to 37°C before adding the inhibitor can improve solubility.[2]

Q4: What is the recommended final concentration of DMSO in my cell culture experiments?

A4: It is crucial to keep the final DMSO concentration in your cell culture as low as possible to avoid solvent-induced artifacts. While many cell lines can tolerate DMSO concentrations up to 0.5%, a final concentration of 0.1% or lower is generally recommended to minimize off-target effects.[3] Be aware that DMSO itself can have concentration-dependent effects on the NLRP3 inflammasome, with some reports suggesting it can be inhibitory.[4][5]

Troubleshooting Guide

Problem	Possible Cause	Solution
No or low inhibition of NLRP3 inflammasome activation.	Inhibitor Instability: The stock solution may have degraded due to improper storage or multiple freeze-thaw cycles.	Ensure the stock solution was stored in single-use aliquots at -20°C or -80°C. Prepare fresh dilutions for each experiment.[3]
Suboptimal Inhibitor Concentration: The concentration of NLRP3-IN-67 may be too low to effectively inhibit the inflammasome in your specific cell type or under your experimental conditions.	Perform a dose-response experiment to determine the optimal inhibitory concentration for your system.
Incorrect Timing of Inhibitor Addition: The inhibitor may have been added too late to prevent inflammasome activation.	Pre-incubate the cells with NLRP3-IN-67 for 1-2 hours before adding the NLRP3 activator (Signal 2).[3]
High cytotoxicity observed in cell cultures.	High Inhibitor Concentration: The concentration of NLRP3-IN-67 may be toxic to your cells.	Determine the maximum non-toxic concentration of the inhibitor for your specific cell type using a cytotoxicity assay (e.g., LDH assay).[1]
High DMSO Concentration: The final concentration of DMSO in the culture medium may be too high, leading to solvent-induced toxicity.	Ensure the final DMSO concentration is below 0.5% (v/v), and ideally at or below 0.1%, in all wells, including vehicle controls.[1][3]
Variability in experimental results.	Inconsistent Cell Health or Density: Variations in cell confluency or health can affect their response to stimuli.	Ensure consistent cell seeding density and monitor cell health throughout the experiment.
Inconsistent Reagent Preparation: Variability in the preparation of LPS, NLRP3 activators, or the inhibitor can lead to inconsistent results.	Prepare fresh reagents and use consistent protocols for each experiment.

Experimental Protocols

In Vitro NLRP3 Inflammasome Inhibition Assay in Bone Marrow-Derived Macrophages (BMDMs)

This protocol outlines the steps to assess the inhibitory activity of NLRP3-IN-67 on the NLRP3 inflammasome in primary mouse BMDMs.

1. Cell Culture and Seeding:

• Harvest bone marrow cells from the femurs and tibias of mice.

• Differentiate the cells into BMDMs by culturing for 7 days in DMEM supplemented with 10% FBS and 20 ng/mL M-CSF.

• Seed the differentiated BMDMs in 96-well plates at an appropriate density and allow them to adhere overnight.

2. Priming (Signal 1):

• Prime the BMDMs with 1 µg/mL Lipopolysaccharide (LPS) for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.[3][6]

3. Inhibitor Treatment:

• Remove the LPS-containing medium.

• Add fresh medium containing various concentrations of NLRP3-IN-67 or a vehicle control (DMSO at the same final concentration).

• Pre-incubate the cells with the inhibitor for 1-2 hours.[3]

4. NLRP3 Activation (Signal 2):

• Activate the NLRP3 inflammasome by adding an agonist such as Nigericin (5-10 µM) or ATP (5 mM).[3]

• Incubate for the appropriate time (e.g., 45-60 minutes for Nigericin/ATP).[3]

5. Sample Collection and Analysis:

• Centrifuge the plate to pellet any detached cells.

• Carefully collect the supernatant for analysis of secreted IL-1β using an ELISA kit.

• Cell lysates can be prepared to analyze the levels of cleaved caspase-1 and GSDMD by Western blot.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Dimethyl sulfoxide inhibits NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of NLRP3 Inflammasome Inhibitors: MCC950 vs. Dapansutrile

For Researchers, Scientists, and Drug Development Professionals

In the landscape of inflammatory disease research, the NLRP3 inflammasome has emerged as a critical therapeutic target. Its dysregulation is implicated in a host of pathologies, including autoimmune disorders, metabolic diseases, and neurodegenerative conditions. This has spurred the development of small molecule inhibitors aimed at modulating its activity. This guide provides a comprehensive comparison of two prominent NLRP3 inhibitors: MCC950, a widely used preclinical tool, and Dapansutrile (OLT1177), a clinical-stage compound.

Initial searches for a direct comparison with "NLRP3-IN-67" did not yield sufficient public data. Therefore, this guide focuses on a comparison between the well-characterized MCC950 and the clinically evaluated Dapansutrile to provide a robust comparative analysis for researchers.

Mechanism of Action: Targeting the Core of Inflammasome Activation

Both MCC950 and Dapansutrile are direct inhibitors of the NLRP3 protein, preventing the assembly and activation of the inflammasome complex. This, in turn, blocks the downstream cascade of caspase-1 activation and the subsequent maturation and release of the pro-inflammatory cytokines Interleukin-1β (IL-1β) and Interleukin-18 (IL-18).[1]

MCC950 is a potent, diarylsulfonylurea-containing compound that directly binds to the Walker B motif within the NACHT domain of NLRP3.[2] This interaction is crucial as it inhibits the ATPase activity of NLRP3, a critical step for the conformational changes required for its oligomerization and subsequent activation. By locking NLRP3 in an inactive state, MCC950 effectively halts the inflammasome activation cascade.[2]

Dapansutrile , a β-sulfonyl nitrile compound, also selectively inhibits the NLRP3 inflammasome.[3][4] Its mechanism involves inhibiting the ATPase activity of NLRP3 and blocking the interaction between NLRP3 and the adaptor protein ASC, which is essential for inflammasome oligomerization.[1][3] Dapansutrile has demonstrated a favorable safety profile in human clinical trials.[4]

Quantitative Performance Data: A Comparative Overview

The efficacy of NLRP3 inhibitors is often quantified by their half-maximal inhibitory concentration (IC50) in cellular assays. The following table summarizes the available quantitative data for MCC950 and Dapansutrile.

Compound	Assay System	Readout	IC50
MCC950	LPS-primed mouse Bone Marrow-Derived Macrophages (BMDMs) + ATP	IL-1β release	~7.5 nM
LPS-primed human Monocyte-Derived Macrophages (HMDMs) + ATP	IL-1β release	~8.1 nM
Dapansutrile	LPS-primed mouse J774A.1 macrophages + Nigericin (B1684572)	IL-1β release	~1 nM

Note: Direct comparison of IC50 values across different studies should be approached with caution due to variations in cell types, assay conditions, and stimulation methods.[5]

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the context in which these inhibitors function, the following diagrams illustrate the NLRP3 inflammasome signaling pathway and a typical experimental workflow for their evaluation.

Canonical NLRP3 inflammasome activation pathway and points of therapeutic intervention.

General experimental workflow for screening and validating NLRP3 inflammasome inhibitors.

Experimental Protocols

Standardized experimental protocols are essential for the accurate assessment and comparison of NLRP3 inhibitors. Below are typical methodologies used in the characterization of these compounds.

In Vitro NLRP3 Inhibition Assay in Mouse Bone Marrow-Derived Macrophages (BMDMs)

This assay is a cornerstone for evaluating the potency of NLRP3 inhibitors.[6]

1. Cell Culture and Differentiation:

• Harvest bone marrow cells from the femurs and tibias of C57BL/6 mice.

• Culture the cells in DMEM supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 20 ng/mL macrophage colony-stimulating factor (M-CSF) for 6-7 days to differentiate them into macrophages.

2. Assay Procedure:

• Seed the differentiated BMDMs in 96-well plates and allow them to adhere overnight.

• Priming (Signal 1): Prime the cells with 500 ng/mL lipopolysaccharide (LPS) in serum-free DMEM for 3-4 hours.[6]

• Inhibitor Treatment: Pre-treat the cells with various concentrations of MCC950 or Dapansutrile (e.g., 1 nM to 10 µM) or vehicle (DMSO) for 30-60 minutes.[6]

• Activation (Signal 2): Stimulate the cells with an NLRP3 activator such as 5 mM ATP for 30-60 minutes or 10 µM nigericin for 60 minutes.

• Measurement of IL-1β Release: Collect the cell culture supernatants.

• Measure the concentration of IL-1β using a commercially available mouse IL-1β ELISA kit according to the manufacturer's instructions.

3. Data Analysis:

• Normalize the IL-1β concentrations to the vehicle-treated control.

• Plot the normalized IL-1β levels against the logarithm of the inhibitor concentration.

• Determine the IC50 value using a non-linear regression analysis (four-parameter variable slope).

Western Blot for Caspase-1 Cleavage

This protocol is used to detect the active p20 subunit of caspase-1 in cell lysates and supernatants as a marker of inflammasome activation.[6]

1. Sample Preparation:

• Following the in vitro inhibition assay, collect both the cell culture supernatants and the cell lysates.

• Precipitate the proteins from the supernatant using methods such as trichloroacetic acid (TCA) precipitation.

• Lyse the adherent cells using a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

2. Western Blotting:

• Determine the protein concentration of the cell lysates.

• Load equal amounts of protein from the cell lysates and the entire precipitated supernatant onto an SDS-PAGE gel.

• Perform electrophoresis and transfer the proteins to a PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST).

• Incubate the membrane with a primary antibody against the p20 subunit of caspase-1 overnight at 4°C.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion

Both MCC950 and Dapansutrile are highly effective and selective inhibitors of the NLRP3 inflammasome. MCC950 stands as a well-validated and potent inhibitor with nanomolar efficacy, making it an invaluable tool for preclinical research.[7][8][9] Dapansutrile has the distinct advantage of having been tested in human clinical trials, demonstrating a favorable safety profile and oral bioavailability.[1][4] The choice between these compounds will depend on the specific research or development context. For fundamental research and preclinical target validation, MCC950 remains a gold-standard inhibitor. For translational and clinical applications, Dapansutrile represents a more advanced candidate. Further head-to-head studies under identical experimental conditions would be beneficial for a more direct and precise comparison of their potencies and efficacies.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. invivogen.com [invivogen.com]
• 3. Dapansutrile - Wikipedia [en.wikipedia.org]
• 4. Frontiers | Dapansutrile in multidisciplinary therapeutic applications: mechanisms and clinical perspectives [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. A small molecule inhibitior of the NLRP3 inflammasome is a potential therapeutic for inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Identification of a novel orally bioavailable NLRP3 inflammasome inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of NLRP3 Inflammasome Inhibitors: CY-09 vs. MCC950

For researchers, scientists, and drug development professionals, the targeted inhibition of the NLRP3 inflammasome represents a significant therapeutic avenue for a multitude of inflammatory diseases. This guide provides an objective comparison of two prominent small-molecule NLRP3 inhibitors, CY-09 and MCC950, focusing on their mechanisms of action, performance based on experimental data, and the methodologies employed for their evaluation.

Due to the absence of publicly available scientific literature and experimental data for a compound specifically named "NLRP3-IN-67," this guide will focus on a comparative analysis of CY-09 and the well-characterized and widely studied NLRP3 inhibitor, MCC950. This comparison will serve as a valuable resource for researchers evaluating direct-acting NLRP3 inhibitors.

Mechanism of Action: Distinct Targeting of the NLRP3 NACHT Domain

Both CY-09 and MCC950 are direct inhibitors of the NLRP3 protein, a key component of the inflammasome complex. However, they achieve this inhibition through distinct molecular interactions with the central NACHT domain of NLRP3, which possesses essential ATPase activity.

CY-09 directly binds to the ATP-binding site known as the Walker A motif within the NACHT domain. This interaction competitively inhibits the binding of ATP, thereby preventing the NLRP3 ATPase activity required for its oligomerization and the subsequent assembly of the inflammasome complex. By halting this crucial step, CY-09 effectively blocks the activation of the downstream inflammatory cascade.

MCC950 , a diarylsulfonylurea-containing compound, also targets the NACHT domain but specifically interacts with the Walker B motif . This binding locks the NLRP3 protein in an inactive conformation, preventing the necessary conformational changes that lead to its activation and oligomerization[1]. MCC950 has been demonstrated to be a potent and selective inhibitor of both canonical and non-canonical NLRP3 activation[1].

Performance Data: A Quantitative Comparison

The following tables summarize the key quantitative data for CY-09 and MCC950, providing a direct comparison of their potency and pharmacokinetic properties.

Table 1: In Vitro Potency of CY-09 and MCC950

Parameter	CY-09	MCC950	Cell Type/Assay Condition
IC50 (IL-1β Release)	1-10 µM	~7.5 nM	LPS-primed mouse bone marrow-derived macrophages (BMDMs) stimulated with various agonists (MSU, nigericin (B1684572), ATP)
IC50 (IL-1β Release)	Not widely reported	~8.1 nM	LPS-primed human monocyte-derived macrophages (HMDMs) stimulated with ATP
IC50 (IL-1β Release)	Not widely reported	0.2 µM	LPS-primed THP-1 derived macrophages stimulated with nigericin[2][3]
Binding Affinity (KD)	~500 nM (for purified GFP-NLRP3)	224 nM (for purified NLRP3ΔLRR)[4]	Surface Plasmon Resonance

Table 2: Pharmacokinetic Properties of CY-09 and MCC950 in Mice

Parameter	CY-09	MCC950
Bioavailability (Oral)	72%	68%[5]
Half-life (t½)	2.4 hours	3.27 hours[5]

Signaling Pathway and Experimental Workflow Visualizations

To further elucidate the mechanisms and evaluation processes, the following diagrams are provided.

Caption: NLRP3 inflammasome activation pathway and points of inhibition by CY-09 and MCC950.

Caption: A typical experimental workflow for characterizing NLRP3 inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key experiments used to evaluate NLRP3 inflammasome inhibitors.

In Vitro NLRP3 Inflammasome Inhibition Assay in BMDMs

• Cell Culture: Culture bone marrow-derived macrophages (BMDMs) in complete DMEM supplemented with 10% FBS, penicillin/streptomycin, and M-CSF.

• Priming (Signal 1): Seed BMDMs in a 96-well plate and prime with 1 µg/mL of lipopolysaccharide (LPS) for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.

• Inhibitor Treatment: Pre-incubate the primed cells with varying concentrations of CY-09 or MCC950 for 30-60 minutes.

• Activation (Signal 2): Activate the NLRP3 inflammasome with a stimulus such as 5 mM ATP for 30-60 minutes or 10 µM nigericin for 1-2 hours.

• Analysis:

  • IL-1β Measurement: Collect the cell culture supernatants and quantify the concentration of mature IL-1β using a commercially available ELISA kit according to the manufacturer's instructions.

  • Caspase-1 Activation: Analyze cell lysates and supernatants by Western blot for the cleaved p20 subunit of caspase-1.

ASC Oligomerization Assay

• Cell Treatment: Prime and treat BMDMs with the inhibitor and NLRP3 activator as described above.

• Cell Lysis: Lyse the cells in a buffer containing Triton X-100.

• Pelleting and Cross-linking: Centrifuge the lysates to pellet the ASC specks. Resuspend the pellet and cross-link the ASC oligomers using disuccinimidyl suberate (B1241622) (DSS).

• Western Blot Analysis: Separate the cross-linked proteins by SDS-PAGE and transfer to a PVDF membrane. Probe the membrane with an anti-ASC antibody to visualize ASC monomers, dimers, trimers, and higher-order oligomers. A reduction in the high-molecular-weight species in inhibitor-treated samples indicates effective inhibition of inflammasome assembly.

In Vivo MSU-Induced Peritonitis Model

• Animal Model: Use C57BL/6J mice.

• Inhibitor Administration: Administer CY-09 or MCC950 (e.g., 40 mg/kg) via intraperitoneal injection or oral gavage.

• Induction of Peritonitis: After a specified time, inject monosodium urate (MSU) crystals (1 mg/mouse) intraperitoneally to induce NLRP3-dependent inflammation.

• Sample Collection: After a set period (e.g., 6 hours), collect peritoneal lavage fluid and blood samples.

• Analysis:

  • Cytokine Measurement: Measure the levels of IL-1β in the peritoneal lavage fluid and serum by ELISA.

  • Neutrophil Influx: Quantify the number of neutrophils in the peritoneal lavage fluid by flow cytometry.

Conclusion

Both CY-09 and MCC950 are valuable tools for investigating the role of the NLRP3 inflammasome in health and disease. MCC950 exhibits significantly higher potency in in vitro assays, with IC50 values in the nanomolar range, compared to the micromolar potency of CY-09. Their distinct mechanisms of action, targeting different motifs within the NLRP3 NACHT domain, may offer different therapeutic advantages and side-effect profiles. The choice between these inhibitors will depend on the specific research question, the experimental model, and the desired potency. The experimental protocols provided herein offer a standardized framework for the evaluation and comparison of these and other novel NLRP3 inflammasome inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Probe for NLRP3 Inflammasome Inhibitor MCC950 Identifies Carbonic Anhydrase 2 as a Novel Target - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 5. A small molecule inhibitior of the NLRP3 inflammasome is a potential therapeutic for inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]

Potency Showdown: A Comparative Guide to NLRP3 Inflammasome Inhibitors

For researchers and drug development professionals navigating the landscape of inflammatory disease therapeutics, the NLRP3 inflammasome has emerged as a critical target. This guide provides an objective comparison of the potency of NLRP3-IN-67 against other well-established NLRP3 inhibitors, supported by experimental data and detailed protocols to aid in your research endeavors.

The NLRP3 inflammasome is a multi-protein complex that plays a pivotal role in the innate immune system. Its activation triggers the release of pro-inflammatory cytokines, IL-1β and IL-18, contributing to the pathogenesis of a wide array of inflammatory disorders. The development of small molecule inhibitors targeting NLRP3 is a rapidly advancing field, with potency, typically measured as the half-maximal inhibitory concentration (IC50), being a key determinant of a compound's therapeutic potential.

Comparative Potency of NLRP3 Inhibitors

The following table summarizes the IC50 values of NLRP3-IN-67 and other widely recognized NLRP3 inhibitors. It is important to note that IC50 values can vary based on the specific cell type, activation stimulus, and assay conditions used in the determination.

Inhibitor	IC50 Value	Cell Type	Activator(s)	Noteworthy Characteristics
NLRP3-IN-67	Not Publicly Available	-	-	Data on the specific IC50 value is not readily found in public scientific literature.
MCC950	~7.5 nM[1][2][3]	Mouse Bone Marrow-Derived Macrophages (BMDMs)	ATP	A potent and selective NLRP3 inhibitor that directly targets the NACHT domain.[4][5]
~8.1 nM[2]	Human Monocyte-Derived Macrophages (HMDMs)	ATP	Specific for NLRP3; does not inhibit AIM2, NLRC4, or NLRP1 inflammasomes.[1][6]
Oridonin	~780.4 nM[7]	Mouse Macrophages	-	A natural product that covalently binds to Cys279 in the NLRP3 NACHT domain.[5][8][9]
CY-09	Not explicitly defined in nM, but effective at micromolar concentrations[10]	Mouse Bone Marrow-Derived Macrophages (BMDMs)	ATP, MSU, Nigericin (B1684572)	Directly binds to the ATP-binding motif (Walker A) of the NLRP3 NACHT domain.[4][5][11]
OLT1177 (Dapansutrile)	~1 µM[12]	Human Monocytes	-	Prevents NLRP3-ASC interaction and blocks ATPase activity.[11][12][13]

Understanding the Mechanism: The NLRP3 Inflammasome Pathway

The activation of the NLRP3 inflammasome is a two-step process, often referred to as priming and activation.[14][15][16] The priming signal, typically initiated by microbial components like lipopolysaccharide (LPS) binding to Toll-like receptors (TLRs), leads to the upregulation of NLRP3 and pro-IL-1β expression through the NF-κB signaling pathway.[16][17] The activation signal, triggered by a diverse range of stimuli including ATP, crystalline substances, and toxins, leads to the assembly of the inflammasome complex.[14][15] This complex, consisting of NLRP3, the adaptor protein ASC, and pro-caspase-1, facilitates the auto-catalytic cleavage of pro-caspase-1 into its active form.[18] Active caspase-1 then cleaves pro-IL-1β and pro-IL-18 into their mature, secreted forms, and can also induce a form of inflammatory cell death known as pyroptosis through the cleavage of gasdermin D.[17][19]

Caption: A diagram of the NLRP3 inflammasome signaling pathway.

Experimental Protocol: Determining the IC50 of NLRP3 Inhibitors

The following is a generalized protocol for determining the IC50 value of a potential NLRP3 inhibitor using a cell-based assay that measures the inhibition of IL-1β secretion.[20][21][22]

1. Cell Culture and Priming:

• Culture appropriate immune cells, such as mouse bone marrow-derived macrophages (BMDMs) or human THP-1 monocytes, in a 96-well plate.

• For THP-1 cells, differentiation into a macrophage-like phenotype can be induced by treatment with phorbol (B1677699) 12-myristate 13-acetate (PMA).

• Prime the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL for 3-4 hours) to induce the expression of NLRP3 and pro-IL-1β.[21]

2. Inhibitor Treatment:

• After priming, remove the LPS-containing media and replace it with fresh media.

• Add serial dilutions of the test inhibitor (e.g., NLRP3-IN-67) to the wells. Include a vehicle control (e.g., DMSO).

• Pre-incubate the cells with the inhibitor for a defined period (e.g., 30-60 minutes).[21]

3. NLRP3 Inflammasome Activation:

• Activate the NLRP3 inflammasome by adding a stimulus such as ATP (e.g., 5 mM) or nigericin (e.g., 10 µM) to the wells.[12]

• Incubate for a short duration (e.g., 30-60 minutes).[12]

4. Sample Collection and Analysis:

• Centrifuge the plate to pellet the cells.

• Carefully collect the supernatant from each well.

• Quantify the concentration of secreted IL-1β in the supernatants using an Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.[12][23]

5. Data Analysis:

• Calculate the percentage of IL-1β inhibition for each inhibitor concentration relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value by fitting the data to a dose-response curve using appropriate software (e.g., Prism).[3][20]

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A small molecule inhibitior of the NLRP3 inflammasome is a potential therapeutic for inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Pharmacological Inhibitors of the NLRP3 Inflammasome [frontiersin.org]
• 6. NLRP3 inflammasome and its inhibitors: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Oridonin is a covalent NLRP3 inhibitor with strong anti-inflammasome activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Oridonin is a covalent NLRP3 inhibitor with strong anti-inflammasome activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of a selective and direct NLRP3 inhibitor to treat inflammatory disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibitors of the NLRP3 inflammasome pathway as promising therapeutic candidates for inflammatory diseases (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Inhibiting the NLRP3 Inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 16. Inflammasome Signaling | Cell Signaling Technology [cellsignal.com]
• 17. The NLRP3 inflammasome: activation and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Pharmacological Inhibition of the NLRP3 Inflammasome: Structure, Molecular Activation, and Inhibitor-NLRP3 Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The NLRP3 Inflammasome: An Overview of Mechanisms of Activation and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]
• 23. benchchem.com [benchchem.com]

Nlrp3-IN-67 Selectivity Profile: A Comparative Guide Against NLRC4 and AIM2 Inflammasomes

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of inflammatory disease therapeutics, the selective inhibition of the NLRP3 inflammasome is a primary strategy. Given the structural similarities among various inflammasome sensor proteins, rigorous evaluation of inhibitor cross-reactivity is paramount to ensure targeted efficacy and minimize off-target effects. This guide provides a comparative framework for assessing the selectivity of the NLRP3 inhibitor, Nlrp3-IN-67, against the NLRC4 and AIM2 inflammasomes, supported by established experimental protocols.

Data Presentation: Comparative Inhibitor Activity

The ideal NLRP3 inhibitor demonstrates potent activity against the NLRP3 inflammasome while exhibiting minimal to no effect on other inflammasomes like AIM2 and NLRC4.[1] The following table summarizes the inhibitory potency (IC50) of a representative selective NLRP3 inhibitor against NLRP3, AIM2, and NLRC4 inflammasomes. The IC50 value represents the concentration of the inhibitor required to achieve 50% inhibition of the inflammasome-mediated release of Interleukin-1β (IL-1β).

Target Inflammasome	Activator(s)	Measured Endpoint	Representative Selective NLRP3 Inhibitor IC50 (nM)
NLRP3	LPS + Nigericin/ATP	IL-1β Release	~8
NLRC4	S. typhimurium / Flagellin (B1172586)	IL-1β Release	No significant inhibition
AIM2	Poly(dA:dT)	IL-1β Release	No significant inhibition

Note: "No significant inhibition" indicates that the compound does not substantially affect the activity of the respective inflammasome at concentrations where it potently inhibits NLRP3.[2]

Signaling Pathway Diagrams

Understanding the distinct activation pathways of NLRP3, NLRC4, and AIM2 is fundamental to interpreting inhibitor selectivity.

Caption: Canonical NLRP3 inflammasome activation pathway and the point of inhibition by Nlrp3-IN-67.

Caption: Activation pathways of NLRC4 and AIM2 inflammasomes, highlighting the selectivity of Nlrp3-IN-67.

Experimental Workflow

A generalized workflow is employed to assess the selectivity of an NLRP3 inhibitor. This involves priming immune cells, treating with the inhibitor, activating specific inflammasome pathways, and measuring the downstream effects.

Caption: Generalized workflow for assessing the selectivity of an NLRP3 inhibitor against different inflammasomes.

Experimental Protocols

The following are detailed methodologies for key experiments to determine the selectivity profile of Nlrp3-IN-67.

In Vitro Inflammasome Activation and Inhibition Assay in Bone Marrow-Derived Macrophages (BMDMs)

This assay measures the ability of Nlrp3-IN-67 to inhibit the release of IL-1β from BMDMs following the specific activation of NLRP3, NLRC4, or AIM2 inflammasomes.

a. Cell Culture and Seeding:

• Harvest bone marrow cells from the femurs and tibias of C57BL/6 mice.

• Differentiate cells into BMDMs by culturing for 7 days in DMEM supplemented with 10% FBS, penicillin-streptomycin, and 20 ng/mL M-CSF.

• Seed BMDMs at a density of 2 x 10^5 cells/well in a 96-well plate and allow them to adhere overnight.[3]

b. Priming and Inhibitor Treatment:

• Prime the BMDMs with 1 µg/mL lipopolysaccharide (LPS) for 3-4 hours to upregulate pro-IL-1β and NLRP3 expression (Signal 1).[4][5]

• After priming, replace the medium with serum-free DMEM.

• Pre-treat the cells with various concentrations of Nlrp3-IN-67 (or vehicle control, e.g., DMSO) for 1 hour.

c. Specific Inflammasome Activation (Signal 2):

• For NLRP3 Activation: Add ATP (5 mM) for 30-60 minutes or Nigericin (5 µM) for 1-2 hours.[4][5][6]

• For NLRC4 Activation: Infect cells with Salmonella Typhimurium (multiplicity of infection, MOI of 5-10) for 2-4 hours. Alternatively, transfect cells with 1 µg/mL of flagellin using a suitable transfection reagent for 2-4 hours.[7][8][9][10]

• For AIM2 Activation: Transfect cells with 1 µg/mL of poly(dA:dT) using Lipofectamine 2000 for 4-6 hours.[6][10][11]

d. Sample Collection and Analysis:

• Centrifuge the plates to pellet any detached cells.

• Collect the cell culture supernatants.

• Quantify the concentration of secreted IL-1β in the supernatants using a mouse IL-1β ELISA kit, following the manufacturer's instructions.

e. Data Analysis:

• Calculate the percentage of inhibition of IL-1β release for each concentration of Nlrp3-IN-67 compared to the vehicle-treated control.

• Determine the IC50 values by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

ASC Speck Formation Assay

This immunofluorescence-based assay visually confirms the inhibition of inflammasome assembly. The formation of a large, perinuclear aggregate of the adaptor protein ASC, known as an "ASC speck," is a hallmark of inflammasome activation.[11][12]

a. Cell Culture and Treatment:

• Seed BMDMs on glass coverslips in a 24-well plate.

• Prime, pre-treat with Nlrp3-IN-67, and activate the specific inflammasomes as described in the IL-1β release assay.

b. Immunofluorescence Staining:

• After stimulation, fix the cells with 4% paraformaldehyde.

• Permeabilize the cells with 0.1% Triton X-100.

• Block with a suitable blocking buffer (e.g., 5% BSA in PBS).

• Incubate with a primary antibody against ASC.

• Wash and incubate with a fluorescently labeled secondary antibody.

• Mount the coverslips on microscope slides with a mounting medium containing DAPI for nuclear counterstaining.

c. Microscopy and Quantification:

• Visualize the cells using a fluorescence microscope.

• Quantify the percentage of cells containing an ASC speck in multiple fields of view for each treatment condition. A selective NLRP3 inhibitor should significantly reduce ASC speck formation only in NLRP3-activated cells.

By employing these detailed protocols and comparative analyses, researchers can robustly characterize the selectivity profile of Nlrp3-IN-67, ensuring its suitability as a specific probe for studying NLRP3-driven inflammation and as a candidate for further therapeutic development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Assaying NLRP3-mediated LDH and IL-1β release [protocols.io]
• 4. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Assay of Inflammasome Activation [bio-protocol.org]
• 7. Protocol for measuring NLRC4 inflammasome activation and pyroptosis in murine bone-marrow-derived macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. experts.illinois.edu [experts.illinois.edu]
• 9. researchgate.net [researchgate.net]
• 10. Discovery and characterization of small-molecule inhibitors of NLRP3 and NLRC4 inflammasomes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 12. mdpi.com [mdpi.com]

Navigating the NLRP3 Inflammasome: A Comparative Guide to Nlrp3-IN-67 and Alternative Inhibitors

For researchers, scientists, and drug development professionals, this guide offers a comprehensive cross-validation of Nlrp3-IN-67 activity across different cell types. It provides an objective comparison with alternative NLRP3 inflammasome inhibitors, supported by experimental data, detailed protocols, and visual pathway and workflow diagrams to inform strategic research and development decisions.

The NOD-like receptor pyrin domain-containing 3 (NLRP3) inflammasome is a critical component of the innate immune system. Its activation is a key driver of inflammation in a host of diseases, making it a significant therapeutic target. This guide delves into the comparative efficacy of various NLRP3 inhibitors, with a focus on providing available data for compounds within the "Nlrp3-IN" series and other well-established inhibitors.

Quantitative Comparison of NLRP3 Inhibitor Potency

The inhibitory potency of NLRP3 modulators is typically determined by their half-maximal inhibitory concentration (IC50) in cell-based assays. The following table summarizes the available IC50 values for a selection of NLRP3 inhibitors across different cell types and activation stimuli. This data provides a quantitative basis for comparing the efficacy of these compounds.

Inhibitor	Cell Type	Activator	Measured Endpoint	IC50 (µM)
Nlrp3-IN-11	Not Specified	Not Specified	Not Specified	< 0.3[1]
Nlrp3-IN-21	Mouse Bone Marrow-Derived Macrophages (BMDMs)	ATP	IL-1β release	0.02[2]
Mouse Bone Marrow-Derived Macrophages (BMDMs)	Nigericin	IL-1β release	0.03[2]
Mouse Bone Marrow-Derived Macrophages (BMDMs)	Monosodium Urate (MSU)	IL-1β release	0.04[2]
Human THP-1 cells	ATP	IL-1β release	0.05[2]
Human THP-1 cells	Nigericin	IL-1β release	0.06[2]
Human THP-1 cells	Monosodium Urate (MSU)	IL-1β release	0.08[2]
MCC950	Mouse Bone Marrow-Derived Macrophages (BMDMs)	ATP	IL-1β release	~0.0075[3]
Human Monocyte-Derived Macrophages (hMDMs)	ATP	IL-1β release	~0.0081[3]
Dapansutrile (OLT1177)	Human Monocytes	Not Specified	IL-1β release	~1[1]
Tranilast	Mouse Bone Marrow-Derived Macrophages (BMDMs)	Not Specified	Not Specified	25[4]
Tabersonine	Mouse-derived Macrophages	Not Specified	IL-1β production	0.71[5]
Compound H28	Mouse Macrophage J774A.1	Not Specified	Not Specified	0.57[5]

Understanding the Mechanism: The NLRP3 Inflammasome Pathway

The activation of the NLRP3 inflammasome is a two-step process. The "priming" signal, often initiated by pathogen-associated molecular patterns (PAMPs) like lipopolysaccharide (LPS), leads to the upregulation of NLRP3 and pro-IL-1β expression. The "activation" signal, triggered by a variety of stimuli including ATP, nigericin, or crystalline materials, results in the assembly of the inflammasome complex, leading to caspase-1 activation and the subsequent maturation and release of pro-inflammatory cytokines IL-1β and IL-18.

NLRP3 inflammasome activation and points of inhibition.

Experimental Protocols for Inhibitor Validation

Standardized experimental protocols are crucial for the reliable assessment and comparison of NLRP3 inhibitor activity. Below are detailed methodologies for key in vitro assays.

In Vitro IL-1β Release Assay

This assay is the most common method for quantifying the potency of NLRP3 inhibitors.

1. Cell Culture and Priming:

• Bone marrow-derived macrophages (BMDMs) or human THP-1 monocytes are commonly used.

• Cells are seeded in 96-well plates and primed with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 3-4 hours to upregulate NLRP3 and pro-IL-1β expression.[2]

2. Inhibitor Treatment:

• Following priming, the culture medium is replaced with fresh medium containing various concentrations of the test inhibitor (e.g., Nlrp3-IN-67) or a vehicle control (e.g., DMSO).

• Cells are incubated with the inhibitor for 30-60 minutes.[1]

3. NLRP3 Activation:

• The NLRP3 inflammasome is then activated by adding a stimulus such as ATP (e.g., 5 mM for 30-60 minutes), Nigericin (e.g., 5-10 µM for 1 hour), or monosodium urate (MSU) crystals (e.g., 150 µg/mL for 6 hours).[1][2]

4. Quantification of IL-1β Release:

• The cell culture supernatant is collected.

• The concentration of secreted IL-1β is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.[1]

ASC Oligomerization Assay

This assay provides a more direct measure of inflammasome assembly.

1. Cell Treatment:

• Cells are primed and treated with the inhibitor and activator as described in the IL-1β release assay.

2. Cell Lysis and Cross-linking:

• After stimulation, cells are lysed, and the pellets containing ASC oligomers are collected.

• The pellets are resuspended and treated with a chemical cross-linker (e.g., disuccinimidyl suberate) to stabilize the ASC oligomers.[6]

3. Western Blotting:

• The cross-linked proteins are separated by SDS-PAGE and transferred to a membrane.

• The membrane is probed with an antibody specific for ASC to visualize the monomeric and oligomeric forms. A reduction in high-molecular-weight ASC oligomers in the presence of the inhibitor indicates a blockade of inflammasome assembly.[6]

General Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the in vitro efficacy of an NLRP3 inhibitor.

A generalized workflow for assessing NLRP3 inhibitor efficacy.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Pharmacological Inhibition of the NLRP3 Inflammasome: Structure, Molecular Activation, and Inhibitor-NLRP3 Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NLRP3 inflammasome in atherosclerosis: Mechanisms and targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Preclinical Showdown: A Comparative Guide to NLRP3 Inflammasome Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The NLRP3 inflammasome, a key component of the innate immune system, has emerged as a critical driver of inflammation in a wide array of diseases. Its activation leads to the maturation and release of pro-inflammatory cytokines, including interleukin-1β (IL-1β) and IL-18, contributing to the pathology of conditions such as inflammatory bowel disease, neurodegenerative disorders, and atherosclerosis.[1] Consequently, the development of specific NLRP3 inhibitors is a highly active area of research. This guide provides a comparative review of the preclinical efficacy and safety of prominent NLRP3 inhibitors, offering a valuable resource for researchers in the field.

While a specific compound denoted as "Nlrp3-IN-67" does not have publicly available preclinical data, this guide will focus on the well-characterized inhibitor MCC950 and compare its performance with other notable NLRP3 modulators, providing a framework for evaluating novel compounds.

Comparative Efficacy in Preclinical Models

The following tables summarize the quantitative data from preclinical studies evaluating the efficacy of various NLRP3 inhibitors in different disease models.

Table 1: In Vitro Potency

Compound	Assay System	Stimulus	Readout	IC50	Reference
Unnamed Indene Derivative	J774A.1 macrophages	LPS + ATP	IL-1β release	0.13 µM	[2]
MCC950	Not Specified	Not Specified	Not Specified	Not Specified in snippets
GDC-2394	Biochemical and ex vivo cellular assays	Various stimuli, including cholesterol crystals	IL-1β and IL-18 secretion	Not Specified in snippets	[3]

Table 2: Efficacy in a Preclinical Colitis Model

Compound	Animal Model	Dose & Administration	Key Outcomes	Reference
Unnamed Indene Derivative	DSS-induced colitis (mice)	10 mg/kg, intraperitoneal (9 days)	Reduced body weight loss, decreased disease activity index, restored colon length, improved mucosal barrier integrity, reduced inflammatory cell infiltration.	[2]
MCC950	DNBS-induced colitis (Rat)	40 mg/kg, oral	Significantly improved body weight gain, increased colon length, reduced colon weight to body weight ratio, decreased Disease Activity Index and histopathological scores, suppressed colonic IL-1β, IL-18, TNF-α, IL-6, and IL-17.	[1]
INF39	DNBS-induced colitis (Rat)	25 mg/kg, oral (6 days)	Attenuated body weight loss, counteracted colonic shortening, more effectively counteracted the increase in colonic myeloperoxidase, TNF-α, and IL-1β compared to Ac-YVAD-cmk.	[1][4]
Ac-YVAD-cmk (Caspase-1 inhibitor)	DNBS-induced colitis (Rat)	3 mg/kg, intraperitoneal (6 days)	Not as effective as INF39 in reducing certain inflammatory markers.	[1][4]

Comparative Preclinical Safety Profiles

Table 3: Preclinical Safety and Toxicity Data

Compound	Study Type	Key Findings	Reference
Unnamed Indene Derivative	Single-dose acute and subacute toxicity	Good safety profile, LD50 value of 2000 mg/kg.	[2]
GDC-2394	Preclinical toxicology in rats and cynomolgus monkeys	Indicated a low risk of drug-induced liver injury (DILI). However, hepatotoxicity was observed in a first-in-human Phase 1 trial at the highest dose.	[3]
Sulfonylurea-containing inhibitors	General observation	Some sulfonylurea-containing NLRP3 inhibitors have reported liver safety issues in clinical trials.	[5]

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the therapeutic target and the methods used for evaluation, the following diagrams illustrate the NLRP3 inflammasome signaling pathway and a general experimental workflow for testing NLRP3 inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. NLRP3 inhibitor’s efficacy and safety demonstrated in colitis models | BioWorld [bioworld.com]
• 3. First‐in‐human phase 1 trial evaluating safety, pharmacokinetics, and pharmacodynamics of NLRP3 inflammasome inhibitor, GDC‐2394, in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | A Comparative Study on the Efficacy of NLRP3 Inflammasome Signaling Inhibitors in a Pre-clinical Model of Bowel Inflammation [frontiersin.org]
• 5. Pharmacological Analysis of NLRP3 Inflammasome Inhibitor Sodium [(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)carbamoyl][(1-methyl-1H-pyrazol-4-yl)({[(2S)-oxolan-2-yl]methyl})sulfamoyl]azanide in Cellular and Mouse Models of Inflammation Provides a Translational Framework - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: Proper Disposal Procedures for Nlrp3-IN-67

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. Potent compounds like Nlrp3-IN-67, an inhibitor of the NLRP3 inflammasome, require strict adherence to proper handling and disposal protocols to mitigate risks and ensure regulatory compliance. This guide provides essential, step-by-step logistical information for the operational handling and disposal of this compound. Since detailed toxicological data for Nlrp3-IN-67 may not be fully available, a cautious approach assuming potent biological activity is mandatory.

Immediate Safety and Handling Precautions

Before handling Nlrp3-IN-67, it is crucial to consult the manufacturer-provided Safety Data Sheet (SDS) for the most comprehensive and up-to-date safety information. The toxicological properties of this compound may not be fully characterized, necessitating cautious handling at all times.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or glasses.

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.

• Body Protection: A standard laboratory coat should be worn.

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

General Compound Hazards and Handling

Hazard Category	Description	Source
Primary Hazards	Unknown. Assume potent biological activity upon exposure. Avoid contact with skin and eyes. Avoid formation of dust and aerosols.	[1]
Acute Toxicity	Oral: No data available. Inhalation: No data available. Dermal: No data available.	[1]
Skin Corrosion	No data available.	[1]
Eye Damage	No data available.	[1]
Sensitization	No data available.	[1]
Carcinogenicity	No data available.	[1]
Reproductive Toxicity	No data available.	[1]

Step-by-Step Disposal Procedure

The disposal of Nlrp3-IN-67 and its containers must be conducted in accordance with all applicable federal, state, and local environmental regulations. It is highly recommended to engage a licensed professional waste disposal service for the final disposal of this chemical waste.[2]

• Segregation of Waste: Do not mix Nlrp3-IN-67 waste with other incompatible chemical waste streams. Collect all waste containing Nlrp3-IN-67, including unused compound, contaminated consumables (e.g., pipette tips, tubes), and empty containers, in a designated and clearly labeled hazardous waste container.[2]

• Container Labeling: The hazardous waste container must be clearly labeled with the chemical name ("Nlrp3-IN-67"), the associated hazards (e.g., "Potent Compound," "Toxic"), and the date when the first waste was added.

• Solid Waste: Collect unused solid Nlrp3-IN-67 and any contaminated lab consumables in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing Nlrp3-IN-67 should be collected in a separate, sealed, and clearly labeled hazardous waste container.

• Decontamination of Work Surfaces: Thoroughly decontaminate all work surfaces and equipment that have come into contact with Nlrp3-IN-67 using an appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent.

• Final Disposal: The recommended method for final disposal is incineration. The material should be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber. This should be performed by a licensed hazardous waste disposal company.[2]

• Institutional Compliance: Always contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures and to ensure compliance with all institutional, local, and national environmental regulations.[1]

Disposal Workflow

Caption: Logical workflow for the safe disposal of Nlrp3-IN-67.

Experimental Protocols: NLRP3 Inflammasome Inhibition Assay

While a specific protocol for Nlrp3-IN-67 is not provided, a general method for assessing the inhibitory activity of a compound on the NLRP3 inflammasome in a cell-based assay is as follows:

• Cell Culture: Plate appropriate immune cells, such as bone marrow-derived macrophages (BMDMs), in a suitable culture medium.

• Priming (Signal 1): Stimulate the cells with a priming agent, such as lipopolysaccharide (LPS), to induce the transcription of NLRP3 and pro-IL-1β.

• Inhibition: Prepare serial dilutions of Nlrp3-IN-67 in the culture medium from a DMSO stock solution. Add the desired concentrations of Nlrp3-IN-67 to the cells for a specified pre-incubation period (e.g., 1 hour) before adding the activation signal. Ensure the final DMSO concentration is consistent across all wells and does not exceed a non-toxic level (e.g., 0.1%).[1]

• Activation (Signal 2): Add an NLRP3 activator, such as ATP or nigericin, to the cells to trigger the assembly and activation of the inflammasome complex.

• Data Collection: After a suitable incubation period, carefully collect the cell culture supernatant.

• Analysis: Measure the concentration of secreted IL-1β in the supernatant using an enzyme-linked immunosorbent assay (ELISA) to determine the inhibitory effect of Nlrp3-IN-67.

By adhering to these safety and disposal protocols, researchers can handle Nlrp3-IN-67 responsibly, ensuring a safe laboratory environment and the integrity of their research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]